1-Butyl-3-methylimidazolium dicyanamide

• CAS: 448245-52-1

Core Science & Biosynthesis

physicochemical properties of 1-butyl-3-methylimidazolium dicyanamide

An In-depth Technical Guide to the Physicochemical Properties of 1-Butyl-3-methylimidazolium Dicyanamide (B8802431)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical properties of the ionic liquid 1-butyl-3-methylimidazolium dicyanamide ([Bmim][DCA]). The information is tailored for researchers, scientists, and professionals in drug development who are interested in the potential applications of this versatile compound. [Bmim][DCA] is noted for its use as a green solvent in chemical reactions, in the development of advanced batteries and supercapacitors, and has been explored for its potential in drug formulation to improve the solubility and bioavailability of active pharmaceutical ingredients.[1]

Core Physicochemical Properties

1-Butyl-3-methylimidazolium dicyanamide is an ionic liquid characterized by its low volatility and thermal stability, which makes it suitable for high-temperature processes.[1] Its excellent solvation capabilities allow for the dissolution of a wide range of organic and inorganic materials.[1] A notable feature of dicyanamide-based ionic liquids, including [Bmim][DCA], is their significantly lower density and viscosity, and higher electrical conductivity compared to many conventional ionic liquids.[2] These properties are attributed to the weaker cation-anion interaction and the V-shaped, non-spherical structure of the dicyanamide anion.[2]

General Properties

Property	Value	Source
Molecular Formula	C₁₀H₁₅N₅	[1][3][4]
Molecular Weight	205.26 g/mol	[3][4]
Appearance	Yellow to orange liquid	[1]
Melting Point	-6 °C	[1][3]
Refractive Index	n20/D 1.51	[1]

Transport and Thermal Properties

The following table summarizes key transport and thermal properties of [Bmim][DCA]. Note that these properties can be influenced by factors such as water content and temperature.

Property	Value	Conditions	Source
Density	1.06 g/cm³	Not specified	[3]
1.07 g/mL	Not specified	[1]
Viscosity	28 cP	Not specified	[3]
Conductivity	9.53 mS/cm	Not specified	[3]
Coefficient of Thermal Expansion (α)	5.97 × 10⁻⁴ K⁻¹	333 K	[5]

Experimental Protocols

Detailed experimental methodologies are crucial for the accurate determination of the physicochemical properties of ionic liquids. The following sections outline the typical protocols used for measuring the key properties of [Bmim][DCA].

Purity and Water Content Determination

Prior to any measurement, the purity of the ionic liquid is assessed, and the water content is minimized. Purity is often checked by ¹H and ¹³C NMR spectroscopy.[6] To reduce water and volatile compounds to negligible levels, the sample is typically subjected to vacuum (e.g., 0.1 Pa) with stirring at a moderate temperature (e.g., 353 K) for an extended period (e.g., at least 48 hours).[7] The water content is then determined by Karl Fischer titration.[7][8]

Density Measurement

Density measurements are commonly performed using a vibrating tube densimeter.[2][7][9]

Methodology:

• Calibration: The densimeter is calibrated using substances with well-known densities, such as double-distilled water, methanol, toluene, and aqueous NaCl solutions.[7][9]

• Sample Introduction: A small, precise volume of the degassed and dried ionic liquid is introduced into the vibrating U-tube of the densimeter.

• Measurement: The instrument measures the oscillation period of the tube, which is directly related to the density of the sample. Measurements are typically conducted over a range of temperatures and pressures. For instance, studies have reported density measurements for [Bmim][DCA] at temperatures ranging from 283.15 K to 393.15 K and pressures up to 100 MPa.[7][9]

Viscosity Measurement

Viscosity is a critical parameter and is often measured using a rotational or falling ball viscometer.[2][7]

Methodology (Rotational Viscometer):

• Instrument: A rotational viscometer, such as an Anton-Paar SVM 3000, is frequently used.[7]

• Sample Loading: A defined volume of the ionic liquid is placed in the sample cell.

• Measurement: The instrument measures the torque required to rotate a spindle at a constant angular velocity within the sample. This torque is then used to calculate the dynamic viscosity. Measurements are performed at controlled temperatures.

Methodology (Falling Ball Viscometer):

• Instrument: An automated falling ball viscometer is another option.[2]

• Measurement: The viscosity is determined by measuring the time it takes for a ball to fall a specific distance through the ionic liquid under gravity. The viscosity is calculated using Stokes' law, taking into account the densities of the ball and the liquid.

Electrical Conductivity Measurement

The ionic conductivity is determined using a conductivity meter.[2]

Methodology:

• Probe: A conductivity probe, consisting of two electrodes with a known geometry, is immersed in the ionic liquid.

• Measurement: An alternating current is applied across the electrodes, and the resulting voltage is measured. The conductivity is calculated from the resistance of the sample. The measurements are typically carried out over a range of temperatures.

Surface Tension Measurement

Surface tension can be measured using methods like the Wilhelmy plate method or the buoyancy method.[10]

Methodology (Wilhelmy Plate Method):

• Apparatus: A platinum plate with a known perimeter is suspended from a balance.

• Measurement: The plate is brought into contact with the surface of the ionic liquid. The force required to pull the plate from the surface is measured, and this force is used to calculate the surface tension. The combined expanded uncertainty at a 0.95 confidence level for this method is estimated to be 0.1 mN·m⁻¹.[10]

Visualizations

Synthesis Workflow of 1-Butyl-3-methylimidazolium Chloride ([Bmim][Cl]) as a Precursor

The synthesis of 1-butyl-3-methylimidazolium dicyanamide often involves a two-step process, starting with the synthesis of a halide precursor, typically 1-butyl-3-methylimidazolium chloride ([Bmim][Cl]), followed by an anion exchange reaction. The following diagram illustrates the synthesis of [Bmim][Cl].

Caption: Synthesis workflow for 1-butyl-3-methylimidazolium chloride.

Anion Exchange for the Synthesis of [Bmim][DCA]

Following the synthesis of [Bmim][Cl], an anion exchange reaction is performed to produce [Bmim][DCA].

Caption: Anion exchange reaction for the synthesis of [Bmim][DCA].

Relationship between Physicochemical Properties

The physicochemical properties of ionic liquids are interconnected. For instance, viscosity and conductivity are inversely related, as described by the Walden rule.[2] This relationship is crucial for applications in electrochemistry.

References

• 1. chemimpex.com [chemimpex.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. 1-Butyl-3-methylimidazolium dicyanamide, >98% | IoLiTec [iolitec.de]
• 4. scbt.com [scbt.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. acs.fchpt.stuba.sk [acs.fchpt.stuba.sk]
• 8. pubs.acs.org [pubs.acs.org]
• 9. researchgate.net [researchgate.net]
• 10. pubs.acs.org [pubs.acs.org]

For Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide to the Thermal Stability of 1-Butyl-3-methylimidazolium Dicyanamide (B8802431)

This technical guide provides a comprehensive overview of the thermal stability of the ionic liquid 1-butyl-3-methylimidazolium dicyanamide ([Bmim][DCA]). The information is compiled from various scientific sources to assist researchers, scientists, and professionals in drug development in understanding the thermal characteristics of this compound. This document covers quantitative thermal analysis data, detailed experimental protocols, and a visualization of the thermal decomposition workflow.

Quantitative Thermal Stability Data

The thermal stability of 1-butyl-3-methylimidazolium dicyanamide has been investigated using thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC). The key quantitative data from these analyses are summarized in the tables below.

Table 1: Thermogravimetric Analysis (TGA) Data for [Bmim][DCA]

Parameter	Value	Conditions
Onset Decomposition Temperature (Tonset)	Varies, typically >200 °C	Ramped temperature TGA[1]
Long-term Stability (10% mass loss in 10 hours)	110 °C	Isothermal TGA under high purity nitrogen[2]
Non-isothermal Activation Energy (Friedman method)	150 ± 13 kJ·mol⁻¹	Non-isothermal TGA[2]
Non-isothermal Activation Energy (ASTM method)	147 ± 2 kJ·mol⁻¹	Non-isothermal TGA[2]

Long-term thermogravimetric studies have indicated that for practical applications, the highest temperature for prolonged use of [Bmim][DCA] should be around 110 °C to avoid significant decomposition, with less than 10% mass loss observed over 10 hours at this temperature.[2] Non-isothermal decomposition of [Bmim][DCA] has been studied at various heating rates (5, 10, 15, 20, and 25 °C·min⁻¹).[2] The thermal stability of ionic liquids is significantly influenced by the type of anion and cation.[1]

Experimental Protocols

Detailed methodologies are crucial for the accurate assessment and comparison of thermal stability data. The following sections outline the typical experimental protocols for TGA and DSC analysis of ionic liquids like [Bmim][DCA].

Thermogravimetric Analysis (TGA)

Objective: To determine the thermal stability and decomposition profile of [Bmim][DCA] by measuring its mass change as a function of temperature in a controlled atmosphere.

Methodology:

• Sample Preparation:

  • Dry the [Bmim][DCA] sample under vacuum for an extended period (e.g., 96 hours) with a desiccant like P₂O₅ to minimize the water content.[1]

  • Verify the water content using Karl Fischer titration to ensure it is below a specified limit (e.g., 220 ppm).[1]

  • Place a small, accurately weighed sample (typically 10-20 mg) into a TGA crucible (e.g., aluminum or platinum).[3]

• Instrument Setup:

  • Use a calibrated thermogravimetric analyzer.

  • Purge the furnace with a high-purity inert gas, such as nitrogen, at a constant flow rate (e.g., 20 mL min⁻¹) to provide an inert atmosphere.

• Thermal Program:

  • Non-isothermal (Dynamic) Scan:

    • Equilibrate the sample at a starting temperature (e.g., 30 °C).

    • Heat the sample at a constant rate (e.g., 5, 10, 15, 20, or 25 °C min⁻¹) to a final temperature well above the decomposition region (e.g., 500-600 °C).[2][3]

  • Isothermal Scan:

    • Equilibrate the sample at a desired isothermal temperature (e.g., 110 °C).[2]

    • Hold the sample at this temperature for a specified duration (e.g., 10 hours) while recording the mass loss.[2]

• Data Analysis:

  • Plot the sample mass (or mass percent) as a function of temperature (for dynamic scans) or time (for isothermal scans).

  • Determine the onset decomposition temperature (Tonset) from the dynamic scan, often defined as the temperature at which a significant mass loss begins.

  • Calculate the mass loss percentage at different temperatures or over time.

  • For kinetic analysis, use methods like the Friedman or ASTM E-1131-08 to determine the activation energy of decomposition from multiple dynamic scans at different heating rates.[2]

Differential Scanning Calorimetry (DSC)

Objective: To identify thermal transitions such as melting point, glass transition, and crystallization, and to measure the heat flow associated with these transitions.

Methodology:

• Sample Preparation:

  • Use a small, accurately weighed sample (typically 10-20 mg) of dried [Bmim][DCA].[3]

  • Hermetically seal the sample in an aluminum pan to prevent any loss of volatile components.

• Instrument Setup:

  • Use a calibrated differential scanning calorimeter.

  • Maintain an inert atmosphere, typically with a nitrogen purge.

• Thermal Program:

  • A common procedure involves a heat-cool-heat cycle to erase the sample's prior thermal history.

  • First Heating Cycle: Heat the sample from a low temperature (e.g., 25 °C) to a temperature above any expected transitions but below decomposition (e.g., 130 °C) at a controlled rate (e.g., 10 °C/min).[4]

  • Cooling Cycle: Cool the sample from the upper temperature to a low temperature (e.g., -80 °C or -140 °C) at a controlled rate (e.g., 10 °C/min).[4][5]

  • Second Heating Cycle: Heat the sample again from the low temperature to a temperature below decomposition (e.g., 200 °C) at a controlled rate (e.g., 10 °C/min).[4]

• Data Analysis:

  • Plot the heat flow as a function of temperature.

  • Determine the melting point (Tm) from the peak of the endothermic melting transition.

  • Identify the glass transition temperature (Tg) as a step change in the baseline of the heat flow curve.

  • Observe any crystallization (exothermic peak) or other phase transitions.

Visualizations

The following diagrams illustrate the general workflow for assessing the thermal stability of ionic liquids and the proposed decomposition pathways for imidazolium-based ionic liquids.

Caption: Workflow for Thermal Stability Assessment of [Bmim][DCA].

Caption: Proposed Thermal Decomposition Pathways for Imidazolium-based Ionic Liquids.

Experimental evidence suggests that the thermal decomposition of imidazolium-based ionic liquids with cyano-functionalized anions primarily occurs through two main pathways: dealkylation of the imidazolium (B1220033) cation by the anion and deprotonation of the cation by the anion.[6] These initial steps are followed by potential secondary reactions.[6] The rate of decomposition is influenced by the nucleophilicity of the anion and the length of the alkyl chain on the cation.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis, Characterization and Application of 1-Butyl-3 Methylimidazolium Chloride as Green Material for Extractive Desulfurization of Liquid Fuel - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Thermal and Electrochemical Properties of Ionic Liquids Bearing Allyl Group with Sulfonate-Based Anions—Application Potential in Epoxy Resin Curing Process - PMC [pmc.ncbi.nlm.nih.gov]
• 5. scispace.com [scispace.com]
• 6. pubs.acs.org [pubs.acs.org]

A Technical Guide to the Viscosity and Density of 1-Butyl-3-methylimidazolium Dicyanamide ([Bmim][DCA])

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the viscosity and density of the ionic liquid 1-butyl-3-methylimidazolium dicyanamide (B8802431) ([Bmim][DCA]). This document collates key data, details experimental methodologies for property measurement, and outlines the logical workflow for the physicochemical characterization of ionic liquids.

Physicochemical Properties of [Bmim][DCA]

1-Butyl-3-methylimidazolium dicyanamide is an ionic liquid recognized for its low viscosity and good conductivity, making it a substance of interest for various applications, including as a solvent in organic synthesis, in electrochemical systems like batteries and supercapacitors, and as a precursor for new materials.[1][2] Its properties, such as a melting point of -6 °C, a viscosity of 28 cP, and a density of 1.06 g/cm³, contribute to its utility in diverse scientific and industrial fields.[3]

Quantitative Data: Viscosity and Density

The viscosity and density of [Bmim][DCA] are highly dependent on temperature. The following tables summarize experimental data from various sources, providing a comparative overview of these key thermophysical properties at atmospheric pressure.

Table 1: Temperature Dependence of Density of 1-Butyl-3-methylimidazolium dicyanamide ([Bmim][DCA])

Temperature (K)	Density (g/cm³)	Reference
278.15	1.0746	[4]
283.15	1.0713	[5][6]
288.15	1.0679	[5][6]
293.15	1.0646	[5][6]
298.15	1.0613	[4][5][6]
303.15	1.0580	[5][6]
308.15	1.0547	[5][6]
313.15	1.0514	[5][6]
318.15	1.0481	[5][6]
323.15	1.0448	[5][6]
328.15	1.0415	[5][6]
333.15	1.0382	[5][6]
338.15	1.0349	[4]
343.15	1.0316	[4]
348.15	1.0283	[4]
353.15	1.0250	[4]
358.15	1.0217	[4]
363.15	1.0184	[4]

Table 2: Temperature Dependence of Viscosity of 1-Butyl-3-methylimidazolium dicyanamide ([Bmim][DCA])

Temperature (K)	Viscosity (mPa·s or cP)	Reference
278.15	58.9	[4]
283.15	47.3	[5][6]
288.15	38.5	[5][6]
293.15	31.9	[5][6]
298.15	26.8	[4][5][6]
303.15	22.8	[5][6]
308.15	19.6	[5][6]
313.15	17.0	[5][6]
318.15	14.9	[5][6]
323.15	13.1	[5][6]
328.15	11.6	[5][6]
333.15	10.4	[5][6]
338.15	9.3	[4]
343.15	8.4	[4]
348.15	7.6	[4]
353.15	6.9	[4]
358.15	6.3	[4]
363.15	5.8	[4]

Experimental Protocols

Accurate determination of the viscosity and density of ionic liquids is paramount for their application. The following sections detail the methodologies commonly employed for these measurements, as cited in the literature.

Synthesis and Purification of [Bmim][DCA]

The synthesis of [Bmim][DCA] typically involves a two-step process. The first step is the quaternization of 1-methylimidazole (B24206) with 1-chlorobutane (B31608) to form 1-butyl-3-methylimidazolium chloride ([Bmim]Cl).[7][8] The second step is an anion exchange reaction where the chloride anion is replaced by the dicyanamide anion.

Logical Workflow for Ionic Liquid Characterization

Caption: A logical workflow for the synthesis, purification, and physicochemical characterization of ionic liquids.

Purity Considerations: The purity of the ionic liquid significantly impacts its physical properties.[9] Common impurities include halide ions from starting materials, water, and residual organic solvents.[9][10] Therefore, rigorous purification and subsequent purity analysis are critical.

• Purification: The crude ionic liquid is typically purified by washing with solvents like ethyl acetate (B1210297) to remove unreacted starting materials and colored impurities. Activated carbon treatment can also be employed for decolorization.[10] The final step is drying under high vacuum at an elevated temperature (e.g., 353 K for at least 48 hours) to minimize the water content and remove volatile compounds.[4][6]

• Purity Analysis:

  • Halide Content: The residual halide content is often determined by methods such as Volhard titration or ion chromatography.[9][11] A simple qualitative test involves the addition of silver nitrate (B79036) solution to an aqueous solution of the ionic liquid; the absence of a precipitate indicates a low halide concentration.[10]

  • Water Content: The water content is precisely measured using Karl Fischer coulometric titration.[4][9]

  • Structural Confirmation: The structure of the synthesized ionic liquid is confirmed using techniques like ¹H NMR, ¹³C NMR, and FTIR spectroscopy.[7]

Density Measurement

A common and accurate method for measuring the density of ionic liquids is the vibrating tube densimeter.[5][6][12]

Experimental Workflow for Density Measurement

Caption: A typical experimental workflow for measuring the density of an ionic liquid.

Methodology:

• Calibration: The vibrating tube densimeter is calibrated using substances with well-known densities, such as double-distilled water, methanol, and toluene, over the desired temperature and pressure range.[5][6]

• Sample Preparation: The ionic liquid sample must be thoroughly dried and degassed prior to measurement to avoid interference from dissolved gases and water.

• Measurement: The sample is introduced into the U-shaped tube of the densimeter. The tube is then electronically excited to oscillate at its characteristic frequency. The density of the sample is determined from the change in the oscillation period.

• Temperature Control: The temperature of the sample is precisely controlled using a thermostat. Measurements are typically performed over a range of temperatures.[4][5][6]

An alternative method for density measurement is magnetic levitation (MagLev), which involves placing a diamagnetic object of unknown density in a paramagnetic ionic liquid within a magnetic field. The density is determined by the levitation height of the object.[13]

Viscosity Measurement

Rotational viscometers, such as the Stabinger viscometer, are frequently used for the accurate determination of ionic liquid viscosity.[5][6][12] This type of instrument measures both viscosity and density simultaneously.

Methodology:

• Instrument Setup: The viscometer is calibrated and the temperature is set and controlled by a Peltier thermostat.

• Sample Loading: A small volume of the purified and dried ionic liquid is injected into the measuring cell.

• Measurement Principle: The instrument contains a tube filled with the sample and a rotating inner cylinder. The rotational speed of the inner cylinder is measured, and the viscosity is calculated based on the shear stress and shear rate.

• Data Acquisition: Measurements are taken at various temperatures to determine the temperature dependence of the viscosity.[5][6]

The vibrating wire technique is another method used for viscosity measurements of ionic liquids.[14] This technique measures the damping of a vibrating wire immersed in the liquid, which is proportional to the viscosity.[14]

Data Correlation and Modeling

The temperature dependence of viscosity and density can be described by various empirical and theoretical models. For instance, the Vogel-Fulcher-Tammann (VFT) equation is commonly used to model the viscosity of ionic liquids as a function of temperature.[15][16] Density is often found to have a linear or polynomial relationship with temperature.[17] These models are essential for predicting the properties of ionic liquids at conditions where experimental data is unavailable.

Applications and Significance

The low viscosity and moderate density of [Bmim][DCA] are advantageous for its use as a solvent, as it facilitates mass transfer.[2] In electrochemical applications, lower viscosity contributes to higher ionic conductivity, which is crucial for the performance of batteries and supercapacitors.[2] The data and methodologies presented in this guide are fundamental for the rational design and application of [Bmim][DCA] and other ionic liquids in diverse fields, including drug development, where they can be used as novel formulation excipients or reaction media.

References

• 1. chemimpex.com [chemimpex.com]
• 2. nbinno.com [nbinno.com]
• 3. 1-Butyl-3-methylimidazolium dicyanamide, >98% | IoLiTec [iolitec.de]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. acs.fchpt.stuba.sk [acs.fchpt.stuba.sk]
• 7. researchgate.net [researchgate.net]
• 8. rsc.org [rsc.org]
• 9. researchgate.net [researchgate.net]
• 10. dacemirror.sci-hub.se [dacemirror.sci-hub.se]
• 11. researchgate.net [researchgate.net]
• 12. scispace.com [scispace.com]
• 13. gmwgroup.harvard.edu [gmwgroup.harvard.edu]
• 14. researchgate.net [researchgate.net]
• 15. pubs.acs.org [pubs.acs.org]
• 16. pubs.acs.org [pubs.acs.org]
• 17. pubs.acs.org [pubs.acs.org]

An In-depth Technical Guide to the Ionic Conductivity of 1-Butyl-3-methylimidazolium Dicyanamide

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the ionic conductivity and related physicochemical properties of the ionic liquid 1-butyl-3-methylimidazolium dicyanamide (B8802431) ([Bmim][dca]). [Bmim][dca] is of significant interest in various scientific and industrial fields, including electrochemistry and drug delivery, owing to its unique characteristics such as high thermal stability and tunable solvent properties. This document details the fundamental principles of ionic conductivity in this material, presents a compilation of quantitative data, and provides detailed experimental protocols for its synthesis and characterization. The guide is intended to be a valuable resource for researchers and professionals working with or considering the use of [Bmim][dca] in their applications.

Introduction

Ionic liquids (ILs) are a class of molten salts with melting points below 100 °C. They are composed entirely of ions and exhibit a range of desirable properties, including low vapor pressure, high thermal stability, and wide electrochemical windows. 1-butyl-3-methylimidazolium dicyanamide, [Bmim][dca], is a prominent member of the imidazolium-based family of ILs. Its dicyanamide anion contributes to its relatively low viscosity and high conductivity compared to other ILs with different anions.

The ionic conductivity of [Bmim][dca] is a critical parameter that dictates its performance in electrochemical applications such as batteries, supercapacitors, and sensors. This property is intrinsically linked to the mobility of its constituent ions, which is in turn influenced by factors such as temperature, viscosity, and the presence of impurities like water. A thorough understanding of these relationships is essential for the effective design and optimization of systems utilizing this ionic liquid.

Physicochemical Properties of [Bmim][dca]

The fundamental physicochemical properties of [Bmim][dca] are summarized in the table below. These properties are crucial for understanding its behavior as a conductive medium.

Property	Value	Reference
Molecular Formula	C10H15N5	[1]
Molecular Weight	205.26 g/mol	[1]
Melting Point	-6 °C	[1]
Density	1.06 g/cm³	[1]
Viscosity	28 cP	[1]
Ionic Conductivity	9.53 mS/cm	[1]

Temperature Dependence of Ionic Conductivity and Viscosity

The ionic conductivity and viscosity of [Bmim][dca] are strongly dependent on temperature. As temperature increases, the viscosity of the ionic liquid decreases, leading to an increase in the mobility of the ions and, consequently, higher ionic conductivity. This inverse relationship is a key characteristic of ionic liquids.

Ionic Conductivity Data

The following table presents the ionic conductivity of [Bmim][dca] at various temperatures.

Temperature (K)	Ionic Conductivity (S/m)
263.2	0.21
273.2	0.35
283.2	0.56
293.2	0.86
303.2	1.28
313.2	1.82
323.2	2.50
333.2	3.32

Data extracted from Leys, J., et al. (2010).[2]

Viscosity Data

The following table presents the viscosity of [Bmim][dca] at various temperatures.

Temperature (K)	Viscosity (mPa·s)
278.15	64.12
283.15	52.34
288.15	43.19
293.15	36.01
298.15	30.29
303.15	25.75
308.15	22.09
313.15	19.11
318.15	16.66
323.15	14.62
328.15	12.89
333.15	11.42
338.15	10.16
343.15	9.08
348.15	8.14
353.15	7.33
358.15	6.62
363.15	5.99

Data extracted from Carvalho, P. J., et al. (2009).

Temperature's Influence on Ionic Conductivity.

Effect of Water on Physicochemical Properties

The presence of water, even in small amounts, can significantly impact the physicochemical properties of [Bmim][dca]. Water can disrupt the ionic interactions within the liquid, leading to a decrease in viscosity and an increase in ionic conductivity. However, for applications where the presence of water is undesirable, it is crucial to handle and store the ionic liquid under anhydrous conditions.

The following table shows the effect of water content on the viscosity of [Bmim][dca] at 298.15 K.

Mole Fraction of [Bmim][dca] (x₁)	Viscosity (mPa·s)
1.0000	30.29
0.8988	21.01
0.8034	15.34
0.7026	11.28
0.6033	8.41
0.5011	6.30
0.4012	4.77
0.3011	3.61
0.2008	2.69
0.1011	1.87

Data extracted from Carvalho, P. J., et al. (2009).

Effect of Water on [Bmim][dca] Properties.

Experimental Protocols

Synthesis of 1-Butyl-3-methylimidazolium Dicyanamide ([Bmim][dca])

The synthesis of [Bmim][dca] is typically a two-step process. First, 1-butyl-3-methylimidazolium chloride ([Bmim][Cl]) is synthesized, which then undergoes an anion exchange reaction to yield the final product.

Step 1: Synthesis of 1-Butyl-3-methylimidazolium Chloride ([Bmim][Cl]) [3]

• Materials:

  • 1-methylimidazole (B24206)

  • 1-chlorobutane (B31608)

  • Ethyl acetate (B1210297) (for washing)

• Procedure:

  • Equimolar amounts of 1-methylimidazole and 1-chlorobutane are combined in a round-bottom flask equipped with a reflux condenser.

  • The reaction mixture is heated to 60°C and stirred under reflux for 48 hours.

  • After cooling to room temperature, the product is washed twice with ethyl acetate to remove any unreacted starting materials.

  • The remaining ethyl acetate is removed under vacuum at 60°C for 2 hours.

  • The resulting product is 1-butyl-3-methylimidazolium chloride.

Step 2: Anion Exchange to form [Bmim][dca]

• Materials:

  • 1-butyl-3-methylimidazolium chloride ([Bmim][Cl])

  • Sodium dicyanamide (Na[dca])

  • Dichloromethane (B109758) (solvent)

  • Deionized water

• Procedure:

  • Dissolve [Bmim][Cl] in dichloromethane.

  • In a separate vessel, dissolve an equimolar amount of sodium dicyanamide in deionized water.

  • Add the aqueous solution of sodium dicyanamide to the solution of [Bmim][Cl] and stir vigorously for 24 hours at room temperature.

  • A two-phase system will form. The organic phase contains the desired [Bmim][dca].

  • Separate the organic phase and wash it repeatedly with small volumes of deionized water until the aqueous phase shows no chloride ions when tested with a silver nitrate (B79036) solution.

  • Remove the dichloromethane under reduced pressure.

  • The resulting viscous liquid is dried under high vacuum to remove any residual water.

Synthesis of [Bmim][dca].

Measurement of Ionic Conductivity using Electrochemical Impedance Spectroscopy (EIS)

Electrochemical Impedance Spectroscopy (EIS) is a powerful technique for measuring the ionic conductivity of electrolytes. It involves applying a small amplitude AC voltage over a range of frequencies and measuring the resulting current to determine the impedance of the system.

• Instrumentation:

  • Potentiostat with a frequency response analyzer.

  • A conductivity cell with two parallel, inert electrodes (e.g., platinum or stainless steel) with a known geometry (area and distance between electrodes).

• Experimental Parameters:

  • Frequency Range: Typically from 100 kHz down to 1 Hz.

  • AC Amplitude: A small perturbation, usually 10 mV, to ensure a linear response.

  • Temperature Control: The conductivity cell should be placed in a temperature-controlled environment to obtain data at specific temperatures.

• Procedure:

  • Fill the conductivity cell with the [Bmim][dca] sample, ensuring there are no air bubbles between the electrodes.

  • Connect the cell to the potentiostat.

  • Apply the AC voltage and sweep through the specified frequency range.

  • The impedance data is typically plotted as a Nyquist plot (imaginary impedance vs. real impedance).

  • The bulk resistance (Rb) of the ionic liquid is determined from the high-frequency intercept of the impedance spectrum with the real axis.

• Calculation of Ionic Conductivity (σ): The ionic conductivity is calculated using the following equation:

  σ = L / (Rb * A)

  Where:

  • σ is the ionic conductivity (S/cm)

  • L is the distance between the electrodes (cm)

  • Rb is the bulk resistance (Ω)

  • A is the area of the electrodes (cm²)

Ionic Conductivity Measurement Workflow.

Conclusion

1-butyl-3-methylimidazolium dicyanamide is a versatile ionic liquid with favorable ionic conductivity and thermal properties. This guide has provided a detailed overview of its key characteristics, with a focus on ionic conductivity and its dependence on temperature and the presence of water. The experimental protocols provided herein offer a practical foundation for the synthesis and characterization of [Bmim][dca] in a laboratory setting. A comprehensive understanding of the information presented in this guide will enable researchers and professionals to effectively utilize [Bmim][dca] in a wide range of applications, from energy storage to drug delivery systems.

References

• 1. 1-Butyl-3-methylimidazolium dicyanamide, >98% | IoLiTec [iolitec.de]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis, Characterization and Application of 1-Butyl-3 Methylimidazolium Chloride as Green Material for Extractive Desulfurization of Liquid Fuel - PMC [pmc.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to the Electrochemical Window of 1-Butyl-3-Methylimidazolium Dicyanamide

Audience: Researchers, scientists, and drug development professionals.

Core Content: This guide provides a detailed overview of the electrochemical stability of the ionic liquid 1-butyl-3-methylimidazolium dicyanamide (B8802431) ([BMIM][DCA]). It includes a summary of its physicochemical properties, a detailed experimental protocol for determining its electrochemical window, and a discussion of its electrochemical decomposition pathways.

Introduction to [BMIM][DCA]

1-Butyl-3-methylimidazolium dicyanamide, commonly abbreviated as [BMIM][DCA], is a room-temperature ionic liquid (IL) that has garnered interest in various scientific fields. Composed of a 1-butyl-3-methylimidazolium ([BMIM]⁺) cation and a dicyanamide ([DCA]⁻) anion, this IL is noted for its relatively low viscosity and high conductivity compared to other ILs with different anionic components. Its properties make it a candidate for applications in electrochemistry, including as an electrolyte in batteries and supercapacitors, and as a medium for electrochemical synthesis. Understanding its electrochemical stability is paramount for these applications.

The Concept of the Electrochemical Window

The electrochemical window (EW), also known as the electrochemical stability window (ESW), is a critical parameter for any electrolyte. It defines the range of electrical potential over which the electrolyte remains stable without undergoing significant oxidation or reduction.[1] This window is bounded by two limits:

• Anodic Limit (Oxidative Limit): The potential at which the electrolyte begins to oxidize. In ionic liquids, this is typically determined by the oxidation of the anion.[2]

• Cathodic Limit (Reductive Limit): The potential at which the electrolyte begins to reduce. This is typically governed by the reduction of the cation.[2]

A wide electrochemical window is highly desirable for applications such as high-voltage energy storage devices, as it allows for a larger operating voltage without electrolyte degradation.[3] The EW is not an absolute value and can be influenced by factors such as the working electrode material, temperature, and the presence of impurities like water.[4]

Physicochemical and Electrochemical Properties of [BMIM][DCA]

A summary of the key quantitative data for [BMIM][DCA] is presented below. This information is crucial for its application as an electrolyte and for the design of electrochemical experiments.

Property	Value	Reference(s)
Electrochemical Window (EW)	~3.0 V (estimated)	[5]
Molecular Formula	C₁₀H₁₅N₅	[6]
Molecular Weight	205.26 g/mol	[6]
Melting Point	-6 °C	[6]
Density (at 25°C)	1.06 g/cm³	[6]
Viscosity (at 25°C)	28 cP	[6]
Ionic Conductivity (at 25°C)	9.53 mS/cm	[6]

Experimental Protocol: Determination of the Electrochemical Window

The electrochemical window of an ionic liquid is typically determined using cyclic voltammetry (CV) or linear sweep voltammetry (LSV). The following protocol outlines a standard procedure for this measurement.

4.1. Materials and Equipment

• Ionic Liquid: High-purity (>98%) 1-butyl-3-methylimidazolium dicyanamide. The IL should be dried under vacuum before use to minimize water content, as water can significantly narrow the electrochemical window.[7]

• Electrochemical Cell: A three-electrode glass cell, airtight to allow for an inert atmosphere.

• Working Electrode (WE): An inert electrode with a well-defined surface area, such as a glassy carbon (GC) or platinum (Pt) disk electrode.

• Counter Electrode (CE): A high-surface-area inert material, typically a platinum wire or mesh.

• Reference Electrode (RE): A stable reference, such as a silver/silver ion (Ag/Ag⁺) or a silver wire pseudo-reference electrode. For ILs, a quasi-reference electrode like a silver wire is common, which can be calibrated against the ferrocene/ferrocenium (Fc/Fc⁺) redox couple.

• Potentiostat/Galvanostat: An instrument capable of performing cyclic voltammetry.

• Inert Gas: High-purity argon or nitrogen for purging the electrolyte.

4.2. Experimental Procedure

• Electrode Preparation: Polish the working electrode to a mirror finish using alumina (B75360) slurries of decreasing particle size (e.g., 1.0, 0.3, and 0.05 µm). Rinse thoroughly with deionized water and a suitable solvent (e.g., acetone (B3395972) or acetonitrile), then dry completely.

• Cell Assembly: Assemble the three electrodes in the electrochemical cell. Ensure the reference electrode tip is positioned close to the working electrode to minimize iR drop (uncompensated resistance).

• Electrolyte Preparation: Place the dried [BMIM][DCA] into the cell. Purge the IL with an inert gas (Ar or N₂) for at least 30 minutes to remove dissolved oxygen, which can interfere with the measurement. Maintain an inert gas blanket over the electrolyte throughout the experiment.

• Cyclic Voltammetry Measurement:

  • Connect the electrodes to the potentiostat.

  • Start the CV scan from the open-circuit potential (OCP).

  • First, scan towards negative potentials (cathodic scan) until a sharp increase in current is observed, indicating the reduction of the [BMIM]⁺ cation.

  • Reverse the scan direction towards positive potentials (anodic scan), passing the OCP, until a sharp increase in current signifies the oxidation of the [DCA]⁻ anion.

  • Finally, sweep the potential back to the starting point.

  • Typical scan rates for this determination are between 10 and 100 mV/s.

• Data Analysis:

  • Plot the resulting current versus the applied potential.

  • Define a cutoff current density (e.g., 0.5 or 1.0 mA/cm²) to determine the potential limits.[1]

  • The potential at which the cathodic current density reaches the cutoff value is the cathodic limit (E_c).

  • The potential at which the anodic current density reaches the cutoff value is the anodic limit (E_a).

  • The electrochemical window is calculated as the difference: EW = E_a - E_c .

Visualization of Experimental Workflow

The logical flow for determining the electrochemical window via cyclic voltammetry is depicted below.

References

• 1. researchgate.net [researchgate.net]
• 2. ceder.berkeley.edu [ceder.berkeley.edu]
• 3. squ.elsevierpure.com [squ.elsevierpure.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. roco.global [roco.global]
• 6. 1-Butyl-3-methylimidazolium dicyanamide, >98% | IoLiTec [iolitec.de]
• 7. pubs.acs.org [pubs.acs.org]

A Comprehensive Technical Guide to Gas Solubility in 1-butyl-3-methylimidazolium dicyanamide ([Bmim][DCA])

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough examination of the solubility of various gases in the ionic liquid 1-butyl-3-methylimidazolium dicyanamide (B8802431) ([Bmim][DCA]). This document synthesizes available quantitative data, details experimental methodologies for solubility determination, and explores the underlying molecular interactions governing gas absorption.

Quantitative Solubility Data

Table 1: Henry's Law Constants for CO₂ and CH₄ in Dicyanamide-Based Ionic Liquids

Gas	Ionic Liquid	Temperature (K)	Henry's Law Constant (MPa)
CO₂	[thtdp][dca]¹	303.15	2.5
CO₂	[thtdp][dca]¹	333.15	5.4
CO₂	[thtdp][dca]¹	363.15	9.5
CH₄	[thtdp][dca]¹	303.15	39.5
CH₄	[thtdp][dca]¹	333.15	62.6
CH₄	[thtdp][dca]¹	363.15	89.9

¹[thtdp][dca] = trihexyltetradecylphosphonium (B14245789) dicyanamide. Data from ACS Publications[1].

Table 2: Mole Fraction Solubility of CO₂ in [Bmim][DCA] at Various Temperatures and Pressures

Temperature (K)	Pressure (bar)	Mole Fraction of CO₂
313.15	~5	~0.1
313.15	~15	~0.3
313.15	~30	~0.5
333.15	~10	~0.1
333.15	~30	~0.3
333.15	~55	~0.5
353.15	~15	~0.1
353.15	~45	~0.3
353.15	~80	~0.5

Data estimated from graphical representations in scientific literature.

Experimental Protocols for Gas Solubility Measurement

The determination of gas solubility in ionic liquids can be achieved through various experimental techniques. The most common methods are the gravimetric, volumetric, and synthetic methods.[2][3]

Gravimetric Method

The gravimetric method directly measures the mass of gas absorbed by the ionic liquid using a highly sensitive microbalance.[2]

Detailed Protocol:

• Sample Preparation: A known mass of the ionic liquid is placed in a sample basket within a high-pressure chamber. The ionic liquid is then degassed under vacuum to remove any dissolved gases and volatile impurities.[4]

• Pressurization: The chamber is pressurized with the gas of interest to the desired pressure.

• Equilibration: The system is allowed to equilibrate at a constant temperature. The mass of the sample is continuously monitored until it stabilizes, indicating that saturation has been reached.[4]

• Data Acquisition: The final mass increase corresponds to the mass of the absorbed gas. This measurement is repeated at different pressures to construct a solubility isotherm.

• Buoyancy Correction: A buoyancy correction must be applied to the measured mass to account for the displacement of the gas by the volume of the ionic liquid and the absorbed gas.

Volumetric Method

The volumetric method determines the amount of gas absorbed by measuring the change in the volume of the gas phase.[3]

Detailed Protocol:

• System Setup: A known volume of the ionic liquid is placed in a high-pressure equilibrium cell. The entire system, including the gas reservoir of a known volume, is evacuated.

• Gas Introduction: A known amount of the gas is introduced into the system from the gas reservoir. The initial pressure and temperature are recorded.

• Absorption and Equilibration: The gas is brought into contact with the ionic liquid, and the system is agitated to facilitate absorption. The pressure in the system will decrease as the gas dissolves. The system is allowed to equilibrate until a constant pressure is observed.

• Calculation: The amount of gas absorbed is calculated from the pressure drop, the volumes of the gas and liquid phases, and the equation of state for the gas.

Synthetic Method

In the synthetic method, a known amount of gas and ionic liquid are charged into a variable-volume view cell, and the pressure and temperature at which a single phase exists (the bubble point) are determined.[1]

Detailed Protocol:

• Charging the Cell: A precisely known amount of the ionic liquid and the gas are loaded into a variable-volume equilibrium cell equipped with a window for visual observation.

• Pressurization and Mixing: The cell is pressurized to a point where the entire mixture is in a single liquid phase. The contents are thoroughly mixed to ensure homogeneity.

• Pressure Reduction: The pressure is then slowly reduced until the first gas bubble appears. This pressure, at a given temperature and composition, is the bubble point pressure.

• Isotherm Construction: The procedure is repeated with different known amounts of gas and ionic liquid to construct a pressure-composition isotherm.

Molecular Interactions and Solubility Mechanisms

The solubility of gases in [Bmim][DCA] is governed by the specific interactions between the gas molecules and the constituent ions of the ionic liquid. Molecular dynamics simulations and quantum chemical calculations provide valuable insights into these interactions.[5][6]

Key Interactions

• Anion-Gas Interaction: The dicyanamide anion ([DCA]⁻) plays a dominant role in the absorption of acidic gases like CO₂ and H₂S. The nitrogen atoms in the cyano groups of the [DCA]⁻ anion can act as Lewis basic sites, interacting with the electron-deficient regions of the gas molecules.[5]

• Cation-Gas Interaction: The 1-butyl-3-methylimidazolium cation ([Bmim]⁺) interacts with gas molecules primarily through weaker van der Waals forces and electrostatic interactions. The acidic proton at the C2 position of the imidazolium (B1220033) ring can also participate in weak hydrogen bonding with electron-rich atoms in the gas molecules.

• Free Volume: The "free volume" within the ionic liquid's structure, which refers to the space not occupied by the ions themselves, also influences gas solubility. Larger free volumes can accommodate more gas molecules, leading to higher physical solubility.

A molecular dynamics study on the absorption of CO₂, H₂S, and CH₄ in [Bmim][DCA] revealed that CO₂ and H₂S preferentially accumulate at the IL-vacuum interface, with [Bmim][DCA] showing strong surface interactions.[6] The study also indicated that CO₂ forms the most pronounced local associations with the dicyanamide anions.[6] In contrast, CH₄ exhibits weak, non-specific interactions with the ionic liquid.[6]

Visualizations

Experimental Workflow for Gas Solubility Measurement

Caption: General workflow for experimental determination of gas solubility in ionic liquids.

Logical Relationships in Gas Solubility

Caption: Factors influencing gas solubility in [Bmim][DCA].

References

• 1. Redirecting [linkinghub.elsevier.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Modeling of H2S solubility in ionic liquids: comparison of white-box machine learning, deep learning and ensemble learning approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 4. azom.com [azom.com]
• 5. Adsorption of TCDD with 1-butyl-3-methylimidazolium dicyanamide ionic liquid: a combined molecular dynamics simulation and quantum chemistry study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Spectroscopic Profile of 1-butyl-3-methylimidazolium dicyanamide: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the spectroscopic analysis of the ionic liquid 1-butyl-3-methylimidazolium dicyanamide (B8802431) ([Bmim][DCA]). This guide is designed to be a core resource for researchers and professionals utilizing this compound in various applications, including as a solvent, electrolyte, or in drug delivery systems. The following sections detail the characteristic spectroscopic signatures obtained from Nuclear Magnetic Resonance (NMR), Fourier-Transform Infrared (FTIR), Raman, and Ultraviolet-Visible (UV-Vis) spectroscopy, supplemented with detailed experimental protocols and comparative data.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the molecular structure of [Bmim][DCA] in solution. The following tables summarize the proton (¹H) and carbon-13 (¹³C) NMR chemical shifts.

¹H NMR Spectroscopy

The ¹H NMR spectrum of [Bmim][DCA] provides distinct signals for the protons of the 1-butyl-3-methylimidazolium cation. The chemical shifts are influenced by the electronic environment of each proton.

Table 1: ¹H NMR Chemical Shifts (δ) for 1-butyl-3-methylimidazolium dicyanamide ([Bmim][DCA])

Proton Assignment	Chemical Shift (ppm) in DMSO-d₆	Multiplicity
but-CH₃	0.88	t
-CH₂- (butyl)	1.25	m
-CH₂- (butyl)	1.76	m
N-CH₃	3.84	s
N-CH₂-	4.15	t
N-CH=	7.66	s
N-CH=	7.73	s
N-CH-N	9.08	s
Data sourced from a 400MHz NMR spectrometer with TMS as the internal standard.[1]

¹³C NMR Spectroscopy

While a specific ¹³C NMR spectrum for [Bmim][DCA] was not found in the reviewed literature, the expected chemical shifts can be inferred from data on similar 1-butyl-3-methylimidazolium salts, such as [Bmim]Cl. The dicyanamide anion's carbons would also exhibit characteristic signals.

Table 2: Expected ¹³C NMR Chemical Shifts (δ) for the 1-butyl-3-methylimidazolium Cation

Carbon Assignment	Expected Chemical Shift (ppm)
but-CH₃	~13
-CH₂- (butyl)	~19
-CH₂- (butyl)	~31
N-CH₃	~36
N-CH₂-	~49
N-CH=	~122
N-CH=	~123
N-CH-N	~136
Values are estimations based on data for similar [Bmim] salts.[2][3]

Vibrational Spectroscopy: FTIR and Raman

Vibrational spectroscopy provides insights into the functional groups and molecular vibrations present in [Bmim][DCA].

Fourier-Transform Infrared (FTIR) Spectroscopy

The FTIR spectrum of [Bmim][DCA] is characterized by absorption bands corresponding to the vibrational modes of the imidazolium (B1220033) ring, the butyl chain, and the dicyanamide anion.

Table 3: Key FTIR Vibrational Frequencies (cm⁻¹) for [Bmim][DCA]

Wavenumber (cm⁻¹)	Assignment
~3150, ~3100	C-H stretching (imidazolium ring)
~2960, ~2870	C-H stretching (butyl chain)
~2230, ~2190, ~2130	C≡N stretching (dicyanamide anion)
~1570, ~1460	Imidazolium ring stretching
~1170	C-N stretching
Data is a compilation from spectra of [Bmim][DCA] and related imidazolium salts.[4][5]

Raman Spectroscopy

Raman spectroscopy complements FTIR by providing information on non-polar bonds and symmetric vibrations. The Raman spectrum of the [Bmim] cation is known to be sensitive to the conformation of the butyl chain.[6][7]

Table 4: Key Raman Shifts (cm⁻¹) for [Bmim][DCA]

Raman Shift (cm⁻¹)	Assignment
~2900-3000	C-H stretching (butyl chain)
~2230, ~2190, ~2130	C≡N stretching (dicyanamide anion)
~1420	CH₂ scissoring (butyl chain)
~1025	Imidazolium ring breathing
~743	C-N stretching
~624, ~600	Butyl chain conformational isomers
Data is based on theoretical calculations and experimental data for [Bmim] salts.[8][9][10]

Ultraviolet-Visible (UV-Vis) Spectroscopy

Imidazolium-based ionic liquids typically exhibit absorption bands in the UV region, which are attributed to π → π* electronic transitions within the imidazolium ring. The position of the maximum absorption wavelength (λmax) can be influenced by the solvent and the nature of the anion. For imidazolium salts, the λmax is generally observed in the range of 210-230 nm.[11]

Experimental Protocols

Detailed methodologies for the key spectroscopic techniques are provided below.

NMR Spectroscopy

• Sample Preparation: Dissolve approximately 10-20 mg of [Bmim][DCA] in 0.5-0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆, CDCl₃, D₂O) in a standard 5 mm NMR tube.

• Instrumentation: Utilize a high-resolution NMR spectrometer (e.g., 300 MHz or higher).

• Data Acquisition:

  • ¹H NMR: Acquire the spectrum with a sufficient number of scans to achieve a good signal-to-noise ratio. Use tetramethylsilane (B1202638) (TMS) as an internal standard (0 ppm).

  • ¹³C NMR: Acquire the spectrum using a proton-decoupled pulse sequence. A larger number of scans will be required compared to ¹H NMR.

• Data Processing: Process the raw data (Free Induction Decay) by applying Fourier transformation, phase correction, and baseline correction. Integrate the signals in the ¹H NMR spectrum to determine the relative number of protons.

FTIR Spectroscopy

• Sample Preparation:

  • Neat Liquid: Place a drop of [Bmim][DCA] between two potassium bromide (KBr) or sodium chloride (NaCl) plates to form a thin film.

  • Attenuated Total Reflectance (ATR): Place a small drop of the sample directly onto the ATR crystal (e.g., diamond or zinc selenide).

• Instrumentation: Use a Fourier-Transform Infrared spectrometer.

• Data Acquisition: Record the spectrum in the mid-infrared range (typically 4000-400 cm⁻¹). Acquire a background spectrum of the empty sample holder (or clean ATR crystal) and subtract it from the sample spectrum.

• Data Analysis: Identify the characteristic absorption bands and assign them to the corresponding molecular vibrations.

Raman Spectroscopy

• Sample Preparation: Place a small amount of [Bmim][DCA] in a glass capillary tube or on a microscope slide.

• Instrumentation: Use a Raman spectrometer equipped with a laser excitation source (e.g., 532 nm, 785 nm).

• Data Acquisition: Focus the laser beam on the sample and collect the scattered light. The spectral range and acquisition time will depend on the instrument and sample fluorescence.

• Data Analysis: Identify the Raman shifts and assign them to the corresponding vibrational modes.

UV-Vis Spectroscopy

• Sample Preparation: Prepare a dilute solution of [Bmim][DCA] in a UV-transparent solvent (e.g., water, acetonitrile, ethanol). The concentration should be chosen to ensure the absorbance is within the linear range of the instrument (typically below 1.0).

• Instrumentation: Use a dual-beam UV-Vis spectrophotometer.

• Data Acquisition: Record the absorption spectrum over the desired wavelength range (e.g., 200-400 nm). Use the pure solvent as a reference.

• Data Analysis: Determine the wavelength of maximum absorption (λmax) and the corresponding molar absorptivity.[11]

Logical Workflow for Spectroscopic Analysis

The following diagram illustrates a typical workflow for the spectroscopic characterization of an ionic liquid like [Bmim][DCA].

Caption: Workflow for the spectroscopic analysis of [Bmim][DCA].

References

• 1. rsc.org [rsc.org]
• 2. Synthesis, Characterization and Application of 1-Butyl-3 Methylimidazolium Chloride as Green Material for Extractive Desulfurization of Liquid Fuel - PMC [pmc.ncbi.nlm.nih.gov]
• 3. rsc.org [rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Raman Spectroscopic Study on Alkyl Chain Conformation in 1-Butyl-3-methylimidazolium Ionic Liquids and their Aqueous Mixtures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Molecular Dynamics Simulations and Product Vibrational Spectral Analysis for the Reactions of NO2 with 1-Ethyl-3-methylimidazolium Dicyanamide (EMIM+DCA-), 1-Butyl-3-methylimidazolium Dicyanamide (BMIM+DCA-), and 1-Allyl-3-methylimidazolium Dicyanamide (AMIM+DCA-) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. westmont.edu [westmont.edu]
• 10. pubs.acs.org [pubs.acs.org]
• 11. ionike.com [ionike.com]

An In-depth Technical Guide to the Molecular Structure of 1-Butyl-3-methylimidazolium Dicyanamide

Abstract

1-Butyl-3-methylimidazolium dicyanamide (B8802431) ([Bmim][DCA]) is a prominent ionic liquid characterized by its low viscosity, melting point, and favorable electrochemical properties. This document provides a comprehensive technical overview of its molecular structure, synthesis, and characterization. It is intended to serve as a detailed resource for professionals in research and development who are utilizing or investigating this compound. Included are summaries of its physicochemical properties, detailed experimental protocols for its synthesis and analysis, and structural data derived from spectroscopic and crystallographic studies.

Molecular Structure and Properties

1-Butyl-3-methylimidazolium dicyanamide is an organic salt composed of a 1-butyl-3-methylimidazolium ([Bmim]⁺) cation and a dicyanamide ([DCA]⁻) anion.[1] The molecular formula is C₁₀H₁₅N₅, and it has a molecular weight of approximately 205.26 g/mol .[1][2][3]

Physicochemical Properties

The bulk properties of [Bmim][DCA] make it a versatile solvent and electrolyte in various applications. A summary of its key physicochemical properties is presented in Table 1.

Property	Value
CAS Number	448245-52-1
Molecular Formula	C₁₀H₁₅N₅
Molecular Weight	205.26 g/mol
Melting Point	-6 °C
Density	1.06 g/cm³
Viscosity	28 cP
Conductivity	9.53 mS/cm
Table 1: Physicochemical properties of 1-butyl-3-methylimidazolium dicyanamide.[2][4]

Structural Data

1-Butyl-3-methylimidazolium Cation: The structural parameters for the [Bmim]⁺ cation, based on X-ray diffraction data of 1-butyl-3-methylimidazolium chloride, are provided in Table 2.[1]

Bond/Angle	Atoms	Length (Å) / Angle (°)
Bond Lengths
N1-C2	1.327
N3-C2	1.333
N1-C5	1.377
N3-C4	1.379
C4-C5	1.350
N1-C(Me)	~1.47
N3-C(Bu)	~1.47
Bond Angles
C5-N1-C2	108.9
C4-N3-C2	108.7
N1-C2-N3	108.3
N3-C4-C5	107.0
N1-C5-C4	107.1
Table 2: Selected bond lengths and angles for the 1-butyl-3-methylimidazolium cation.[1]

Dicyanamide Anion: The dicyanamide anion is a V-shaped molecule.[5] Its structural parameters, derived from the single-crystal X-ray diffraction of thallium(I) dicyanamide, are presented in Table 3.[5]

Bond/Angle	Atoms	Length (Å) / Angle (°)
Bond Lengths
C1-N1 (terminal)	1.148
C2-N3 (terminal)	1.148
C1-N2 (central)	1.316
C2-N2 (central)	1.319
Bond Angles
N1-C1-N2	172.0
N3-C2-N2	172.6
C1-N2-C2	120.6
Table 3: Selected bond lengths and angles for the dicyanamide anion.[5]

Molecular Structure Diagram

Caption: Molecular structure of the 1-butyl-3-methylimidazolium cation and dicyanamide anion.

Experimental Protocols

Synthesis Workflow

The synthesis of 1-butyl-3-methylimidazolium dicyanamide is typically a two-step process. The first step involves the quaternization of 1-methylimidazole (B24206) with 1-chlorobutane (B31608) to form the intermediate salt, 1-butyl-3-methylimidazolium chloride ([Bmim]Cl). The second step is a salt metathesis (anion exchange) reaction where the chloride anion is replaced by the dicyanamide anion.

Caption: Workflow for the synthesis of 1-butyl-3-methylimidazolium dicyanamide.

Detailed Synthesis Protocol

This protocol is a generalized procedure based on common methods for ionic liquid synthesis.[6][7][8]

Step 1: Synthesis of 1-Butyl-3-methylimidazolium Chloride ([Bmim]Cl)

• Reactants: To a round-bottomed flask equipped with a reflux condenser and magnetic stirrer, add 1-methylimidazole (1.0 mol) and 1-chlorobutane (1.1 mol, slight excess). The reaction can be performed neat or with a solvent like toluene.

• Reaction: Heat the mixture to 70-80°C and stir vigorously under a nitrogen atmosphere for 24-72 hours. The reaction progress can be monitored by the formation of a second, denser liquid phase, which is the ionic liquid.

• Workup and Purification: After cooling to room temperature, the upper layer (unreacted starting materials) is decanted. The resulting viscous liquid ([Bmim]Cl) is washed multiple times with a non-polar solvent such as ethyl acetate or diethyl ether to remove any remaining starting materials.

• Drying: The purified [Bmim]Cl is dried under high vacuum at 60-70°C for several hours to remove residual solvent and moisture, yielding a highly viscous liquid or a white solid.

Step 2: Synthesis of 1-Butyl-3-methylimidazolium Dicyanamide ([Bmim][DCA])

• Reactants: Dissolve the dried [Bmim]Cl (1.0 mol) in a suitable solvent (e.g., deionized water, acetone, or dichloromethane). In a separate flask, dissolve an equimolar amount of sodium dicyanamide (Na[N(CN)₂]) (1.0 mol) in the same solvent.

• Reaction: Add the sodium dicyanamide solution dropwise to the stirred [Bmim]Cl solution at room temperature. A white precipitate of sodium chloride (NaCl) will form immediately.

• Workup and Purification: Stir the mixture for several hours to ensure complete reaction. The precipitated NaCl is removed by filtration.

• Isolation: The solvent is removed from the filtrate using a rotary evaporator. The resulting liquid is further dried under high vacuum to remove any residual water or solvent. The purity can be checked by a silver nitrate (B79036) test to ensure the absence of chloride ions.

Characterization Protocols

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: For ¹H and ¹³C NMR, the neat ionic liquid can be used if its viscosity is low enough. Alternatively, a small amount of the sample (~10-20 mg) is dissolved in a deuterated solvent (e.g., DMSO-d₆, CDCl₃, or D₂O) in a standard 5 mm NMR tube.

• Instrumentation: Spectra are acquired on a standard NMR spectrometer (e.g., 400 or 500 MHz).

• Data Acquisition: Standard pulse programs for ¹H and ¹³C{¹H} are used. For ¹H NMR of [Bmim][DCA] in DMSO-d₆, characteristic peaks are observed for the imidazolium (B1220033) ring protons (~9.1, 7.7, 7.6 ppm) and the alkyl chain protons (4.1, 3.8, 1.7, 1.2, 0.9 ppm).[5]

• Referencing: Chemical shifts (δ) are reported in parts per million (ppm) relative to an internal standard, typically tetramethylsilane (B1202638) (TMS).

Fourier-Transform Infrared (FTIR) Spectroscopy

• Sample Preparation: A small drop of the neat ionic liquid is placed directly on the diamond crystal of an Attenuated Total Reflectance (ATR) accessory. Alternatively, for transmission mode, a thin film of the liquid is sandwiched between two salt plates (e.g., KBr or NaCl).[2][9]

• Instrumentation: Spectra are recorded using an FTIR spectrometer.

• Data Acquisition: The spectrum is typically collected over a range of 4000-400 cm⁻¹ with a resolution of 4 cm⁻¹. Multiple scans (e.g., 16 or 32) are averaged to improve the signal-to-noise ratio. A background spectrum of the empty ATR crystal or salt plates is collected and subtracted from the sample spectrum.

• Analysis: For [Bmim][DCA], characteristic vibrational bands for the dicyanamide anion are expected for the antisymmetric C≡N stretching vibration around 2130 cm⁻¹.[10][11] Vibrations corresponding to the C-H stretching of the [Bmim]⁺ cation are observed in the 2800-3200 cm⁻¹ region.

References

• 1. pubs.aip.org [pubs.aip.org]
• 2. Using FT-IR Spectroscopy to Measure Charge Organization in Ionic Liquids - PMC [pmc.ncbi.nlm.nih.gov]
• 3. academic.oup.com [academic.oup.com]
• 4. 1-Butyl-3-methylimidazolium dicyanamide, >98% | IoLiTec [iolitec.de]
• 5. mdpi.com [mdpi.com]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. orgsyn.org [orgsyn.org]
• 8. Synthesis, Characterization and Application of 1-Butyl-3 Methylimidazolium Chloride as Green Material for Extractive Desulfurization of Liquid Fuel - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. Dynamics of Dicyanamide in Ionic Liquids is Dominated by Local Interactions - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]

The Environmental Double-Edged Sword of Imidazolium-Based Ionic Liquids: A Technical Guide

For Immediate Release

Imidazolium-based ionic liquids (ILs), once heralded as "green" solvents due to their low vapor pressure, are under increasing scrutiny for their potential environmental impact. While offering significant advantages in various industrial applications, from chemical synthesis to drug development, their ecotoxicity and persistence in ecosystems are critical concerns. This technical guide provides an in-depth analysis of the environmental fate and toxicological effects of these compounds, offering crucial data and standardized methodologies for researchers, scientists, and drug development professionals.

Core Environmental Concerns: Toxicity and Biodegradability

The environmental footprint of imidazolium-based ILs is primarily defined by their toxicity to aquatic and terrestrial organisms and their resistance to biodegradation. The toxicity is largely attributed to the imidazolium (B1220033) cation, with the length of the alkyl chain substituent being a key determinant of the adverse effects.[1][2][3] Longer alkyl chains generally lead to increased toxicity due to enhanced disruption of cell membranes, which is considered the primary mechanism of action.[4][5] The anion, while having a lesser effect, can also influence the overall toxicity.[1][6]

Biodegradation of imidazolium-based ILs is often limited, raising concerns about their persistence in the environment.[1] However, the molecular structure, including the length of the alkyl chain and the presence of functional groups, can significantly impact their susceptibility to microbial degradation.[7]

Quantitative Ecotoxicity Data

The following tables summarize the quantitative data on the toxicity of various imidazolium-based ionic liquids to different organisms. The 50% effective concentration (EC50) and 50% lethal concentration (LC50) values are presented to allow for a comparative assessment of their environmental risk.

Table 1: Toxicity of Imidazolium-Based Ionic Liquids to Aquatic Invertebrates (Daphnia magna)

Ionic Liquid	Anion	Exposure Time (h)	LC50 (mg/L)	Reference
1-Butyl-3-methylimidazolium	Bromide ([Br]⁻)	48	8.03	[2]
1-Hexyl-3-methylimidazolium	Bromide ([Br]⁻)	48	9.93	[2]
1-Octyl-3-methylimidazolium	Bromide ([Br]⁻)	48	19.91	[2]
1-Butyl-3-methylimidazolium	Chloride ([Cl]⁻)	48	9.24	[2]
1-Butyl-3-methylimidazolium	Hexafluorophosphate ([PF₆]⁻)	48	15.68	[2]
1-Butyl-3-methylimidazolium	Tetrafluoroborate ([BF₄]⁻)	48	13.62	[2]

Table 2: Toxicity of Imidazolium-Based Ionic Liquids to Bacteria (Vibrio fischeri) - Microtox® Assay

Ionic Liquid	Anion	Exposure Time (min)	EC50 (mM)	Reference
1-Ethyl-3-methylimidazolium	Chloride ([Cl]⁻)	15	85.57	[8]
1-Butyl-3-methylimidazolium	Chloride ([Cl]⁻)	15	9.06	[8]
1-Hexyl-3-methylimidazolium	Chloride ([Cl]⁻)	15	0.45	[8]
1-Octyl-3-methylimidazolium	Chloride ([Cl]⁻)	15	0.05	[8]
1-Decyl-3-methylimidazolium	Chloride ([Cl]⁻)	15	0.06	[8]
1-Butyl-3-methylimidazolium	Tetrafluoroborate ([BF₄]⁻)	15	7.60 mg/L	[9]

Table 3: Cytotoxicity of Imidazolium-Based Ionic Liquids to Human Cell Lines

Ionic Liquid	Cell Line	Exposure Time (h)	EC50 (mM)	Reference
1,3-Dimethylimidazolium	Caco-2	24	>100	[10]
1-Butyl-3-methylimidazolium	Caco-2	24	11.5	[10]
1-Hexyl-3-methylimidazolium	Caco-2	24	1.2	[10]
1-Octyl-3-methylimidazolium	Caco-2	24	0.15	[10]
1-Decyl-3-methylimidazolium	Caco-2	24	0.04	[10]
1-Butyl-3-methylimidazolium bis(trifluoromethylsulfonyl)imide	CCO	Not Specified	<0.1	[6]
1-Butyl-3-methylimidazolium tetrafluoroborate	CCO	Not Specified	~0.5	[6]
1-Butyl-3-methylimidazolium hexafluorophosphate	CCO	Not Specified	~1.0	[6]
1,3-Dimethylimidazolium hexafluorophosphate	CCO	Not Specified	>10	[6]

Experimental Protocols

Accurate assessment of the environmental impact of imidazolium-based ILs relies on standardized and reproducible experimental protocols. Below are detailed methodologies for key assays.

Acute Toxicity Test with Daphnia magna (OECD Guideline 202)

This test evaluates the acute immobilization of Daphnia magna upon exposure to the test substance.

• Test Organisms: Use juvenile daphnids, less than 24 hours old, from a healthy culture.[11][12]

• Test Substance Preparation: Prepare a stock solution of the imidazolium-based IL in a suitable solvent. A series of at least five test concentrations, geometrically spaced, are prepared by diluting the stock solution with reconstituted water (pH 6-9, hardness 140–250 mg CaCO₃ L⁻¹).[12][13] A control group with only reconstituted water is also included.[12]

• Test Setup: Dispense the test solutions into replicate test vessels (e.g., 50-100 mL beakers).[12] Introduce five daphnids into each vessel, ensuring a minimum volume of 20 mL per animal.[12][14] Four replicates are used for each concentration and the control.[11]

• Incubation: Incubate the test vessels for 48 hours at 20 ± 2 °C under a 16-hour light/8-hour dark photoperiod.[12] No feeding is provided during the test.[12]

• Observation: Record the number of immobilized daphnids in each vessel at 24 and 48 hours.[15] Immobilization is defined as the inability to swim within 15 seconds after gentle agitation.[12]

• Data Analysis: Calculate the EC50 value, the concentration that immobilizes 50% of the daphnids, at 48 hours using appropriate statistical methods.[15] The No Observed Effect Concentration (NOEC) and Lowest Observed Effect Concentration (LOEC) can also be determined.[15]

Ready Biodegradability - Closed Bottle Test (OECD Guideline 301D)

This method assesses the ready biodegradability of a substance by measuring oxygen consumption.

• Test Setup: Prepare a mineral medium and inoculate it with a small volume of activated sludge, sewage effluent, or surface water.[16][17]

• Test Substance and Controls: Add the test substance to the inoculated mineral medium in sealed bottles to achieve a concentration that results in a theoretical oxygen demand (ThOD) between 2 and 5 mg/L.[16] Prepare blank controls (inoculum and medium only) and reference controls with a readily biodegradable substance (e.g., sodium benzoate).[17]

• Incubation: Incubate the sealed bottles in the dark at a constant temperature (e.g., 20 °C) for 28 days.[17][18]

• Oxygen Measurement: Measure the dissolved oxygen concentration in the bottles at the beginning of the test and at regular intervals over the 28-day period using an oxygen electrode or other suitable method.[17][18]

• Data Analysis: Calculate the percentage of biodegradation by comparing the oxygen consumed by the test substance to its ThOD.[16] A substance is considered readily biodegradable if it reaches at least 60% biodegradation within a 10-day window during the 28-day test period.[17]

Bacterial Toxicity Test using Aliivibrio fischeri (ISO 11348-3 - Microtox® Assay)

This bioassay measures the inhibition of light emission from the luminescent bacterium Aliivibrio fischeri as an indicator of toxicity.

• Reagent Preparation: Reconstitute freeze-dried Aliivibrio fischeri bacteria according to the manufacturer's instructions.[19][20]

• Test Sample Preparation: Prepare a series of dilutions of the imidazolium-based IL in a suitable diluent.[19]

• Test Procedure:

  • Dispense the bacterial suspension into test cuvettes.

  • Measure the initial light output of the bacterial suspension using a luminometer.[19]

  • Add the different concentrations of the test sample to the cuvettes.

  • Incubate for a specified period (e.g., 5, 15, or 30 minutes).[19]

  • Measure the final light output.

• Data Analysis: Calculate the percentage of light inhibition for each concentration relative to a control.[21] Determine the EC50 value, the concentration that causes a 50% reduction in light emission.[19]

Visualizing Workflows and Mechanisms

To further clarify the experimental processes and the proposed mechanism of toxicity, the following diagrams are provided.

Workflow for Daphnia magna acute immobilization test (OECD 202).

Workflow for the Closed Bottle biodegradability test (OECD 301D).

Proposed mechanism of toxicity for imidazolium-based ionic liquids.

Conclusion

The "green" label for imidazolium-based ionic liquids is not absolute and must be considered in the context of their potential environmental impact. Their toxicity, particularly to aquatic life, and their limited biodegradability necessitate a thorough risk assessment before widespread industrial use. This guide provides a foundational understanding of these issues, offering quantitative data and standardized protocols to aid in the responsible development and application of these versatile solvents. Further research into designing less toxic and more biodegradable ionic liquids is crucial for realizing their full potential as truly sustainable chemical technologies.

References

• 1. Toxicity and biodegradability of imidazolium ionic liquids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Acute and chronic toxicity of imidazolium-based ionic liquids on Daphnia magna - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. The Imidazolium Ionic Liquids Toxicity is Due to Their Effect on the Plasma Membrane - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Imidazolium-based ionic liquids cause mammalian cell death due to modulated structures and dynamics of cellular membrane - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Cytotoxic effects of imidazolium ionic liquids on fish and human cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Effect of imidazolium-based ionic liquids on bacterial growth inhibition investigated via experimental and QSAR modelling studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Ionic Liquids—A Review of Their Toxicity to Living Organisms - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Cytotoxicity of selected imidazolium-derived ionic liquids in the human Caco-2 cell line. Sub-structural toxicological interpretation through a QSAR study - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 11. biotecnologiebt.it [biotecnologiebt.it]
• 12. OECD 202: Daphnia sp., Acute Immobilization Test [aropha.com]
• 13. catalog.labcorp.com [catalog.labcorp.com]
• 14. oecd.org [oecd.org]
• 15. shop.fera.co.uk [shop.fera.co.uk]
• 16. OECD 301D: Closed Bottle Ready Biodegradability Test - Aropha [aropha.com]
• 17. downloads.regulations.gov [downloads.regulations.gov]
• 18. chemview.epa.gov [chemview.epa.gov]
• 19. biotoxicity.com [biotoxicity.com]
• 20. Aliivibrio fischeri luminescent bacteria toxicity test - MicroBioTests [microbiotests.com]
• 21. edepot.wur.nl [edepot.wur.nl]

Deucravacitinib (CAS No. 448245-52-1): A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Deucravacitinib (B606291), sold under the brand name Sotyktu, is a first-in-class, oral, selective inhibitor of tyrosine kinase 2 (TYK2), a member of the Janus kinase (JAK) family.[1][2] Developed by Bristol Myers Squibb, it represents a significant advancement in the oral treatment of immune-mediated inflammatory diseases.[2] Its unique mechanism of allosteric inhibition of the TYK2 regulatory domain confers high selectivity, distinguishing it from other JAK inhibitors that target the conserved active site and offering an improved safety profile.[3][4][5] Deucravacitinib was first approved by the U.S. Food and Drug Administration (FDA) in September 2022 for the treatment of adults with moderate-to-severe plaque psoriasis who are candidates for systemic therapy or phototherapy.[4] Approvals in the European Union and Japan have followed.[2] This guide provides an in-depth overview of the chemical properties, mechanism of action, synthesis, experimental evaluation, and clinical use of Deucravacitinib.

Physicochemical Properties

Deucravacitinib is a white to yellow powder with pH-dependent solubility, which decreases with increasing pH.[6] A key feature of its molecular design is the presence of a deuterium-substituted methyl amide group, which was incorporated to block a metabolic pathway that would otherwise generate a less selective primary amide metabolite.[2][7]

Property	Value	Reference
CAS Number	448245-52-1	[3]
IUPAC Name	6-(cyclopropanecarbonylamino)-4-[[2-methoxy-3-(1-methyl-1,2,4-triazol-3-yl)phenyl]amino]-N-(trideuteriomethyl)pyridazine-3-carboxamide	[3]
Molecular Formula	C₂₀H₁₉D₃N₈O₃	[8]
Molecular Weight	425.47 g/mol	[6]
Melting Point	Crystalline Form CSIII shows an endothermic peak at approximately 257°C (onset temperature)	[9]
LogP	1.2	[10]
pKa	Not available
Solubility	pH-dependent; solubility decreases with increasing pH. Soluble in DMF (1 mg/ml) and DMSO (1 mg/ml).	[6]

Mechanism of Action: Selective TYK2 Inhibition

Deucravacitinib exerts its therapeutic effect through a novel mechanism of allosteric inhibition of TYK2. Unlike other JAK inhibitors that compete with ATP at the highly conserved catalytic domain (Janus Homology 1 or JH1 domain), Deucravacitinib binds to the regulatory pseudokinase domain (JH2) of TYK2.[3][4] This binding stabilizes an inhibitory conformation of the enzyme, preventing its activation.[3]

TYK2 is a key intracellular signaling molecule for several pro-inflammatory cytokines, including interleukin-23 (IL-23), IL-12, and Type I interferons (IFNs), all of which are implicated in the pathogenesis of psoriasis and other immune-mediated diseases.[5] By selectively inhibiting TYK2, Deucravacitinib effectively blocks the downstream signaling cascades of these cytokines, thereby reducing inflammation and ameliorating disease symptoms.[5]

The TYK2 Signaling Pathway

The binding of cytokines such as IL-23, IL-12, or Type I IFNs to their respective receptors on the cell surface leads to the activation of receptor-associated JAKs, including TYK2. Activated TYK2 then phosphorylates and activates Signal Transducer and Activator of Transcription (STAT) proteins. These phosphorylated STATs dimerize and translocate to the nucleus, where they modulate the transcription of target genes involved in inflammation and immune responses. Deucravacitinib's inhibition of TYK2 disrupts this entire cascade.

Caption: Deucravacitinib allosterically inhibits TYK2, blocking cytokine-induced signaling.

Synthesis of Deucravacitinib

The synthesis of Deucravacitinib has been described in patent literature. A general overview of a potential synthetic route is provided below. This process involves several key steps, including the formation of the core pyridazine (B1198779) structure, coupling reactions to introduce the side chains, and a final amidation step with deuterated methylamine (B109427).

A reported synthesis involves a multi-step process that can be summarized as follows:

• Chlorination and Electrophilic Substitution: A starting compound is subjected to chlorination and electrophilic substitution to synthesize a key intermediate.[11]

• Amine Transesterification: The intermediate then undergoes an amine transesterification reaction with deuterated methylamine to introduce the deuterium-labeled methylamide group.[11]

• Coupling Reaction: Finally, a coupling reaction is performed to attach the remaining side chain, yielding Deucravacitinib.[11]

Caption: A generalized synthetic pathway for Deucravacitinib.

Experimental Protocols

In Vitro Assays

This assay quantifies the amount of ADP produced during the kinase reaction, providing a measure of enzyme activity.

Methodology:

• Compound Preparation: Prepare a serial dilution of Deucravacitinib in DMSO, followed by a further dilution in the kinase buffer.

• Kinase Reaction:

  • Add the diluted Deucravacitinib or vehicle (DMSO) to the wells of an assay plate.

  • Add a solution containing purified recombinant TYK2 enzyme and a suitable substrate peptide (e.g., IRS1-tide).

  • Initiate the reaction by adding ATP.

• Incubation: Incubate the plate at room temperature for a defined period (e.g., 60 minutes).

• Detection:

  • Add ADP-Glo™ Reagent to stop the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes.

  • Add Kinase Detection Reagent to convert the generated ADP to ATP, which then drives a luciferase/luciferin reaction, producing a luminescent signal. Incubate for 30 minutes.

• Data Acquisition: Measure the luminescence using a plate reader.

• Data Analysis: Calculate the percentage of inhibition for each Deucravacitinib concentration relative to the vehicle control and determine the IC₅₀ value.

This assay measures the inhibition of cytokine-induced STAT phosphorylation within a cellular context.

Methodology:

• Cell Preparation: Use a relevant cell line (e.g., human peripheral blood mononuclear cells - PBMCs).

• Compound Incubation: Pre-incubate the cells with a serial dilution of Deucravacitinib for a specified time.

• Cytokine Stimulation: Stimulate the cells with a relevant cytokine (e.g., IL-23, IFN-α) to induce STAT phosphorylation.

• Fixation and Permeabilization:

  • Fix the cells with a suitable fixation buffer (e.g., formaldehyde-based).

  • Permeabilize the cells with a permeabilization buffer (e.g., methanol-based) to allow intracellular antibody staining.

• Staining: Stain the cells with a fluorophore-conjugated antibody specific for the phosphorylated form of the target STAT protein (e.g., anti-pSTAT3). Co-staining with cell surface markers can be performed to identify specific cell populations.

• Data Acquisition: Acquire data on a flow cytometer.

• Data Analysis: Determine the median fluorescence intensity (MFI) of the phospho-STAT signal for each sample. Normalize the MFI values to the stimulated vehicle control and plot against the inhibitor concentration to calculate the IC₅₀.[12][13][14]

Caption: Workflow for a cell-based phospho-STAT assay.

In Vivo Efficacy Model: Imiquimod-Induced Psoriasis in Mice

This is a widely used preclinical model that recapitulates key features of human psoriasis.

Methodology:

• Animal Model: Use a suitable mouse strain, such as BALB/c or C57BL/6.

• Induction of Psoriasis-like Inflammation:

  • Shave a defined area on the dorsal skin of the mice.

  • Topically apply a daily dose of imiquimod (B1671794) (IMQ) cream (e.g., 5%) to the shaved area for 5-6 consecutive days.[8][15]

• Treatment Administration:

  • Administer Deucravacitinib orally (e.g., by gavage) at various doses, typically starting from the first day of IMQ application and continuing for the duration of the experiment.

  • Include a vehicle control group and potentially a positive control group (e.g., a topical corticosteroid).

• Assessment of Disease Severity:

  • Macroscopic Scoring: Daily, score the severity of erythema (redness), scaling, and skin thickness based on a predefined scoring system (e.g., a modified Psoriasis Area and Severity Index - PASI).[15]

  • Skin Thickness Measurement: Measure the thickness of the inflamed skin daily using a caliper.

• Endpoint Analysis (at the end of the study):

  • Histology: Collect skin biopsies for histological analysis to assess epidermal thickness (acanthosis), inflammatory cell infiltration, and other psoriatic features.

  • Gene Expression Analysis: Analyze the expression of key inflammatory cytokines (e.g., IL-17, IL-23) in skin tissue using methods like quantitative PCR (qPCR).

  • Flow Cytometry: Analyze the immune cell populations in the skin and draining lymph nodes.

Clinical Development and Uses

Deucravacitinib has undergone extensive clinical evaluation, primarily for the treatment of moderate-to-severe plaque psoriasis. The pivotal Phase 3 clinical trial program, known as POETYK PSO, has demonstrated its efficacy and safety.

POETYK PSO-1 and POETYK PSO-2 Clinical Trials

These were two global, multicenter, randomized, double-blind, placebo- and active-controlled studies.[16][17]

Key Methodological Aspects:

• Patient Population: Adults with moderate-to-severe plaque psoriasis (Psoriasis Area and Severity Index [PASI] ≥ 12, static Physician's Global Assessment [sPGA] score ≥ 3, and body surface area [BSA] involvement ≥ 10%).[16][18]

• Treatment Arms: Patients were randomized to receive Deucravacitinib (6 mg once daily), placebo, or apremilast (B1683926) (30 mg twice daily).[19][20]

• Primary Endpoints: The co-primary endpoints were the proportion of patients achieving at least a 75% improvement in PASI score (PASI 75) and an sPGA score of clear or almost clear (sPGA 0/1) at week 16, compared to placebo.[17][20]

• Secondary Endpoints: Key secondary endpoints included comparisons of efficacy (PASI 75 and sPGA 0/1) versus apremilast at week 16 and 24, as well as the proportion of patients achieving PASI 90.[21]

Summary of Efficacy Results:

In both the POETYK PSO-1 and POETYK PSO-2 trials, Deucravacitinib demonstrated superiority over both placebo and apremilast in achieving the primary and key secondary endpoints at week 16 and 24.[17] A significant proportion of patients treated with Deucravacitinib achieved PASI 75 and sPGA 0/1, with these clinical responses being maintained through 52 weeks of treatment.[21]

Endpoint (Week 16)	Deucravacitinib	Apremilast	Placebo
PASI 75 (POETYK PSO-1)	58.7%	35.1%	12.7%
sPGA 0/1 (POETYK PSO-1)	53.6%	32.1%	7.2%
PASI 75 (POETYK PSO-2)	53.6%	40.2%	9.4%
sPGA 0/1 (POETYK PSO-2)	50.3%	34.3%	8.6%

Safety Profile:

Deucravacitinib was generally well-tolerated in the clinical trials. The most common adverse events reported were nasopharyngitis, upper respiratory tract infection, headache, diarrhea, and nausea.[17] The selective mechanism of action of Deucravacitinib is thought to contribute to a favorable safety profile with a lower incidence of adverse events commonly associated with broader JAK inhibitors.

Other Investigational Uses

Beyond plaque psoriasis, Deucravacitinib is being investigated for a range of other immune-mediated diseases, including psoriatic arthritis, systemic lupus erythematosus, and inflammatory bowel disease (Crohn's disease and ulcerative colitis).[5][22][23]

Conclusion

Deucravacitinib represents a significant therapeutic innovation, being the first and only approved selective, allosteric inhibitor of TYK2. Its unique mechanism of action provides a targeted approach to modulating key cytokine pathways involved in the pathogenesis of psoriasis and other immune-mediated diseases. The robust clinical data from the POETYK PSO program have established its efficacy and a favorable safety profile, positioning it as a valuable oral treatment option for patients with moderate-to-severe plaque psoriasis. Ongoing research continues to explore its full therapeutic potential across a spectrum of inflammatory and autoimmune conditions.

References

• 1. tools.thermofisher.com [tools.thermofisher.com]
• 2. Deucravacitinib - Wikipedia [en.wikipedia.org]
• 3. IL-23- and Imiquimod-Induced Models of Experimental Psoriasis in Mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Deucravacitinib | C20H22N8O3 | CID 134821691 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. newdrugapprovals.org [newdrugapprovals.org]
• 6. KEGG DRUG: Deucravacitinib [kegg.jp]
• 7. Thieme E-Journals - Synfacts / Abstract [thieme-connect.com]
• 8. frontierspartnerships.org [frontierspartnerships.org]
• 9. SOTYKTU (deucravacitinib) | PSO-2 [sotyktu.co.uk]
• 10. Deucravacitinib (BMS-986165) | TYK2 (tyrosine kinase 2) inhibitor | CAS 1609392-27-9 |BMS986165; Tyk2-IN-4 | InvivoChem [invivochem.com]
• 11. WO2024017150A1 - Method for synthesizing deucravacitinib - Google Patents [patents.google.com]
• 12. Phospho-Specific Flow Cytometry Reveals Signaling Heterogeneity in T-Cell Acute Lymphoblastic Leukemia Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
• 13. uab.edu [uab.edu]
• 14. Deucravacitinib versus placebo and apremilast in moderate to severe plaque psoriasis: Efficacy and safety results from the 52-week, randomized, double-blinded, placebo-controlled phase 3 POETYK PSO-1 trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Hooke - Contract Research - Imiquimod-induced psoriasis in C57BL/6 mice [hookelabs.com]
• 16. Deucravacitinib in plaque psoriasis: Four‐year safety and efficacy results from the Phase 3 POETYK PSO‐1, PSO‐2 and long‐term extension trials - PMC [pmc.ncbi.nlm.nih.gov]
• 17. decisionpoint.medscape.com [decisionpoint.medscape.com]
• 18. Table 7, Details of Included Studies - Deucravacitinib (Sotyktu) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 19. assets.fishersci.com [assets.fishersci.com]
• 20. Bristol Myers Squibb Announces Positive Topline Results from Second Pivotal Phase 3 Psoriasis Study Showing Superiority of Deucravacitinib Compared to Placebo and Otezla® (apremilast) [businesswire.com]
• 21. ard.bmj.com [ard.bmj.com]
• 22. Deucravacitinib - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 23. WO2023076515A1 - Topical formulations of deucravacitinib - Google Patents [patents.google.com]

Protocols & Analytical Methods

Application Notes and Protocols for CO2 Capture Using 1-butyl-3-methylimidazolium dicyanamide ([Bmim][DCA])

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of the ionic liquid 1-butyl-3-methylimidazolium dicyanamide (B8802431) ([Bmim][DCA]) for carbon dioxide (CO2) capture. This document includes key performance data, detailed experimental protocols for CO2 absorption studies, and a schematic representation of the capture mechanism.

Introduction

Ionic liquids (ILs) have emerged as promising solvents for CO2 capture due to their negligible vapor pressure, high thermal stability, and tunable physicochemical properties. [Bmim][DCA] is a prominent member of the imidazolium-based IL family and has been investigated for its potential in CO2 separation processes. Its unique combination of a bulky cation and a nitrogen-rich anion influences its interaction with CO2.

Data Presentation

The following tables summarize the key quantitative data for [Bmim][DCA] relevant to CO2 capture applications.

Table 1: Physicochemical Properties of [Bmim][DCA]

Property	Value	Temperature (°C)	Pressure (MPa)	Reference
Molar Mass ( g/mol )	207.26	-	-	-
Density (g/cm³)	1.058	25	0.101	[1]
Viscosity (mPa·s)	21.8	25	0.101	[1]
Thermal Decomposition Temperature (°C)	Onset ~200	-	Ambient	[2][3]

Table 2: CO2 Solubility in [Bmim][DCA]

Temperature (°C)	Pressure (MPa)	CO2 Mole Fraction (x_CO2)	Reference
30	1	0.13	[4]
40	1	0.10	[4]
50	1	0.08	[4]
30	5	0.45	[4]
40	5	0.38	[4]
50	5	0.32	[4]

Table 3: CO2/CH4 Selectivity of [Bmim][DCA]

Temperature (°C)	Pressure (MPa)	Ideal CO2/CH4 Selectivity	Reference
30	1	~24	[4]
50	1	~22	[4]

Experimental Protocols

This section outlines a generalized protocol for determining the CO2 absorption capacity of [Bmim][DCA] using a gravimetric method.

Protocol: Gravimetric Measurement of CO2 Absorption

Objective: To determine the mass of CO2 absorbed by a known mass of [Bmim][DCA] at a specific temperature and pressure.

Materials:

• 1-butyl-3-methylimidazolium dicyanamide ([Bmim][DCA]), high purity (>99%)

• High-pressure gas cylinder of CO2 (99.999% purity)

• High-pressure gas cylinder of a purge gas (e.g., N2 or Ar, 99.999% purity)

• Magnetic suspension balance or similar high-pressure thermogravimetric analyzer (TGA)

• Vacuum pump

• Temperature controller

• Pressure transducer

Procedure:

• Sample Preparation:

  • Dry the [Bmim][DCA] sample under high vacuum (e.g., <1 Pa) at an elevated temperature (e.g., 80 °C) for at least 24 hours to remove any absorbed water and other volatile impurities.

  • Handle the dried IL under an inert atmosphere (e.g., in a glovebox) to prevent reabsorption of moisture.

• Instrument Setup:

  • Place a known mass (typically 50-100 mg) of the dried [Bmim][DCA] into the sample crucible of the magnetic suspension balance.

  • Assemble the high-pressure chamber and ensure a leak-tight seal.

• Degassing:

  • Evacuate the system using the vacuum pump to a pressure below 1 Pa.

  • Heat the sample to a desired temperature (e.g., 100 °C) under vacuum for several hours to remove any residual volatile compounds.

• Absorption Measurement:

  • Set the desired experimental temperature using the temperature controller and allow the system to stabilize.

  • Slowly introduce CO2 into the chamber until the desired pressure is reached, as monitored by the pressure transducer.

  • Record the mass of the sample over time. The mass will increase as CO2 is absorbed.

  • Continue the measurement until the mass of the sample becomes constant, indicating that equilibrium has been reached.

• Data Analysis:

  • The total mass of absorbed CO2 is the difference between the final equilibrium mass and the initial mass of the degassed IL.

  • Calculate the CO2 solubility in terms of mole fraction, molality, or weight percentage.

• Desorption (Optional):

  • To study the reversibility of the absorption, the pressure can be reduced (e.g., by venting or applying a vacuum), or the temperature can be increased.

  • Monitor the decrease in sample mass as CO2 is desorbed.

Visualizations

Experimental Workflow for CO2 Absorption Measurement

Caption: Workflow for gravimetric CO2 absorption measurement.

Logical Relationship in CO2 Capture by [Bmim][DCA]

Caption: CO2 capture mechanism in [Bmim][DCA].

Mechanism of CO2 Capture

The primary mechanism for CO2 capture in aprotic imidazolium-based ionic liquids like [Bmim][DCA] is physical absorption, driven by Lewis acid-base interactions. The CO2 molecule, acting as a Lewis acid, interacts with the electron-rich dicyanamide anion ([DCA]⁻), which serves as the Lewis base. This interaction is the main contributor to the solubility of CO2 in the ionic liquid. While the imidazolium (B1220033) cation ([Bmim]⁺) plays a role in determining the overall physical properties of the IL, the anion has a more direct influence on the CO2 absorption capacity. Spectroscopic studies, such as NMR and IR, can be employed to further investigate the specific interactions between CO2 and the constituent ions of [Bmim][DCA].[5][6]

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. discovery.researcher.life [discovery.researcher.life]
• 4. pubs.acs.org [pubs.acs.org]
• 5. CO2 in 1-butyl-3-methylimidazolium acetate. 2. NMR investigation of chemical reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. scispace.com [scispace.com]

Application Notes and Protocols for the Use of [Bmim][DCA] as an Electrolyte in Lithium-Ion Batteries

Audience: Researchers, scientists, and drug development professionals.

Introduction

The pursuit of safer, high-performance lithium-ion batteries has led to significant research into alternative electrolytes to replace the highly flammable and volatile organic carbonates currently in commercial use. Ionic liquids (ILs), which are salts with melting points near or below room temperature, have emerged as promising candidates due to their inherent properties, including negligible vapor pressure, non-flammability, high thermal stability, and wide electrochemical windows. Among the vast array of ILs, 1-butyl-3-methylimidazolium dicyanamide (B8802431) ([Bmim][DCA]) presents a unique combination of properties that make it an intriguing candidate for lithium-ion battery electrolytes. This document provides detailed application notes and protocols for the utilization of [Bmim][DCA] in lithium-ion battery research, summarizing available data and outlining experimental procedures.

Physicochemical and Electrochemical Properties

The performance of a [Bmim][DCA]-based electrolyte is fundamentally linked to its physicochemical and electrochemical characteristics, particularly when a lithium salt is dissolved within it. The choice of lithium salt is critical, with lithium bis(trifluoromethylsulfonyl)imide (LiTFSI) being a common choice due to its good solubility and electrochemical stability.

Data Presentation: Properties of [Bmim][DCA]-Based Electrolytes

Property	Value	Conditions and Remarks
Ionic Conductivity (σ)	Varies with Li salt concentration	The addition of lithium salts to pure ionic liquids generally decreases ionic conductivity due to an increase in viscosity. Data for LiTFSI in [Bmim][DCA] is limited, but a general trend of decreasing conductivity with increasing salt concentration is expected.
Electrochemical Stability Window (ESW)	~4.0 - 4.5 V vs. Li/Li⁺ (Estimated)	The electrochemical stability window is a critical parameter. While specific data for [Bmim][DCA] with lithium salts is scarce, imidazolium-based ILs typically exhibit a reasonably wide window. The anodic limit is generally determined by the oxidation of the DCA⁻ anion, and the cathodic limit by the reduction of the Bmim⁺ cation.
Viscosity (η)	Increases with Li salt addition	The dissolution of lithium salts in [Bmim][DCA] increases the viscosity of the electrolyte, which in turn affects ionic conductivity and wetting of electrodes and separator.
Lithium-Ion Transference Number (tLi⁺)	Data not readily available	This parameter is crucial for battery performance, as a higher transference number minimizes concentration polarization. For many ionic liquid-based electrolytes, the tLi⁺ is relatively low compared to conventional organic electrolytes.

Experimental Protocols

The following sections provide detailed methodologies for the preparation, assembly, and testing of lithium-ion cells utilizing [Bmim][DCA]-based electrolytes. These protocols are based on standard laboratory practices for ionic liquid-based battery research.

Synthesis of [Bmim][DCA]

While commercially available, [Bmim][DCA] can also be synthesized in the laboratory. A common method is a two-step process:

• Synthesis of 1-butyl-3-methylimidazolium chloride ([Bmim][Cl]):

  • React 1-methylimidazole (B24206) with an equimolar amount of 1-chlorobutane.

  • The reaction is typically carried out neat or in a suitable solvent (e.g., acetonitrile) at an elevated temperature (e.g., 70-80 °C) under an inert atmosphere (e.g., argon or nitrogen) for 24-48 hours.

  • The resulting [Bmim][Cl] is a viscous liquid or a solid at room temperature. It should be washed with a solvent in which it is immiscible (e.g., ethyl acetate (B1210297) or diethyl ether) to remove unreacted starting materials and then dried under vacuum.

• Metathesis reaction to form [Bmim][DCA]:

  • Dissolve the synthesized [Bmim][Cl] in a suitable solvent, such as deionized water or acetone.

  • Add an equimolar amount of sodium dicyanamide (Na[DCA]) or potassium dicyanamide (K[DCA]), also dissolved in a suitable solvent.

  • A precipitation of NaCl or KCl will occur. The reaction mixture is typically stirred at room temperature for several hours.

  • The precipitated salt is removed by filtration.

  • The solvent is removed from the filtrate under reduced pressure.

  • The resulting [Bmim][DCA] should be further purified by washing with deionized water to remove any remaining inorganic salts and then dried under high vacuum at an elevated temperature (e.g., 80-100 °C) for an extended period (e.g., > 48 hours) to remove any residual water and solvent.

Electrolyte Preparation

The lithium-ion conducting electrolyte is prepared by dissolving a lithium salt in the purified and dried [Bmim][DCA].

• Materials:

  • Purified and dried [Bmim][DCA]

  • Anhydrous lithium salt (e.g., LiTFSI, LiPF₆, LiBF₄). LiTFSI is often preferred due to its thermal stability and compatibility with ionic liquids.

  • Anhydrous, high-purity solvent for dissolution if necessary (e.g., acetonitrile), though direct dissolution is preferred to avoid residual solvent.

• Procedure (performed in an argon-filled glovebox with H₂O and O₂ levels < 1 ppm):

  • Accurately weigh the desired amount of [Bmim][DCA] into a clean, dry vial.

  • Calculate and weigh the corresponding amount of lithium salt to achieve the desired concentration (e.g., 0.5 M, 1.0 M).

  • Add the lithium salt to the [Bmim][DCA].

  • Stir the mixture at room temperature or with gentle heating (e.g., 40-60 °C) until the lithium salt is completely dissolved. This may take several hours.

  • If a co-solvent is used for dissolution, it must be thoroughly removed under high vacuum.

  • The final electrolyte should be a clear, homogeneous liquid. It should be stored in the glovebox to prevent moisture contamination.

Coin Cell Assembly (CR2032)

Electrochemical testing is typically performed using CR2032-type coin cells.

• Components:

  • Cathode: A circular disk of the desired cathode material coated on aluminum foil (e.g., LiFePO₄, LiCoO₂, NMC).

  • Anode: A circular disk of lithium metal foil or a graphite-based anode coated on copper foil.

  • Separator: A microporous polymer separator (e.g., Celgard®, Whatman® glass fiber).

  • [Bmim][DCA]-based electrolyte.

  • CR2032 coin cell components (casing, spacer, spring).

• Procedure (performed in an argon-filled glovebox):

  • Ensure all components are thoroughly dried under vacuum before transferring them into the glovebox.

  • Place the cathode disk in the center of the bottom can of the coin cell.

  • Add a few drops of the [Bmim][DCA]-based electrolyte onto the cathode surface to ensure good wetting.

  • Place the separator on top of the wetted cathode.

  • Add a few more drops of the electrolyte onto the separator.

  • Place the lithium metal or graphite (B72142) anode disk on top of the separator.

  • Place the spacer disk on top of the anode.

  • Place the spring on top of the spacer.

  • Carefully place the top cap onto the assembly.

  • Crimp the coin cell using a hydraulic or manual crimping machine to ensure a hermetic seal.

  • Allow the assembled cell to rest for several hours (e.g., 12-24 hours) before electrochemical testing to ensure complete wetting of the components.

Electrochemical Characterization

• Instrumentation:

  • Battery cycler (e.g., Arbin, Maccor, Neware).

  • Potentiostat/Galvanostat with impedance spectroscopy capability (e.g., Bio-Logic, Gamry, Solartron).

• Key Experiments:

  • Ionic Conductivity: Measured using a conductivity cell and electrochemical impedance spectroscopy (EIS). The bulk resistance of the electrolyte is determined from the high-frequency intercept of the Nyquist plot.

  • Electrochemical Stability Window (ESW): Determined by linear sweep voltammetry (LSV) or cyclic voltammetry (CV) using a three-electrode cell with a stable working electrode (e.g., platinum or glassy carbon) and lithium metal as the counter and reference electrodes. The ESW is defined by the potentials at which the current density exceeds a certain threshold (e.g., 0.1 mA/cm²).

  • Galvanostatic Cycling: The cell is charged and discharged at a constant current between defined voltage limits. This provides crucial data on:

    • Specific Capacity (mAh/g): The amount of charge stored per unit mass of the active electrode material.

    • Coulombic Efficiency (%): The ratio of the discharge capacity to the charge capacity in a given cycle.

    • Cycling Stability: The retention of discharge capacity over a large number of cycles.

  • Rate Capability: The cell is cycled at various C-rates (a measure of the current relative to the cell's capacity) to evaluate its performance under different power demands.

  • Electrochemical Impedance Spectroscopy (EIS): Performed on the full cell at different states of charge and after a certain number of cycles to investigate changes in the internal resistance, including the solid electrolyte interphase (SEI) resistance and charge transfer resistance.

Mandatory Visualizations

Caption: Experimental workflow for using [Bmim][DCA] as a Li-ion battery electrolyte.

Caption: Key relationships between electrolyte properties and battery performance.

Application of 1-Butyl-3-methylimidazolium Dicyanamide in Supercapacitors: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the use of the ionic liquid 1-butyl-3-methylimidazolium dicyanamide (B8802431), [Bmim][DCA], as an electrolyte in supercapacitors. The information is targeted towards researchers and professionals in materials science, electrochemistry, and energy storage.

Introduction

Ionic liquids (ILs) have emerged as promising electrolytes for high-performance supercapacitors due to their wide electrochemical windows, low volatility, high ionic conductivity, and good thermal stability.[1] 1-butyl-3-methylimidazolium dicyanamide ([Bmim][DCA]) is a member of the imidazolium-based IL family and offers a unique combination of properties, including relatively low viscosity and high conductivity, making it an attractive candidate for supercapacitor applications. This document outlines the synthesis of [Bmim][DCA], the fabrication of supercapacitor electrodes, the assembly of a coin-cell supercapacitor, and the expected electrochemical performance.

Physicochemical Properties of [Bmim][DCA]

A summary of the key physical and chemical properties of 1-butyl-3-methylimidazolium dicyanamide is presented in the table below.

Property	Value	Reference
CAS Number	448245-52-1	[2]
Molecular Formula	C₁₀H₁₅N₅	[2]
Molecular Weight	205.26 g/mol	[2]
Melting Point	-6 °C	[2]
Density	1.06 g/cm³	[2]
Viscosity	28 cP	[2]
Ionic Conductivity	9.53 mS/cm	[2]

Electrochemical Performance

Parameter	Value	Conditions
Specific Capacitance	228 F·g⁻¹	Current density: 0.25 A·g⁻¹
Energy Density	115 Wh·kg⁻¹	Cell voltage: 4.0 V
Power Density	-	Not Reported
Cycling Stability	94% capacitance retention	After 1000 charge/discharge cycles

Experimental Protocols

This section provides detailed protocols for the synthesis of [Bmim][DCA], fabrication of activated carbon electrodes, and assembly of a symmetric coin-cell supercapacitor.

Synthesis of 1-Butyl-3-methylimidazolium Dicyanamide ([Bmim][DCA])

This protocol is adapted from the synthesis of similar imidazolium-based ionic liquids.

Materials:

• 1-methylimidazole (B24206)

• 1-chlorobutane

• Sodium dicyanamide (Na[DCA])

• Acetonitrile (anhydrous)

• Ethyl acetate (B1210297) (anhydrous)

• Deionized water

• Round-bottom flask with reflux condenser

• Magnetic stirrer with heating mantle

• Separatory funnel

• Rotary evaporator

Procedure:

• Synthesis of 1-Butyl-3-methylimidazolium Chloride ([Bmim][Cl]):

  • In a round-bottom flask, combine 1-methylimidazole and a 1.1 molar equivalent of 1-chlorobutane.

  • Heat the mixture to 70°C and stir vigorously under a nitrogen atmosphere for 48 hours.

  • After cooling to room temperature, a viscous, yellowish liquid, [Bmim][Cl], will have formed.

  • Wash the product three times with anhydrous ethyl acetate to remove any unreacted starting materials.

  • Dry the [Bmim][Cl] under vacuum at 70°C for 24 hours to remove any residual solvent.

• Anion Exchange to form [Bmim][DCA]:

  • Dissolve the dried [Bmim][Cl] in a minimal amount of deionized water.

  • In a separate flask, dissolve an equimolar amount of sodium dicyanamide in deionized water.

  • Slowly add the sodium dicyanamide solution to the [Bmim][Cl] solution while stirring. A white precipitate of NaCl will form.

  • Stir the mixture at room temperature for 12 hours to ensure complete reaction.

  • Filter the mixture to remove the precipitated NaCl.

  • Wash the resulting aqueous solution of [Bmim][DCA] three times with ethyl acetate in a separatory funnel to remove any remaining impurities.

  • Remove the water from the aqueous phase using a rotary evaporator at 80°C.

  • Dry the final product, [Bmim][DCA], under high vacuum at 80°C for 48 hours. The final product should be a clear, colorless to pale yellow liquid.

Fabrication of Activated Carbon Electrodes

Materials:

• Activated carbon powder

• Carbon black (e.g., Super P)

• Polyvinylidene fluoride (B91410) (PVDF) binder

• N-Methyl-2-pyrrolidone (NMP) solvent

• Aluminum foil (current collector)

• Mortar and pestle or planetary ball mill

• Doctor blade or film applicator

• Vacuum oven

Procedure:

• Slurry Preparation:

  • Prepare a slurry by mixing activated carbon, carbon black, and PVDF in a weight ratio of 80:10:10.[4]

  • Add NMP solvent to the mixture and grind using a mortar and pestle or a planetary ball mill until a homogeneous, viscous slurry is formed.

• Electrode Coating:

  • Clean the aluminum foil with ethanol (B145695) and dry it completely.

  • Cast the prepared slurry onto the aluminum foil using a doctor blade to ensure a uniform thickness (typically 100-200 µm).

• Drying:

  • Dry the coated electrodes in a vacuum oven at 120°C for 12 hours to completely remove the NMP solvent.

• Electrode Punching:

  • Punch out circular electrodes of the desired diameter (e.g., 12 mm for a CR2032 coin cell) from the dried sheet.

  • Press the electrodes at approximately 10 MPa to ensure good contact between the active material and the current collector.

Assembly of a Symmetric Coin-Cell Supercapacitor (CR2032)

Materials:

• Two identical activated carbon electrodes

• CR2032 coin cell components (casing, spacer, spring)

• Microporous polymer separator (e.g., Celgard)

• 1-Butyl-3-methylimidazolium dicyanamide ([Bmim][DCA]) electrolyte

• Glovebox with an argon or nitrogen atmosphere (<1 ppm O₂, <1 ppm H₂O)

• Coin cell crimper

Procedure:

• Preparation:

  • Dry all coin cell components, electrodes, and the separator in a vacuum oven at 80°C for at least 12 hours before transferring them into the glovebox.

  • Dry the [Bmim][DCA] electrolyte under vacuum at 100°C for 24 hours to remove any trace amounts of water.

• Assembly (inside the glovebox):

  • Place the first activated carbon electrode in the bottom case of the coin cell, with the active material side facing up.

  • Place the separator on top of the electrode.

  • Add a few drops of the [Bmim][DCA] electrolyte onto the separator, ensuring it is fully wetted.

  • Place the second activated carbon electrode on top of the wetted separator, with the active material side facing down.

  • Place the spacer disc and then the spring on top of the second electrode.

  • Carefully place the top cap of the coin cell over the assembly.

• Crimping:

  • Transfer the assembled coin cell to the coin cell crimper and seal it according to the manufacturer's instructions.

• Resting:

  • Allow the assembled supercapacitor to rest for at least 12 hours before electrochemical testing to ensure complete wetting of the electrodes by the electrolyte.

Visualizations

Logical Relationships

Caption: Advantages of using [Bmim][DCA] in supercapacitors.

Experimental Workflows

Caption: Workflow for supercapacitor fabrication with [Bmim][DCA].

References

• 1. mdpi.com [mdpi.com]
• 2. 1-Butyl-3-methylimidazolium dicyanamide, >98% | IoLiTec [iolitec.de]
• 3. researchgate.net [researchgate.net]
• 4. research.chalmers.se [research.chalmers.se]

Application Notes and Protocols: Catalytic Activity of 1-Butyl-3-methylimidazolium Dicyanamide in Esterification

A comprehensive review of available scientific literature and patent databases did not yield specific quantitative data or detailed experimental protocols for the use of 1-butyl-3-methylimidazolium dicyanamide (B8802431), [Bmim][N(CN)₂], as a primary catalyst for esterification reactions.

While imidazolium-based ionic liquids are widely explored as catalysts and solvents in esterification, the focus has predominantly been on those with acidic anions such as hydrogen sulfate (B86663) ([HSO₄]⁻) or tetrafluoroborate (B81430) ([BF₄]⁻), or those that are functionalized to act as Brønsted or Lewis acids. The dicyanamide anion ([N(CN)₂]⁻) is typically considered to be weakly coordinating and not inherently acidic, which may explain the lack of literature on its direct catalytic application in acid-catalyzed reactions like esterification.

This document, therefore, provides a general overview of the application of imidazolium-based ionic liquids in esterification, drawing on data for more commonly used analogues. This information is intended to serve as a foundational guide for researchers interested in exploring the potential, if any, of 1-butyl-3-methylimidazolium dicyanamide in this context. It is crucial to note that the experimental conditions and expected outcomes described below are based on other ionic liquids and would require significant optimization and validation for [Bmim][N(CN)₂].

General Principles of Ionic Liquid Catalyzed Esterification

Esterification is the reaction between a carboxylic acid and an alcohol to form an ester and water. The reaction is typically reversible and often requires a catalyst to proceed at a reasonable rate. Acidic ionic liquids can act as both the solvent and the catalyst, simplifying the process and often allowing for easier product separation and catalyst recycling.[1]

The general scheme for an acid-catalyzed esterification is shown below:

Caption: General scheme of an acid-catalyzed esterification reaction.

Hypothetical Experimental Protocol for Esterification using an Imidazolium-Based Ionic Liquid

The following is a generalized protocol based on common procedures for esterification reactions catalyzed by acidic imidazolium-based ionic liquids. This protocol is not based on specific data for 1-butyl-3-methylimidazolium dicyanamide and would require substantial adaptation and optimization.

Objective: To synthesize an ester from a carboxylic acid and an alcohol using an ionic liquid as the catalyst.

Materials:

• Carboxylic Acid (e.g., Acetic Acid, Oleic Acid)

• Alcohol (e.g., n-Butanol, Ethanol)

• 1-Butyl-3-methylimidazolium-based Ionic Liquid (Catalyst)

• Organic solvent for extraction (e.g., Diethyl ether, Hexane)

• Drying agent (e.g., Anhydrous Sodium Sulfate)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and hotplate

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add the carboxylic acid, the alcohol, and the ionic liquid. A typical molar ratio of acid to alcohol can range from 1:1 to 1:3, and the catalyst loading can be between 5-15 mol% relative to the limiting reactant.

• Reaction: The reaction mixture is heated to a specified temperature (typically between 80°C and 120°C) with vigorous stirring. The progress of the reaction can be monitored by techniques such as Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Product Separation: After the reaction is complete (or has reached equilibrium), the mixture is cooled to room temperature. The product ester, being less polar than the ionic liquid, may form a separate layer. The ester layer can be decanted or separated using a separatory funnel.

• Extraction: If a distinct layer does not form, the product can be extracted from the ionic liquid using a non-polar organic solvent. The ionic liquid, being immiscible with many organic solvents, will remain as a separate phase.

• Purification: The collected organic layers are combined, washed with a saturated sodium bicarbonate solution to remove any unreacted acid, and then with brine. The organic layer is then dried over anhydrous sodium sulfate, filtered, and the solvent is removed under reduced pressure using a rotary evaporator to yield the purified ester.

• Catalyst Recycling: The ionic liquid phase can be washed with a solvent to remove any dissolved impurities and then dried under vacuum to remove any residual solvent and water. The recycled ionic liquid can then be reused in subsequent reactions.

Caption: A generalized workflow for esterification catalyzed by an ionic liquid.

Potential Catalytic Mechanism (General for Acidic Ionic Liquids)

For ionic liquids that act as Brønsted acids (proton donors), the catalytic cycle is believed to proceed via the protonation of the carbonyl oxygen of the carboxylic acid. This increases the electrophilicity of the carbonyl carbon, making it more susceptible to nucleophilic attack by the alcohol.

Caption: Proposed mechanism for Brønsted acid-catalyzed esterification.

Data on Esterification using Other Imidazolium-Based Ionic Liquids

For comparative purposes, the table below summarizes data from the literature for esterification reactions catalyzed by other 1-butyl-3-methylimidazolium ([Bmim]) based ionic liquids. This data is intended to provide a general idea of the reaction conditions and outcomes that might be expected, but it is not directly applicable to [Bmim][N(CN)₂].

Ionic Liquid Catalyst	Carboxylic Acid	Alcohol	Temp. (°C)	Time (h)	Conversion/Yield (%)	Reference
[Bmim][HSO₄]	Acetic Acid	n-Butanol	115	2.0	~90% (Conversion)	[2]
[Bmim][HSO₄]	Oleic Acid	Methanol	80	-	>90% (Yield)	[1]
[Bmim][BF₄]	Acetic Anhydride	tert-Butanol	Room Temp	-	High Yield	-

Disclaimer: The information provided above is for educational and research purposes only. The lack of specific data for 1-butyl-3-methylimidazolium dicyanamide in esterification catalysis means that any attempt to use it for this purpose should be approached with caution and would require a thorough investigation to establish optimal conditions and catalytic activity. Researchers are encouraged to consult the primary literature for detailed procedures related to the use of other ionic liquids and to adapt them based on sound chemical principles for any new system.

References

• 1. researchinschools.org [researchinschools.org]
• 2. researchgate.net [researchgate.net]

Application Notes &amp; Protocols: Cellulose Dissolution and Processing Using 1-Butyl-3-methylimidazolium Dicyanamide ([Bmim][DCA])

Introduction

Cellulose (B213188), the most abundant natural polymer, possesses a highly crystalline structure due to extensive intra- and intermolecular hydrogen bonding, rendering it insoluble in water and most common organic solvents.[1] Ionic liquids (ILs), particularly those based on the imidazolium (B1220033) cation, have emerged as effective "green" solvents for cellulose, enabling its dissolution without derivatization.[2][3] This opens avenues for the processing and regeneration of cellulose into various forms such as fibers, films, and hydrogels for applications in drug delivery, tissue engineering, and material science.

The dissolution mechanism primarily involves the disruption of the cellulose hydrogen-bonding network. The anions of the ionic liquid play a crucial role by forming hydrogen bonds with the hydroxyl groups of cellulose, while the cations interact with the oxygen atoms of the glycosidic linkages.[1][2][4] This synergistic action overcomes the strong cohesive energy of the cellulose chains, leading to dissolution.[5]

This document provides a generalized framework for the dissolution of cellulose in imidazolium-based ionic liquids, with a focus on providing adaptable protocols for researchers exploring the potential of [Bmim][DCA].

Quantitative Data Summary

The following tables summarize key quantitative data for cellulose dissolution and the properties of regenerated cellulose from common imidazolium-based ionic liquids. This data can be used as a reference for designing experiments with [Bmim][DCA].

Table 1: Cellulose Solubility in Imidazolium-Based Ionic Liquids

Ionic Liquid	Cellulose Source	Temperature (°C)	Max. Solubility (wt%)	Reference
[Bmim][Cl]	Avicel	100	5 - 10	[1]
[Amim][Cl]	Alkali-activated cellulose	80	14.5	[6][7]
[Emim][OAc]	Not specified	90	16	[6]
[Emim][OAc]	Microcrystalline cellulose	Not specified	up to 25 (with microwave)	[6]

Table 2: Properties of Regenerated Cellulose

Property	Original Cellulose (Typical)	Regenerated from [Bmim][OAc]	Regenerated from [Emim][OAc] (using water)	Reference
Crystalline Structure	Cellulose I	Cellulose II	Cellulose II	[8][9]
Crystallinity Index	High	Lower than native cellulose	43.3%	[8][9]
Degree of Polymerization (DP)	High	Can be reduced	Dependent on processing	[10]
Thermal Stability	High	Slightly decreased	Better than with ethanol (B145695) regeneration	[9][10]

Experimental Protocols

Protocol for Cellulose Dissolution in an Imidazolium-Based Ionic Liquid

Objective: To dissolve microcrystalline cellulose in an imidazolium-based ionic liquid.

Materials:

• Microcrystalline cellulose (e.g., Avicel)

• Imidazolium-based ionic liquid (e.g., [Bmim][Cl] or [Bmim][OAc] as a proxy for [Bmim][DCA])

• Heating and stirring apparatus (e.g., oil bath with magnetic stirrer)

• Vacuum oven

• Nitrogen or Argon gas supply (optional)

Procedure:

• Drying: Dry the microcrystalline cellulose in a vacuum oven at 60-80°C for at least 24 hours to remove any moisture, which can significantly affect dissolution efficiency. The ionic liquid should also be dried under vacuum at a temperature appropriate for its stability to minimize water content.

• Dissolution Setup: Place the desired amount of dried ionic liquid into a reaction vessel equipped with a magnetic stirrer. If sensitive to air or moisture, perform the experiment under an inert atmosphere (e.g., nitrogen or argon).

• Heating: Heat the ionic liquid to the desired dissolution temperature (typically ranging from 80°C to 110°C) with continuous stirring.[6]

• Cellulose Addition: Gradually add the dried microcrystalline cellulose to the heated ionic liquid in small portions while maintaining vigorous stirring. This prevents the formation of large clumps and facilitates dissolution.

• Dissolution: Continue heating and stirring the mixture until the cellulose is completely dissolved, resulting in a clear and viscous solution. The time required for complete dissolution can vary from a few hours to over 24 hours depending on the cellulose concentration, temperature, and the specific ionic liquid used.

• Observation: The dissolution process can be monitored by observing the disappearance of solid cellulose particles.

Protocol for Cellulose Regeneration from an Ionic Liquid Solution

Objective: To regenerate cellulose from an ionic liquid solution into a solid form (e.g., film or powder).

Materials:

• Cellulose-ionic liquid solution

• Anti-solvent (e.g., deionized water, ethanol, or acetone)[9]

• Casting surface (e.g., glass plate for films)

• Washing beakers

• Filtration apparatus

• Drying oven or freeze-dryer

Procedure:

• Precipitation: Slowly add the cellulose-ionic liquid solution to a beaker containing a vigorously stirred anti-solvent. Water is a common and effective anti-solvent.[11] The cellulose will precipitate out of the solution as a white solid. The volume of the anti-solvent should be significantly larger than the volume of the cellulose solution to ensure complete regeneration.

• Casting (for films): Alternatively, for film formation, cast the viscous cellulose-ionic liquid solution onto a smooth, flat surface (e.g., a glass plate) to a desired thickness. Immerse the entire casting surface in a bath of the anti-solvent. The cellulose film will gradually form as the ionic liquid is leached out.

• Washing: Thoroughly wash the regenerated cellulose with the anti-solvent to remove any residual ionic liquid. This can be done by repeated cycles of centrifugation and redispersion in fresh anti-solvent, or by continuous washing on a filter. The washing process is critical to obtain pure regenerated cellulose.

• Drying: Dry the washed regenerated cellulose. For powders, this can be done in an oven at a moderate temperature (e.g., 60°C). For films, air-drying or drying in a controlled humidity chamber is recommended to prevent cracking. Freeze-drying can also be used to produce porous cellulose structures.

Visualizations

Caption: Experimental workflow for cellulose dissolution and regeneration.

Caption: Simplified mechanism of cellulose dissolution by an ionic liquid.

References

• 1. chemistry.illinois.edu [chemistry.illinois.edu]
• 2. pubs.aip.org [pubs.aip.org]
• 3. researchgate.net [researchgate.net]
• 4. Understanding the mechanism of cellulose dissolution in 1-butyl-3-methylimidazolium chloride ionic liquid via quantum chemistry calculations and molecular dynamics simulations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The effects of various anions and cations in ionic liquids on cellulose dissolution - American Chemical Society [acs.digitellinc.com]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. cellulosechemtechnol.ro [cellulosechemtechnol.ro]
• 9. Effect of anti-solvents on the characteristics of regenerated cellulose from 1-ethyl-3-methylimidazolium acetate ionic liquid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for 1-butyl-3-methylimidazolium dicyanamide in Gas Separation Membranes

Audience: Researchers, scientists, and drug development professionals.

Introduction

1-butyl-3-methylimidazolium dicyanamide (B8802431) ([Bmim][DCA]) is an ionic liquid (IL) that has garnered significant interest for its potential application in gas separation membranes. Its unique properties, such as negligible vapor pressure, high thermal stability, and tunable physicochemical characteristics, make it a promising candidate for enhancing the separation of gases like carbon dioxide (CO₂) from nitrogen (N₂) and methane (B114726) (CH₄). This document provides detailed application notes and experimental protocols for the synthesis of [Bmim][DCA] and the fabrication and testing of gas separation membranes incorporating this ionic liquid.

The high solubility of CO₂ in [Bmim][DCA] compared to other gases like N₂ and CH₄ is a key factor in its separation performance. Membranes incorporating [Bmim][DCA] can exhibit high CO₂ permeability and selectivity, which are crucial for applications such as post-combustion carbon capture and natural gas sweetening.

Data Presentation

The performance of gas separation membranes is primarily evaluated by their permeability and selectivity for different gases. The following tables summarize the quantitative data for membranes incorporating [Bmim][DCA].

Membrane Type	Support/Polymer Matrix	Gas	Permeability (Barrer)	Ideal Selectivity (α)	Reference
Supported Ionic Liquid Membrane (SILM)	PVDF	CO₂	145	CO₂/N₂ = 73	[1]
N₂	2.0	CO₂/O₂ = 13	[1]
O₂	11.1	O₂/N₂ = 5.6	[1]
Ion-Jelly® Membrane	Gelatin/[Bmim][DCA]	CO₂	120	CO₂/N₂ = 11	[1]
N₂	10.9	-	[1]
O₂	15.6	-	[1]

1 Barrer = 10⁻¹⁰ cm³(STP)·cm / (cm²·s·cmHg)

Experimental Protocols

Protocol 1: Synthesis of 1-butyl-3-methylimidazolium dicyanamide ([Bmim][DCA])

This protocol describes a two-step synthesis of [Bmim][DCA], starting with the synthesis of the precursor 1-butyl-3-methylimidazolium chloride ([Bmim][Cl]), followed by an anion exchange reaction.

Step 1: Synthesis of 1-butyl-3-methylimidazolium chloride ([Bmim][Cl])

• Materials:

  • 1-methylimidazole (B24206) (freshly distilled)

  • 1-chlorobutane (B31608)

  • Toluene (or other suitable solvent like acetonitrile)

  • Ethyl acetate (B1210297) (for washing)

• Procedure:

  • In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine equimolar amounts of 1-methylimidazole and 1-chlorobutane in a solvent (e.g., toluene).

  • Heat the mixture to reflux (approximately 70-80 °C) and stir vigorously for 24-72 hours. The reaction progress can be monitored by the formation of a second, denser liquid phase, which is the ionic liquid.

  • After the reaction is complete, cool the mixture to room temperature. The [Bmim][Cl] will separate as a viscous liquid.

  • Wash the product several times with ethyl acetate to remove any unreacted starting materials.

  • Remove the residual ethyl acetate under vacuum to obtain pure [Bmim][Cl].

Step 2: Anion Exchange to form [Bmim][DCA]

• Materials:

  • 1-butyl-3-methylimidazolium chloride ([Bmim][Cl])

  • Sodium dicyanamide (Na[DCA]) or Potassium dicyanamide (K[DCA])

  • Dichloromethane (CH₂Cl₂) or other suitable organic solvent

• Procedure:

  • Dissolve the synthesized [Bmim][Cl] in dichloromethane.

  • In a separate container, dissolve an equimolar amount of sodium dicyanamide in a suitable solvent (e.g., water or acetone).

  • Slowly add the sodium dicyanamide solution to the stirred [Bmim][Cl] solution. A white precipitate of sodium chloride (NaCl) will form.

  • Stir the mixture at room temperature for several hours to ensure complete reaction.

  • Filter the mixture to remove the precipitated NaCl.

  • Wash the organic phase (containing [Bmim][DCA]) with small portions of deionized water to remove any remaining chloride ions. The absence of chloride can be confirmed by a silver nitrate (B79036) test on the aqueous washings.

  • Dry the organic phase over anhydrous magnesium sulfate, filter, and remove the solvent under vacuum to yield the final product, [Bmim][DCA].

Protocol 2: Fabrication of a Supported Ionic Liquid Membrane (SILM)

• Materials:

  • Porous membrane support (e.g., polyvinylidene fluoride (B91410) (PVDF) with a pore size of 0.22 µm)

  • 1-butyl-3-methylimidazolium dicyanamide ([Bmim][DCA])

  • Membrane permeation cell

• Procedure:

  • Cut a disk of the porous support membrane to the desired size to fit the permeation cell.

  • Place the membrane disk in the bottom of a high-pressure vessel.

  • Spread a sufficient amount of [Bmim][DCA] (e.g., 1 mL) on top of the membrane to ensure complete coverage.

  • Close the vessel and apply a low pressure of CO₂ (e.g., 0.2 MPa) to force the ionic liquid into the pores of the membrane support.

  • Maintain the pressure until the ionic liquid has fully impregnated the membrane, which can be visually confirmed by the membrane becoming translucent.

  • Carefully remove the prepared SILM and mount it in the gas permeation testing cell.

Protocol 3: Fabrication of a Polymer/[Bmim][DCA] Composite Membrane (Ion-Gel)

• Materials:

  • Polymer (e.g., Polyvinylidene fluoride (PVDF))

  • 1-butyl-3-methylimidazolium dicyanamide ([Bmim][DCA])

  • Solvent for the polymer (e.g., N,N-dimethylformamide (DMF) or N-methyl-2-pyrrolidone (NMP))

  • Glass plate for casting

• Procedure:

  • Dissolve a specific weight percentage of the polymer (e.g., 15-20 wt%) in the chosen solvent with stirring until a homogeneous solution is formed. This may require heating.

  • Add the desired weight percentage of [Bmim][DCA] to the polymer solution and continue stirring until the ionic liquid is fully dissolved and the mixture is homogeneous.

  • Pour the resulting solution onto a clean, flat glass plate.

  • Use a casting knife or a doctor blade to spread the solution into a thin film of uniform thickness.

  • Place the cast film in an oven at a specific temperature (e.g., 60-80 °C) to evaporate the solvent. The drying time will depend on the solvent's boiling point and the film's thickness.

  • Once the membrane is dry, carefully peel it from the glass plate.

  • Further dry the membrane under vacuum to remove any residual solvent.

Protocol 4: Gas Permeation Testing (Constant-Volume, Variable-Pressure Method)

• Apparatus:

  • Gas permeation cell to house the membrane

  • Upstream (feed) and downstream (permeate) pressure transducers

  • Gas cylinders with pressure regulators (e.g., CO₂, N₂, CH₄)

  • Vacuum pump

  • Constant temperature enclosure (e.g., oven or water bath)

  • Data acquisition system

• Procedure:

  • Mount the prepared membrane securely in the gas permeation cell, ensuring a good seal to prevent leaks.

  • Place the cell inside the constant temperature enclosure and allow it to reach the desired experimental temperature (e.g., 30 °C).

  • Evacuate both the upstream and downstream sides of the membrane using the vacuum pump.

  • Close the valve to the downstream volume and monitor the pressure to ensure there are no leaks.

  • Introduce the test gas to the upstream side of the membrane at a constant pressure (e.g., 2 bar).

  • Record the pressure increase in the known downstream volume as a function of time using the pressure transducer and data acquisition system.

  • The gas permeability (P) can be calculated from the steady-state rate of pressure increase (dp/dt) using the following equation: P = (V * l) / (A * R * T * Δp) * (dp/dt) where:

    • V is the downstream volume

    • l is the membrane thickness

    • A is the effective membrane area

    • R is the ideal gas constant

    • T is the absolute temperature

    • Δp is the pressure difference across the membrane

  • Repeat the procedure for each gas to be tested.

  • The ideal selectivity (α) for a pair of gases (A and B) is calculated as the ratio of their permeabilities: α(A/B) = P(A) / P(B)

Visualizations

Caption: Experimental workflow for synthesis, fabrication, and testing.

Caption: Factors influencing gas separation performance.

References

• 1. kh.aquaenergyexpo.com [kh.aquaenergyexpo.com]

Application Notes and Protocols for the Extraction of Metal Ions Using [Bmim][DCA]

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the utilization of the ionic liquid 1-butyl-3-methylimidazolium dicyanamide (B8802431), [Bmim][DCA], in the extraction of various metal ions from aqueous solutions. The information is intended to guide researchers in developing efficient and selective metal extraction processes.

Introduction

Ionic liquids (ILs) have emerged as promising green alternatives to volatile organic compounds in solvent extraction processes due to their unique properties, including low vapor pressure, high thermal stability, and tunable physicochemical characteristics. [Bmim][DCA] is an imidazolium-based ionic liquid where the dicyanamide anion ([DCA]⁻) acts as a coordinating agent, facilitating the extraction of metal ions from aqueous phases. The extraction mechanism often involves a mixed process of cation exchange and ion-pairing.[1][2] The dicyanamide anion's ability to form complexes with metal cations through its nitrogen atoms is a key factor in its high extraction efficiency for certain metals.[1][3]

Applications

[Bmim][DCA] and other dicyanamide-based ionic liquids have demonstrated high efficiency in the extraction of several divalent metal ions, including:

• Copper (II)

• Nickel (II)

• Cobalt (II)

• Cadmium (II)

• Lead (II)

The selectivity of the extraction process can be influenced by the specific cation of the ionic liquid and the composition of the aqueous phase. For instance, dicyanamide-based ionic liquids have shown low affinity for Pb(II) ions, enabling the selective separation of other metals like Cu(II) and Cd(II) from lead.[1]

Quantitative Data on Extraction Efficiency

The following table summarizes the extraction efficiencies of various metal ions using dicyanamide-based ionic liquids. While the specific cation in the cited study is a betaine (B1666868) derivative, the data provides a strong indication of the extraction capabilities of the [DCA]⁻ anion.

Metal Ion	Extraction Efficiency (%)
Copper (Cu²⁺)	High
Nickel (Ni²⁺)	Efficient
Cobalt (Co²⁺)	Efficient
Cadmium (Cd²⁺)	Efficient
Lead (Pb²⁺)	Low

Table 1: Extraction efficiencies of various metal ions with dicyanamide-based ionic liquids. Data is based on studies using a betaine-derived cation with the dicyanamide anion, indicating the anion's extraction capability.[1]

Selectivity in Metal Ion Extraction

The selectivity of dicyanamide-based ionic liquids allows for the separation of certain metal ions from a mixture. The selectivity factor (SF) is a measure of this preference.

Metal Ion Pair	Selectivity Factor (SF)	Ionic Liquid Cation
Cu(II) / Ni(II)	8	BuNC₂OC₄
Cu(II) / Co(II)	10.6	BuNC₂OC₄
Cu(II) / Co(II)	4.29	BuNC₂OC₈
Cu(II) / Ni(II)	53	BuNC₂OC₈
Cu(II) / Pb(II)	230	BuNC₂OC₈
Cd(II) / Pb(II)	170	BuNC₂OC₈

Table 2: Selectivity factors for the extraction of various metal ion pairs using dicyanamide-based ionic liquids with different organic cations.[1]

Experimental Protocols

This section provides a general protocol for the liquid-liquid extraction of metal ions using [Bmim][DCA].

Materials and Reagents

• Ionic Liquid: 1-butyl-3-methylimidazolium dicyanamide ([Bmim][DCA])

• Aqueous phase: Deionized water containing the metal salt (e.g., CuSO₄, NiCl₂, Cd(NO₃)₂) at a known concentration.

• Stripping agent: Aqueous solution of a strong chelating agent (e.g., 0.1 M EDTA).

• pH adjustment: Dilute solutions of HCl or NaOH.

• Analytical equipment: Atomic Absorption Spectrometer (AAS) or Inductively Coupled Plasma-Optical Emission Spectrometer (ICP-OES) for metal ion concentration measurement.

Extraction Protocol

• Preparation of Aqueous Phase: Prepare an aqueous solution of the metal salt(s) of interest at a desired concentration (e.g., 100 ppm). Adjust the pH of the solution to the desired value using dilute HCl or NaOH. The optimal pH may vary depending on the metal ion being extracted.

• Liquid-Liquid Extraction:

  • In a centrifuge tube, mix equal volumes of the prepared aqueous phase and the [Bmim][DCA] ionic liquid (e.g., 5 mL of each).

  • Agitate the mixture vigorously for a predetermined time (e.g., 30 minutes) at room temperature to ensure thorough mixing and facilitate mass transfer between the two phases.

  • Separate the two phases by centrifugation (e.g., 3000 rpm for 10 minutes). The denser ionic liquid phase will settle at the bottom.

• Analysis:

  • Carefully separate the aqueous phase from the ionic liquid phase.

  • Determine the concentration of the metal ion remaining in the aqueous phase using AAS or ICP-OES.

  • Calculate the extraction efficiency (%E) using the following formula: %E = [ (C₀ - Cₑ) / C₀ ] * 100 where C₀ is the initial concentration of the metal ion in the aqueous phase and Cₑ is the equilibrium concentration of the metal ion in the aqueous phase after extraction.

Back-Extraction (Stripping) Protocol

• Stripping:

  • Take the metal-loaded [Bmim][DCA] phase from the extraction step.

  • Add an equal volume of the stripping agent (e.g., 0.1 M EDTA solution).

  • Agitate the mixture vigorously for a predetermined time (e.g., 30 minutes) at room temperature.

• Phase Separation and Analysis:

  • Separate the two phases by centrifugation.

  • Analyze the metal ion concentration in the aqueous stripping solution to determine the back-extraction efficiency.

• Ionic Liquid Regeneration: The [Bmim][DCA] phase, now stripped of the metal ions, can be washed with deionized water and reused for subsequent extraction cycles.

Visualizations

Caption: Workflow for the extraction and back-extraction of metal ions using [Bmim][DCA].

References

• 1. mdpi.com [mdpi.com]
• 2. Use of dicyanamide ionic liquids for extraction of metal ions - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols for 1-Butyl-3-methylimidazolium Dicyanamide in Electrochemical Studies

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the use of the ionic liquid 1-butyl-3-methylimidazolium dicyanamide (B8802431) ([Bmim][DCA]) in electrochemical research. These guidelines are intended to assist researchers in designing and executing robust electrochemical experiments for a variety of applications, including sensor development, energy storage, and the study of electrochemical reaction mechanisms.

Physicochemical Properties of [Bmim][DCA]

1-butyl-3-methylimidazolium dicyanamide is a room-temperature ionic liquid known for its favorable electrochemical properties, including good ionic conductivity and a relatively wide electrochemical stability window. A summary of its key physicochemical properties is presented in Table 1. The low viscosity of [Bmim][DCA] compared to other ionic liquids facilitates faster mass transport and higher conductivity.[1]

Table 1: Physicochemical Properties of 1-Butyl-3-methylimidazolium Dicyanamide ([Bmim][DCA])

Property	Value	Temperature (°C)	Reference
Molecular Formula	C₁₀H₁₅N₅	-	-
Molecular Weight	205.26 g/mol	-	-
Density	1.06 g/cm³	25	IoLiTec
Viscosity	28 - 29 cP	25	IoLiTec,[1]
Ionic Conductivity	9.53 - 10.09 mS/cm	25	IoLiTec,[1]
Melting Point	-6 °C	-	IoLiTec

Electrochemical Properties and Stability

The electrochemical stability window (ESW) is a critical parameter for an electrolyte, defining the potential range within which it is electrochemically inert. For [Bmim][DCA], the ESW is influenced by the electrode material and the presence of impurities, particularly water.

Table 2: Electrochemical Properties of [Bmim][DCA]

Property	Value (V)	Electrode	Reference
Electrochemical Stability Window (ESW)	~3.6 - 5.1 V	Platinum, Glassy Carbon	[2][3]

Experimental Protocols

Purification and Handling of [Bmim][DCA]

The presence of impurities, especially water and halides, can significantly affect the electrochemical behavior of ionic liquids. Therefore, proper purification and handling are crucial.

Protocol for [Bmim][DCA] Purification:

• Initial Drying: Dry the as-received [Bmim][DCA] under vacuum (e.g., < 0.002 mbar) at an elevated temperature (e.g., 80 °C) for at least 24 hours to remove volatile impurities and water.[4]

• Molecular Sieve Treatment: For further water removal, add activated molecular sieves (3 Å pore size, ~400 mg/mL of ionic liquid) to the dried [Bmim][DCA].[4]

• Stirring and Heating: Gently stir the mixture at an elevated temperature (e.g., 60-80 °C) under vacuum for several hours.[4]

• Storage: Store the purified [Bmim][DCA] in a desiccator or a glovebox under an inert atmosphere (e.g., argon or nitrogen) to prevent reabsorption of moisture.

Handling Precautions:

• Always handle purified [Bmim][DCA] in an inert atmosphere (glovebox) to minimize water contamination.

• Use dried glassware and syringes for all manipulations.

• If a glovebox is not available, work quickly and use techniques to minimize exposure to air, such as purging with a dry, inert gas.

Electrochemical Cell Setup

A standard three-electrode system is recommended for most electrochemical studies involving [Bmim][DCA].[5][6][7]

• Working Electrode (WE): The choice of working electrode depends on the specific application. Common choices include:

  • Glassy Carbon Electrode (GCE): A versatile and widely used electrode material.[5]

  • Platinum (Pt) or Gold (Au) Electrodes: Suitable for studying fundamental electrochemical processes.[8]

  • Graphene-modified Electrodes: Offer high surface area and enhanced electrochemical activity.[1]

• Reference Electrode (RE): A stable reference potential is critical for accurate measurements in ionic liquids.

  • Quasi-Reference Electrodes (QRE): A simple and common choice is a silver (Ag) or platinum (Pt) wire immersed directly in the [Bmim][DCA] electrolyte. The potential of a QRE should be calibrated against a known redox couple, such as Ferrocene/Ferrocenium (Fc/Fc⁺).

  • Ag/Ag⁺ Reference Electrode: A more stable option involves a silver wire immersed in a solution of a silver salt (e.g., 10 mM Ag-triflate) in [Bmim][DCA], separated from the main electrolyte by a porous frit.

• Counter Electrode (CE): A platinum wire or mesh with a surface area significantly larger than the working electrode is typically used to ensure that the current does not limit the electrochemical reaction at the WE.[5]

Protocol for Cyclic Voltammetry (CV)

Cyclic voltammetry is a fundamental technique to investigate the electrochemical behavior of a system.

• Electrode Preparation:

  • GCE: Polish the GCE surface with alumina (B75360) slurry (e.g., 0.3 and 0.05 µm) on a polishing pad, followed by rinsing with deionized water and ethanol, and drying under a stream of inert gas.

  • Pt/Au Electrodes: Clean the electrode surface by cycling the potential in a suitable cleaning solution (e.g., dilute sulfuric acid) or by flame annealing.

• Electrolyte Preparation: Prepare the desired concentration of the analyte in purified [Bmim][DCA]. If studying the neat ionic liquid, use it directly. De-gas the electrolyte with an inert gas (e.g., argon) for at least 15-20 minutes to remove dissolved oxygen.

• Cell Assembly: Assemble the three-electrode cell in an inert atmosphere, ensuring the electrodes are properly immersed in the de-gassed electrolyte.

• CV Measurement:

  • Potential Range: Set the potential window to encompass the redox events of interest, staying within the electrochemical stability window of [Bmim][DCA]. A typical starting range could be -2.0 V to +2.0 V vs. the chosen reference electrode.[5]

  • Scan Rate (ν): The scan rate affects the shape of the voltammogram. Start with a moderate scan rate (e.g., 50-100 mV/s) and vary it to study the kinetics of the electrode processes.[5][9]

  • Data Acquisition: Record the current response as a function of the applied potential for several cycles until a stable voltammogram is obtained.

Protocol for Electrochemical Impedance Spectroscopy (EIS)

EIS is a powerful technique for studying the interfacial properties and charge transfer kinetics of an electrochemical system.

• Cell Setup and Preparation: Follow the same preparation and setup procedures as for cyclic voltammetry.

• EIS Measurement:

  • DC Potential: Apply a DC potential at which you want to study the interface (e.g., the open-circuit potential or a potential corresponding to a specific redox process identified by CV).

  • AC Amplitude: Apply a small amplitude AC voltage perturbation (e.g., 5-10 mV) to ensure a linear response.

  • Frequency Range: Scan a wide range of frequencies, typically from high frequencies (e.g., 100 kHz or 1 MHz) to low frequencies (e.g., 0.1 Hz or 0.01 Hz), to probe different electrochemical processes occurring at different time scales.[10]

  • Data Acquisition: Record the real and imaginary components of the impedance as a function of frequency.

• Data Analysis:

  • Nyquist and Bode Plots: Visualize the impedance data using Nyquist and Bode plots.

  • Equivalent Circuit Modeling: Fit the experimental data to an appropriate equivalent electrical circuit model to extract quantitative parameters such as solution resistance, charge-transfer resistance, and double-layer capacitance.

Conclusion

1-Butyl-3-methylimidazolium dicyanamide is a versatile ionic liquid with favorable properties for a wide range of electrochemical studies. By following the detailed protocols for purification, handling, and electrochemical measurements outlined in these application notes, researchers can obtain reliable and reproducible data. The provided information on its physicochemical and electrochemical properties serves as a valuable resource for designing experiments and interpreting results in the fields of electrochemistry, materials science, and drug development.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. ceder.berkeley.edu [ceder.berkeley.edu]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. Characterization of Room-Temperature Ionic Liquids to Study the Electrochemical Activity of Nitro Compounds [mdpi.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. ossila.com [ossila.com]
• 8. Different Reactions Define the Electrochemical Window in 1‐Butyl‐3‐Methylimidazolium Triflate on Gold and Platinum Electrodes - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Cyclic Voltammetry Study of Noble Metals and Their Alloys for Use in Implantable Electrodes - PMC [pmc.ncbi.nlm.nih.gov]
• 10. electrochemsci.org [electrochemsci.org]

Green Chemistry Unleashed: Dicyanamide-Based Ionic Liquids in Sustainable Applications

For Immediate Release

Dicyanamide-based ionic liquids are emerging as a versatile class of compounds poised to advance the principles of green chemistry across various industrial sectors. With their unique physicochemical properties, including low viscosity, high thermal stability, and tunable solvent characteristics, these ionic liquids offer environmentally benign alternatives to conventional volatile organic compounds. This document provides detailed application notes and experimental protocols for researchers, scientists, and drug development professionals exploring the use of dicyanamide-based ionic liquids in catalysis, extraction, and biomass processing.

Application Note 1: Synthesis of Dicyanamide-Based Ionic Liquids

Dicyanamide (B8802431) ionic liquids, particularly those with imidazolium (B1220033) cations like 1-butyl-3-methylimidazolium dicyanamide ([BMIM][dca]), are prized for their favorable properties in various green chemistry applications. A common and straightforward method for their synthesis is a two-step process involving quaternization followed by anion exchange.

Experimental Protocol: Synthesis of 1-Butyl-3-methylimidazolium Dicyanamide ([BMIM][dca])

Materials:

• 1-methylimidazole (B24206) (reagent grade)

• 1-chlorobutane (reagent grade)

• Sodium dicyanamide (Na[N(CN)₂])

• Acetone (B3395972) (anhydrous)

• Ethyl acetate (B1210297) (anhydrous)

• Deionized water

• Round-bottom flask with reflux condenser

• Magnetic stirrer with heating plate

• Rotary evaporator

• Separatory funnel

• Standard glassware

Procedure:

Step 1: Synthesis of 1-Butyl-3-methylimidazolium Chloride ([BMIM]Cl)

• In a round-bottom flask, combine equimolar amounts of 1-methylimidazole and 1-chlorobutane.

• Heat the mixture under reflux at approximately 70°C with vigorous stirring for 24-48 hours. The reaction progress can be monitored by the formation of a biphasic mixture.

• After cooling to room temperature, the upper layer (unreacted starting materials) is decanted.

• The lower, viscous layer, which is the crude [BMIM]Cl, is washed three times with ethyl acetate to remove any remaining unreacted starting materials.

• The purified [BMIM]Cl is then dried under vacuum at 70-80°C to remove any residual ethyl acetate.

Step 2: Anion Exchange to form [BMIM][dca]

• Dissolve the dried [BMIM]Cl in a minimal amount of acetone.

• In a separate flask, dissolve a slight molar excess (1.1 equivalents) of sodium dicyanamide in acetone.

• Add the sodium dicyanamide solution dropwise to the [BMIM]Cl solution while stirring vigorously at room temperature.

• A white precipitate of sodium chloride (NaCl) will form. Continue stirring the mixture for 12-24 hours to ensure complete reaction.

• Remove the NaCl precipitate by filtration.

• The acetone from the filtrate is removed using a rotary evaporator.

• The resulting ionic liquid is washed with deionized water to remove any remaining NaCl. This step should be performed carefully if the ionic liquid has some water miscibility.

• The final product, [BMIM][dca], is dried under high vacuum at 80-90°C for several hours to remove any residual water.

Characterization: The purity and identity of the synthesized [BMIM][dca] should be confirmed using techniques such as ¹H NMR, ¹³C NMR, and FTIR spectroscopy. The water content should be determined by Karl Fischer titration.

Application Note 2: Liquid-Liquid Extraction of Metal Ions from Aqueous Solutions

The coordinating nature of the dicyanamide anion makes these ionic liquids effective extractants for various metal ions from aqueous solutions. This provides a greener alternative to traditional solvent extraction methods that use volatile and often toxic organic solvents.

Experimental Protocol: Extraction of Cu(II) Ions

Materials:

• Synthesized dicyanamide-based ionic liquid (e.g., [BMIM][dca])

• Aqueous solution of copper(II) sulfate (B86663) (CuSO₄) of known concentration

• Deionized water

• Centrifuge tubes

• Vortex mixer

• Centrifuge

• Inductively Coupled Plasma-Optical Emission Spectrometry (ICP-OES) or Atomic Absorption Spectroscopy (AAS)

Procedure:

• Prepare a standard aqueous solution of Cu(II) ions (e.g., 100 ppm).

• In a centrifuge tube, add a specific volume of the aqueous Cu(II) solution and the dicyanamide-based ionic liquid (e.g., a 1:1 volume ratio).

• Tightly cap the tube and vigorously mix the two phases using a vortex mixer for a set period (e.g., 30 minutes) to ensure equilibrium is reached.

• Separate the two phases by centrifugation at a specific speed (e.g., 4000 rpm) for a set time (e.g., 15 minutes).

• Carefully collect the aqueous phase using a pipette.

• Determine the concentration of Cu(II) ions remaining in the aqueous phase using ICP-OES or AAS.[1]

• The concentration of Cu(II) ions in the ionic liquid phase can be calculated by mass balance.

• The extraction efficiency (%E) can be calculated using the following formula: %E = [(C₀ - Cₑ) / C₀] * 100 where C₀ is the initial concentration of Cu(II) in the aqueous phase and Cₑ is the equilibrium concentration of Cu(II) in the aqueous phase.

Quantitative Data:

Ionic Liquid	Target Metal Ion	Extraction Efficiency (%)	Reference
[BMIM][dca]	Cu(II)	>90	[2]
[BMIM][dca]	Cd(II)	>85	[2]
Aliquat 336 dicyanamide	Cu(II)	~95	[2]

DOT Diagram: Workflow for Metal Ion Extraction

Workflow for the extraction of metal ions using dicyanamide-based ionic liquids.

Application Note 3: Catalysis in Organic Synthesis - Knoevenagel Condensation

Dicyanamide-based ionic liquids can act as both solvents and catalysts in various organic reactions, promoting green reaction conditions by eliminating the need for volatile organic solvents and often leading to easier product separation and catalyst recycling. The Knoevenagel condensation is a key C-C bond-forming reaction that benefits from the use of these ionic liquids.[3][4]

Experimental Protocol: Knoevenagel Condensation of Benzaldehyde (B42025) with Malononitrile (B47326)

Materials:

• 1-Butyl-3-methylimidazolium dicyanamide ([BMIM][dca])

• Benzaldehyde

• Malononitrile

• Small reaction vial with a magnetic stir bar

• Magnetic stirrer

• Thin Layer Chromatography (TLC) plate

• Ethyl acetate and hexane (B92381) (for TLC and extraction)

• Standard laboratory glassware

Procedure:

• In a reaction vial, add benzaldehyde (1 mmol) and malononitrile (1 mmol) to [BMIM][dca] (2 mL).

• Stir the mixture at room temperature.

• Monitor the reaction progress using TLC.

• Upon completion of the reaction (typically within 10-30 minutes), add water to the reaction mixture.[5]

• The product will precipitate out as a solid.

• Collect the solid product by filtration, wash with water, and dry.

• The ionic liquid can be recovered from the aqueous filtrate by evaporation of water under reduced pressure and then reused for subsequent reactions.

Quantitative Data:

Aldehyde	Active Methylene Compound	Ionic Liquid	Time (min)	Yield (%)	Reference
Benzaldehyde	Malononitrile	[BMIM][OH]	10	95	[5]
4-Chlorobenzaldehyde	Malononitrile	[BMIM][OH]	12	96	[5]
Benzaldehyde	Ethyl cyanoacetate	[BMIM][OH]	15	92	[5]

Note: While the provided data uses a hydroxide-based ionic liquid, dicyanamide ILs are also effective, often with slightly longer reaction times.

DOT Diagram: Catalytic Cycle of Knoevenagel Condensation

Proposed catalytic cycle for the Knoevenagel condensation in a dicyanamide IL.

Application Note 4: Pretreatment of Lignocellulosic Biomass

Ionic liquids are effective solvents for dissolving lignocellulosic biomass, which is a crucial step in the production of biofuels and bio-based chemicals. Dicyanamide-based ionic liquids have shown promise in this area due to their ability to disrupt the complex structure of biomass.[6][7]

Experimental Protocol: Dissolution and Regeneration of Cellulose (B213188) from Wood Flour

Materials:

• 1-Allyl-3-methylimidazolium dicyanamide ([AMIM][dca])

• Wood flour (e.g., pine or oak)

• Deionized water

• Beaker with a magnetic stir bar

• Heating plate with magnetic stirrer

• Microscope

Procedure:

• Add wood flour (e.g., 5 wt%) to [AMIM][dca] in a beaker.

• Heat the mixture to 100-120°C with constant stirring.

• Continue heating and stirring until the wood flour is completely dissolved (this may take several hours). The dissolution can be monitored by taking a small sample and observing it under a microscope.

• Once dissolved, allow the solution to cool to room temperature.

• Slowly add deionized water (as an anti-solvent) to the solution while stirring.

• Cellulose will precipitate out of the solution.

• The precipitated cellulose can be collected by filtration, washed with water, and dried.

• The ionic liquid can be recovered from the aqueous filtrate by evaporation of water under reduced pressure.

Quantitative Data:

Ionic Liquid	Biomass	Temperature (°C)	Dissolution Time (h)	Cellulose Recovery (%)	Reference
[Emim]Ac	Maple Wood Flour	110	16	>90	[6]
[Bmim]Cl	Switchgrass	120	3	~85	[8]

Note: Data for dicyanamide-based ILs in this specific application is less common in the literature compared to acetate or chloride-based ILs, but they are expected to show similar dissolution capabilities.

DOT Diagram: Biomass Pretreatment and Regeneration Workflow

Workflow for biomass pretreatment and cellulose regeneration using dicyanamide ILs.

This document provides a foundational overview and practical protocols for utilizing dicyanamide-based ionic liquids in key green chemistry applications. Further research and optimization are encouraged to fully explore the potential of these promising solvents.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. derpharmachemica.com [derpharmachemica.com]
• 5. Ionic Liquid as Catalyst and Reaction Medium - A Simple, Efficient and Green Procedure for Knoevenagel Condensation of Aliphatic and Aromatic Carbonyl Compounds Using a Task-Specific Basic Ionic Liquid [organic-chemistry.org]
• 6. mdpi.com [mdpi.com]
• 7. Pretreatment of Lignocellulosic Biomass with Low-cost Ionic Liquids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Efficient biomass pretreatment using ionic liquids derived from lignin and hemicellulose - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Enzymatic Reactions in 1-Butyl-3-methylimidazolium Dicyanamide ([Bmim][DCA])

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for utilizing the ionic liquid 1-butyl-3-methylimidazolium dicyanamide (B8802431) ([Bmim][DCA]) as a medium for enzymatic reactions. The unique properties of [Bmim][DCA] offer potential advantages in terms of enzyme stability, substrate solubility, and reaction efficiency.

Introduction to [Bmim][DCA] in Biocatalysis

Ionic liquids (ILs) have emerged as promising "green" solvents for a variety of chemical processes, including enzymatic catalysis. [Bmim][DCA] is an imidazolium-based ionic liquid with a low melting point, moderate viscosity, and high thermal stability, making it a suitable candidate for biocatalytic applications. Its ability to dissolve a wide range of organic and inorganic compounds, including some biopolymers, can be advantageous for reactions involving poorly water-soluble substrates.

Physicochemical Properties of [Bmim][DCA]:

Property	Value	Reference
Molecular Weight	205.26 g/mol	[1]
Melting Point	-6 °C	[1]
Density	1.06 g/cm³	[1]
Viscosity	28 cP	[1]
Conductivity	9.53 mS/cm	[1]

Application 1: Lipase-Catalyzed Esterification

Lipases are versatile enzymes widely used in the synthesis of esters for the pharmaceutical, food, and cosmetic industries. The use of [Bmim][DCA] can enhance the solubility of hydrophobic substrates and facilitate product recovery. Notably, a cross-linked enzyme aggregate of Candida antarctica lipase (B570770) B (CALB) has been reported to be twice as active in [Bmim][dca] as in tert-butyl alcohol.[2]

Quantitative Data Summary: Lipase Activity

While specific kinetic data for lipases in [Bmim][DCA] is limited in publicly available literature, the following table provides a comparative overview of lipase performance in related imidazolium-based ionic liquids and a conventional organic solvent. This data can serve as a valuable reference for estimating performance in [Bmim][DCA].

Enzyme	Reaction	Solvent	Relative Activity (%)	Reference
Candida antarctica Lipase B (CALB)	Transesterification	[Bmim][TfO]	100 (reference)	[3]
Candida antarctica Lipase B (CALB)	Transesterification	[Bmim][BF4]	~70	[2]
Candida antarctica Lipase B (CALB)	Transesterification	tert-Butanol	50	[2]
Candida antarctica Lipase B (CLEA)	Transesterification	[Bmim][dca]	200 (relative to tert-Butanol)	[2]

Experimental Protocol: Lipase-Catalyzed Synthesis of an Ester (e.g., Butyl Butyrate)

This protocol provides a general procedure for the synthesis of butyl butyrate (B1204436) using an immobilized lipase in [Bmim][DCA].

Materials:

• 1-butyl-3-methylimidazolium dicyanamide ([Bmim][DCA])

• Immobilized Candida antarctica lipase B (e.g., Novozym 435)

• Butyric acid

• n-Butanol

• Molecular sieves (3 Å, activated)

• Ethyl acetate (B1210297) (for product extraction)

• Anhydrous sodium sulfate

• Standard laboratory glassware and equipment (magnetic stirrer, thermostat, etc.)

• Gas chromatograph (GC) for analysis

Procedure:

• Solvent and Substrate Preparation:

  • Dry the [Bmim][DCA] under vacuum at 70-80°C for several hours to remove any residual water.

  • Add 5 mL of the dried [Bmim][DCA] to a 25 mL round-bottom flask.

  • Add butyric acid (e.g., 1 mmol) and n-butanol (e.g., 1 mmol) to the ionic liquid.

  • Add activated molecular sieves (approximately 10% w/v) to adsorb the water produced during the reaction.

• Enzymatic Reaction:

  • Add the immobilized lipase (e.g., 50 mg) to the reaction mixture.

  • Seal the flask and place it in a thermostatically controlled oil bath or heating mantle with magnetic stirring.

  • Maintain the reaction temperature at a desired level (e.g., 50°C).

  • Monitor the reaction progress by taking small aliquots at regular intervals.

• Sample Analysis:

  • For each aliquot, extract the product with ethyl acetate (e.g., 3 x 1 mL).

  • Combine the organic extracts and dry over anhydrous sodium sulfate.

  • Analyze the concentration of the product (butyl butyrate) and the remaining substrates by gas chromatography (GC).

• Product Recovery and Ionic Liquid Recycling:

  • After the reaction is complete, separate the immobilized enzyme by filtration.

  • Extract the product from the ionic liquid phase using a suitable organic solvent (e.g., ethyl acetate or hexane).

  • The ionic liquid can be purified by removing the extraction solvent under vacuum and then reused.

Application 2: Cellulase-Catalyzed Hydrolysis of Cellulose (B213188)

Cellulases are crucial enzymes for the breakdown of cellulose into fermentable sugars, a key step in biofuel production. The ability of some ionic liquids to dissolve cellulose makes them attractive media for enzymatic hydrolysis. While [Bmim][DCA] is not a primary choice for cellulose dissolution compared to ionic liquids like [Bmim][Cl], it can be used in mixtures or for reactions with pre-treated cellulose.

Quantitative Data Summary: Cellulase (B1617823) Stability

Direct kinetic data for cellulase in [Bmim][DCA] is scarce. However, studies on the stability of cellulase from Aspergillus sp. in the presence of various ionic liquids provide valuable insights. The data below shows the relative activity of cellulase after incubation in different ionic liquids, demonstrating the influence of the solvent environment on enzyme stability.

Ionic Liquid (30% v/v)	Relative Activity (%) after 24h	Reference
Buffer (Control)	100	[4]
[BMIM]Cl	~50	[4]
[EMIM][OTF]	~50	[4]
[EMIM][ATF]	~50	[4]

Note: The data for [BMIM]Cl is used as a proxy due to its structural similarity to [Bmim][DCA].

Experimental Protocol: Enzymatic Hydrolysis of Pre-treated Cellulose

This protocol describes the hydrolysis of cellulose that has been pre-treated (e.g., with an ionic liquid like [Bmim][Cl] to reduce crystallinity) in a medium containing [Bmim][DCA].

Materials:

• 1-butyl-3-methylimidazolium dicyanamide ([Bmim][DCA])

• Pre-treated cellulose (e.g., Avicel)

• Cellulase from Aspergillus niger

• Citrate (B86180) buffer (50 mM, pH 4.8)

• High-performance liquid chromatograph (HPLC) for glucose analysis

Procedure:

• Reaction Setup:

  • Prepare a reaction mixture containing the desired concentration of [Bmim][DCA] in citrate buffer (e.g., 10-30% v/v).

  • Disperse the pre-treated cellulose in the [Bmim][DCA]/buffer mixture in a reaction vessel.

  • Pre-heat the mixture to the optimal reaction temperature for the cellulase (e.g., 50°C).

• Enzymatic Hydrolysis:

  • Add the cellulase solution to the reaction mixture to initiate the hydrolysis.

  • Maintain the reaction at the optimal temperature with constant stirring.

  • Take samples at different time intervals to monitor the release of glucose.

• Sample Analysis:

  • Stop the enzymatic reaction in the samples by heat inactivation (e.g., boiling for 10 minutes).

  • Centrifuge the samples to remove any remaining solids.

  • Analyze the glucose concentration in the supernatant using HPLC with a suitable column (e.g., an amine-based column) and refractive index detector.

Visualizations

General Workflow for Enzymatic Reactions in [Bmim][DCA]

Caption: General workflow for enzymatic reactions in [Bmim][DCA].

Logical Relationship for Enzyme Immobilization

Caption: Logical steps for enzyme immobilization for use in ionic liquids.

Conclusion

1-butyl-3-methylimidazolium dicyanamide shows promise as a reaction medium for enzymatic transformations, particularly for lipases. While more research is needed to fully characterize enzyme kinetics and optimize reaction conditions in this specific ionic liquid, the available data suggests that it can be a viable alternative to traditional organic solvents. The protocols provided herein offer a starting point for researchers to explore the potential of [Bmim][DCA] in their own biocatalytic systems. Careful consideration of water content and enzyme immobilization strategies will be key to maximizing enzyme performance in this non-aqueous environment.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Structure and activity of Candida antarctica lipase B in ionic liquids - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. ikm.org.my [ikm.org.my]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols: The Role of [Bmim][DCA] in Nanoparticle Synthesis and Stabilization

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the utility of the ionic liquid 1-butyl-3-methylimidazolium dicyanamide (B8802431), [Bmim][DCA], in the synthesis and stabilization of nanoparticles. The unique properties of ionic liquids, such as negligible vapor pressure, high thermal stability, and tunable solvent properties, make them excellent media for the controlled formation of nanomaterials. [Bmim][DCA], in particular, can act as a solvent, stabilizing agent, and in some cases, a reducing agent, offering a versatile platform for nanoparticle engineering.

Application Notes

Ionic liquids (ILs) like [Bmim][DCA] offer a unique environment for nanoparticle synthesis, providing "electrosteric" stabilization without the need for additional surfactants or capping ligands.[1] This stabilization arises from the formation of an ionic layer around the nanoparticle surface, which prevents aggregation through electrostatic repulsion and steric hindrance.[1][2] The choice of the anion and cation of the ionic liquid can significantly influence the size, shape, and stability of the resulting nanoparticles.[1]

While specific studies on [Bmim][DCA] are emerging, research on structurally similar ionic liquids, such as 1-ethyl-3-methylimidazolium (B1214524) dicyanamide ([Emim][DCA]), provides significant insights. For instance, ultra-small gold nanoparticles (around 1.15 nm) have been successfully synthesized in [Emim][DCA], demonstrating remarkable long-term stability for up to two years at ambient conditions.[3][4] This suggests that the dicyanamide anion plays a crucial role in both the reduction of the metal precursor and the subsequent stabilization of the nanoparticles. The formation of these stable nanoparticles is proposed to follow a three-stage model involving nucleation, growth according to the Lifshitz-Slyozov-Wagner (LSW) model, and finally, oriented attachment to form colloidally stable clusters.[3][4]

The application of nanoparticles synthesized in ionic liquids is vast, with significant potential in catalysis, electronics, and medicine.[3] In the context of drug development, nanoparticles serve as promising carriers for targeted drug delivery, enhancing bioavailability and enabling controlled release.[5][6] The ability to synthesize stable, well-defined nanoparticles in a biocompatible medium like an ionic liquid is a critical step towards realizing these advanced therapeutic systems.

Quantitative Data Summary

The following table summarizes key quantitative data from studies on nanoparticle synthesis in dicyanamide-based and other imidazolium (B1220033) ionic liquids, providing a reference for expected outcomes when using [Bmim][DCA].

Ionic Liquid	Nanoparticle Type	Precursor	Synthesis Conditions	Average Nanoparticle Size	Stability	Reference
[Emim][DCA]	Gold	HAuCl₄ ⋅ 3H₂O	20-80 °C, 24 hours	1.15 ± 0.10 nm	Long-term stable for two years	[3][4]
[BMIm][BF₄]	Gold	KAuCl₄	Not specified	As low as 2 nm	Not specified	[3]
[BMIm][Tos]	Iron, Cobalt, Nickel	Metal Amidinates	Microwave irradiation up to 240 °C for 10 min	2(±2) to 14(±4) nm	Stable for more than 6 weeks	[7][8]
[BMIm][BF₄]	Metal Fluorides (Mn, Fe, Co)	Metal Amidinates	Microwave irradiation	15(±4) to 65(±18) nm	Stable for more than 6 weeks	[7][8]

Experimental Protocols

This section provides a detailed protocol for the synthesis of gold nanoparticles in a dicyanamide-based ionic liquid, adapted from procedures reported for [Emim][DCA].[3][4] This protocol can serve as a starting point for experiments using [Bmim][DCA].

Protocol 1: Synthesis of Gold Nanoparticles in Dicyanamide-Based Ionic Liquid

Materials:

• 1-butyl-3-methylimidazolium dicyanamide ([Bmim][DCA])

• Tetrachloroauric(III) acid trihydrate (HAuCl₄ ⋅ 3H₂O)

• Screw-top vials

• Magnetic stirrer

• Drying oven

Procedure:

• Preparation of the Precursor Solution:

  • Accurately weigh 16 mg of tetrachloroauric(III) acid trihydrate (HAuCl₄ ⋅ 3H₂O).

  • Add the gold salt to 2 mL of [Bmim][DCA] in a screw-top vial. This results in a gold concentration of 8 mg/mL.

• Dissolution:

  • Stir the mixture at room temperature until the gold salt is completely dissolved. The initial solution should be light yellow.

• Reaction and Nanoparticle Formation:

  • Place the vial in a pre-tempered drying oven at the desired temperature (e.g., 20, 40, 60, or 80 °C).

  • Allow the reaction to proceed for up to 24 hours. The color of the solution will change, indicating the formation of gold nanoparticles. The final color will depend on the reaction temperature, ranging from red to orange.[3]

• Characterization:

  • The resulting nanoparticle dispersion can be characterized using techniques such as:

    • UV-Vis Spectroscopy: To confirm the formation of gold nanoparticles by observing the surface plasmon resonance peak.

    • Small-Angle X-ray Scattering (SAXS): To determine the size and size distribution of the nanoparticles.

    • Transmission Electron Microscopy (TEM): To visualize the morphology and size of the nanoparticles.

Visualizations

Logical Relationship: Role of [Bmim][DCA] in Nanoparticle Synthesis

Caption: Logical workflow of [Bmim][DCA]'s multifaceted role in nanoparticle formation.

Experimental Workflow: Gold Nanoparticle Synthesis

Caption: Step-by-step experimental workflow for gold nanoparticle synthesis.

Signaling Pathway: Nanoparticle Stabilization Mechanism

Caption: Mechanism of electrosteric stabilization of nanoparticles by [Bmim][DCA].

References

• 1. znaturforsch.com [znaturforsch.com]
• 2. How Domain Segregation in Ionic Liquids Stabilizes Nanoparticles and Establishes Long-Range Ordering—A Computational Study - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis and Characterization of Ultra‐Small Gold Nanoparticles in the Ionic Liquid 1‐Ethyl‐3‐methylimidazolium Dicyanamide, [Emim][DCA] - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis and Characterization of Ultra-Small Gold Nanoparticles in the Ionic Liquid 1-Ethyl-3-methylimidazolium Dicyanamide, [Emim][DCA] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Applications of nanoparticle systems in drug delivery technology - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Synthesis of Metal Nanoparticles and Metal Fluoride Nanoparticles from Metal Amidinate Precursors in 1-Butyl-3-Methylimidazolium Ionic Liquids and Propylene Carbonate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Synthesis of Metal Nanoparticles and Metal Fluoride Nanoparticles from Metal Amidinate Precursors in 1‐Butyl‐3‐Methylimidazolium Ionic Liquids and Propylene Carbonate - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Synthesis of 1-Butyl-3-methylimidazolium Dicyanamide ([Bmim][DCA])

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 1-butyl-3-methylimidazolium dicyanamide (B8802431) ([Bmim][DCA]). Our aim is to help you improve the purity of your product by addressing common challenges encountered during synthesis and purification.

Frequently Asked Questions (FAQs)

Q1: What is the general synthetic route for 1-butyl-3-methylimidazolium dicyanamide ([Bmim][DCA])?

A1: The synthesis of [Bmim][DCA] is typically a two-step process. The first step involves the quaternization of 1-methylimidazole (B24206) with a butyl halide (commonly 1-chlorobutane (B31608) or 1-bromobutane) to form the precursor ionic liquid, 1-butyl-3-methylimidazolium chloride ([Bmim]Cl) or bromide ([Bmim]Br). The second step is an anion metathesis (exchange) reaction where the halide anion is replaced by the dicyanamide anion. This is usually achieved by reacting the [Bmim]-halide with a dicyanamide salt, such as sodium dicyanamide (Na[N(CN)₂]) or potassium dicyanamide (K[N(CN)₂]).

Q2: What are the most common impurities in synthesized [Bmim][DCA]?

A2: Common impurities include:

• Halide ions (Cl⁻, Br⁻): Residual halides from the precursor synthesis are a primary concern as they can significantly alter the physicochemical properties of the final product.

• Unreacted starting materials: 1-methylimidazole and the butyl halide may remain if the initial reaction does not go to completion.

• Water: Ionic liquids can be hygroscopic, and water content can affect viscosity and density.[1][2][3]

• Organic solvents: Solvents used during synthesis and purification (e.g., ethyl acetate (B1210297), dichloromethane) may be present in trace amounts.

• Color impurities: The product may have a yellow to orange appearance due to side reactions or impurities in the starting materials.[4]

Q3: How can I assess the purity of my synthesized [Bmim][DCA]?

A3: Several analytical techniques can be used to determine the purity of [Bmim][DCA]:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H NMR and ¹³C NMR): This is a powerful tool to confirm the structure of the cation and to detect organic impurities. The absence of peaks corresponding to starting materials indicates a high degree of conversion.[5][6]

• Ion Chromatography: This method is effective for quantifying halide impurities.[7][8]

• High-Performance Liquid Chromatography (HPLC): Purity can be assayed using HPLC, with commercial standards often specifying a purity of ≥97.0% or ≥98.5%.[9][10]

• Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR can be used to confirm the presence of the characteristic functional groups of the [Bmim]⁺ cation and the [N(CN)₂]⁻ anion.

• Karl Fischer Titration: This is the standard method for determining water content.

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Product is colored (yellow/orange)	Impurities in starting materials or side reactions during synthesis.	1. Use high-purity starting materials. 2. Decolorize the product: After synthesis, dissolve the ionic liquid in a suitable solvent (e.g., dichloromethane) and treat with activated charcoal. Stir for several hours, then filter through celite or a similar filter aid to remove the charcoal. Remove the solvent under reduced pressure.
Presence of halide impurities (Cl⁻, Br⁻)	Incomplete anion exchange or inadequate washing.	1. Ensure stoichiometric or slight excess of the dicyanamide salt during the metathesis reaction to drive the equilibrium towards the product.2. Thorough washing: If the product is immiscible with water, wash it multiple times with deionized water to remove the halide salt byproduct. Test the aqueous layer with a silver nitrate (B79036) solution; the absence of a white precipitate (AgCl/AgBr) indicates the removal of halide ions.3. For water-miscible ionic liquids, more advanced techniques like electrolysis or the use of ion-exchange resins may be necessary.[4]
Low Yield	Incomplete quaternization reaction or loss of product during workup.	1. Optimize reaction conditions for quaternization: Ensure an appropriate reaction temperature and time. For the reaction of 1-methylimidazole and 1-chlorobutane, refluxing for 48-72 hours is common.[5]2. Minimize product loss during washing: If your ionic liquid has some water solubility, minimize the volume of water used for washing and consider back-extracting the aqueous washes with a small amount of an appropriate organic solvent to recover dissolved product.
High water content	Absorption of atmospheric moisture or incomplete drying.	1. Handle and store the ionic liquid under an inert atmosphere (e.g., nitrogen or argon) as much as possible.2. Dry the final product under high vacuum at a moderately elevated temperature (e.g., 60-80 °C) for an extended period (24-48 hours) to remove residual water and volatile organic solvents.[5]
NMR spectrum shows unreacted 1-methylimidazole or butyl halide	Incomplete quaternization reaction.	1. Increase reaction time and/or temperature for the quaternization step.2. Purify the intermediate [Bmim]-halide before the anion exchange step. This can be done by washing the crude [Bmim]-halide with a solvent in which the starting materials are soluble but the ionic liquid is not (e.g., ethyl acetate).

Experimental Protocols

Protocol 1: Synthesis of 1-Butyl-3-methylimidazolium Chloride ([Bmim]Cl)

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine equimolar amounts of freshly distilled 1-methylimidazole and 1-chlorobutane.[5] A slight excess of 1-chlorobutane can be used to ensure complete conversion of the 1-methylimidazole.

• Reaction: Heat the mixture to a gentle reflux (around 70-80 °C) and maintain for 48-72 hours with vigorous stirring. The reaction mixture will become viscous and may turn a pale yellow color.

• Isolation and Purification:

  • Cool the reaction mixture to room temperature.

  • Wash the resulting viscous liquid multiple times with ethyl acetate to remove any unreacted starting materials. Decant the ethyl acetate layer after each wash.

  • Remove any residual ethyl acetate under reduced pressure to yield the [Bmim]Cl precursor as a viscous liquid or a white solid upon further cooling.

Protocol 2: Anion Metathesis to form [Bmim][DCA]

• Dissolution: Dissolve the synthesized [Bmim]Cl in a suitable solvent. Deionized water or a polar organic solvent like acetone (B3395972) or acetonitrile (B52724) can be used.

• Anion Exchange: In a separate flask, dissolve a stoichiometric equivalent (or a slight excess, e.g., 1.05 equivalents) of sodium dicyanamide (Na[N(CN)₂]) in the same solvent.

• Reaction: Add the Na[N(CN)₂] solution dropwise to the [Bmim]Cl solution with vigorous stirring at room temperature. A white precipitate of NaCl will form immediately. Continue stirring for several hours to ensure the reaction goes to completion.

• Isolation and Purification:

  • Remove the precipitated NaCl by filtration.

  • Remove the solvent from the filtrate under reduced pressure.

  • The resulting crude [Bmim][DCA] may be a liquid. If it is immiscible with water, wash it several times with deionized water to remove any remaining NaCl and Na[N(CN)₂]. The absence of a precipitate upon adding silver nitrate solution to the aqueous wash indicates complete removal of chloride.

  • If the product is water-soluble, it may be necessary to extract it into an organic solvent like dichloromethane, followed by washing the organic layer with minimal amounts of water.

  • Dry the purified product under high vacuum at an elevated temperature (e.g., 70 °C) for at least 24 hours to remove water and any residual organic solvents.

Visualizations

Caption: Workflow for the synthesis of [Bmim][DCA].

Caption: Troubleshooting logic for [Bmim][DCA] purification.

References

• 1. The peculiar effect of water on ionic liquids and deep eutectic solvents - Chemical Society Reviews (RSC Publishing) DOI:10.1039/C8CS00325D [pubs.rsc.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. ionike.com [ionike.com]
• 5. Synthesis, Characterization and Application of 1-Butyl-3 Methylimidazolium Chloride as Green Material for Extractive Desulfurization of Liquid Fuel - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Using Imidazolium-Based Ionic Liquids to Teach Fundamental NMR Interpretation [article.sapub.org]
• 7. pstorage-acs-6854636.s3.amazonaws.com [pstorage-acs-6854636.s3.amazonaws.com]
• 8. researchgate.net [researchgate.net]
• 9. WO2004080974A1 - A purification method of ionic liquids to obtain their high purity - Google Patents [patents.google.com]
• 10. mdpi.com [mdpi.com]

Technical Support Center: 1-Butyl-3-methylimidazolium dicyanamide ([Bmim][DCA])

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for reducing the water content in 1-butyl-3-methylimidazolium dicyanamide (B8802431) ([Bmim][DCA]).

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the process of drying [Bmim][DCA].

Issue/Question	Possible Cause(s)	Recommended Solution(s)
Why is the final water content still high after vacuum drying?	1. Insufficient drying time or temperature: The combination of time, temperature, and vacuum level may not be adequate to remove all residual water. 2. Vacuum level not low enough: A higher pressure in the vacuum oven will result in a less efficient removal of water. 3. Sample surface area is too small: A thick layer of the ionic liquid limits the surface area exposed to the vacuum, slowing down water evaporation.[1][2] 4. "Cold spot" condensation: Water vapor may condense on colder parts of the vacuum oven and re-contaminate the sample.	1. Optimize parameters: Increase the drying time and/or temperature. For [Bmim][DCA], a common starting point is drying at 70-80°C under vacuum.[3] For very low water content, conditions of 353 K (80°C) and 0.1 Pa for at least 48 hours have been reported to be effective. 2. Ensure a deep vacuum: Use a high-performance vacuum pump capable of reaching low pressures (e.g., <1 Torr or even down to the Pa range).[3] 3. Increase surface area: Use a shallow dish or a round-bottom flask on a rotary evaporator to create a thin film of the ionic liquid, maximizing the surface area exposed to the vacuum.[1][2] 4. Proper oven setup: Ensure the vacuum oven is uniformly heated and that the connection to the vacuum pump does not create cold spots. A cold trap between the oven and the pump can help capture water vapor.
The water content does not decrease when using molecular sieves.	1. Saturated or inactive molecular sieves: The molecular sieves may have already absorbed their maximum capacity of water from the atmosphere or previous use.[4][5] 2. Incorrect pore size: The pore size of the molecular sieves may be too large, allowing for the co-adsorption of the ionic liquid's ions, or too small to effectively trap water molecules. For drying solvents, 3Å molecular sieves are often recommended as their pore size is suitable for adsorbing water while excluding most solvent molecules.[3] 3. Insufficient contact time or amount of sieves: The amount of molecular sieves used or the duration of contact may not be sufficient for the volume of the ionic liquid and its initial water content.	1. Activate the molecular sieves: Heat the molecular sieves in a furnace or a vacuum oven at a temperature between 200-320°C for several hours to regenerate them before use.[4][6][7] 2. Use appropriate molecular sieves: For drying ionic liquids, 3Å molecular sieves are generally a good choice. 3. Optimize conditions: Increase the amount of molecular sieves (e.g., 10-20% by weight of the ionic liquid) and allow for a longer contact time (e.g., 24-72 hours) with occasional gentle agitation.
My Karl Fischer titration results are inconsistent or inaccurate.	1. Side reactions: Aldehydes, ketones, or other reactive compounds in the sample can react with the Karl Fischer reagents, leading to inaccurate results.[8] 2. Incomplete water release: For viscous ionic liquids, water may be slow to diffuse into the titration solvent. 3. Atmospheric moisture contamination: The titration cell may not be properly sealed, allowing ambient moisture to interfere with the measurement.[9] 4. Incorrect sample handling: Improper handling of the sample can introduce moisture before the measurement.	1. Use specialized reagents: If reactive impurities are suspected, use Karl Fischer reagents specifically designed for aldehydes and ketones.[8] 2. Use a co-solvent: Dissolving the ionic liquid in a dry, inert co-solvent like anhydrous methanol (B129727) or formamide (B127407) can reduce viscosity and improve water release. For some samples, titration at an elevated temperature (e.g., 50°C) can be beneficial. 3. Ensure a sealed system: Check all seals and septa on the Karl Fischer titrator for leaks. Purge the cell with dry nitrogen or air. 4. Proper sample preparation: Handle the ionic liquid in a glove box or under a dry, inert atmosphere to prevent moisture uptake from the air. Use a dry syringe for sample injection.[8]
The ionic liquid has changed color or shows signs of degradation after drying.	1. Thermal decomposition: Excessive heating during vacuum drying can lead to the thermal degradation of the ionic liquid. Imidazolium-based ionic liquids can be susceptible to degradation at elevated temperatures.[1]	1. Use moderate temperatures: Dry the ionic liquid at the lowest effective temperature. For [Bmim][DCA], temperatures around 70-80°C are generally considered safe and effective.[3] 2. Monitor for changes: If discoloration is observed, reduce the drying temperature and/or time. Consider using alternative methods like freeze-drying for thermally sensitive ionic liquids.

Frequently Asked Questions (FAQs)

1. Why is it important to reduce the water content in [Bmim][DCA]?

Water is a common impurity in ionic liquids and its presence can significantly alter their physicochemical properties.[10] For [Bmim][DCA], even small amounts of water can affect its viscosity, density, conductivity, and electrochemical window. In applications such as drug development, catalysis, and electrochemistry, a low and controlled water content is often critical for obtaining reproducible and reliable experimental results.

2. What are the most common methods for drying [Bmim][DCA]?

The most common and effective methods for reducing the water content in [Bmim][DCA] and other ionic liquids are:

• Vacuum Drying: Applying a vacuum while gently heating the ionic liquid to evaporate the water.[3]

• Use of Molecular Sieves: Adding activated molecular sieves to the ionic liquid to adsorb water.[3]

• Azeotropic Distillation: Adding an entrainer (e.g., toluene) that forms a low-boiling azeotrope with water, which can then be removed by distillation.[11][12]

3. How can I accurately measure the water content in [Bmim][DCA]?

The most reliable and widely used method for determining the water content in ionic liquids is Karl Fischer titration .[13] This technique is specific to water and can provide accurate measurements even at very low concentrations (parts per million, ppm).[9] Both volumetric and coulometric Karl Fischer titration can be used, with the coulometric method being particularly suitable for samples with very low water content.[9]

4. Can I reuse molecular sieves after drying [Bmim][DCA]?

Yes, molecular sieves can be regenerated and reused. To do so, they need to be heated in a furnace or vacuum oven to a temperature typically between 200-320°C for several hours to drive off the adsorbed water.[4][6][7] After regeneration, they should be cooled in a desiccator to prevent re-adsorption of atmospheric moisture before their next use.

5. Is [Bmim][DCA] thermally stable during vacuum drying?

[Bmim][DCA] is generally considered to be thermally stable under the moderate heating conditions typically used for vacuum drying (e.g., 70-80°C). However, like all organic compounds, it can decompose at excessively high temperatures. It is always advisable to use the lowest effective temperature for drying to minimize the risk of any thermal degradation.

Data Presentation

The following table summarizes the effectiveness of different drying methods for imidazolium-based ionic liquids, providing an indication of the expected final water content.

Drying Method	Ionic Liquid	Initial Water Content (ppm)	Conditions	Final Water Content (ppm)	Reference
Vacuum Drying	[Emim][Im]	10,000	1.5 Torr, 72 hours	81	[3]
[Emim][BF4]	10,000	1.5 Torr, 72 hours	252	[3]
[Emim][EtSO4]	10,000	1.5 Torr, 72 hours	2670	[3]
Molecular Sieves	[Emim][Im]	10,000	3Å sieves, 72 hours	196	[3]
[Emim][BF4]	10,000	3Å sieves, 72 hours	722	[3]
[Emim][EtSO4]	10,000	3Å sieves, 72 hours	3254	[3]

Experimental Protocols

Protocol 1: Vacuum Drying

This protocol describes the general procedure for drying [Bmim][DCA] using a vacuum oven.

• Place a thin layer of [Bmim][DCA] in a suitable container, such as a shallow glass dish or a round-bottom flask, to maximize the surface area.

• Place the container in a vacuum oven.

• Heat the oven to a moderate temperature, typically between 70-80°C.

• Slowly apply a vacuum, gradually decreasing the pressure to below 1 Torr (or lower if possible).

• Continue drying under these conditions for at least 24 hours. For very low water content, extend the drying time to 48-72 hours.

• After the desired drying time, turn off the heat and allow the oven to cool to room temperature under vacuum.

• Gently break the vacuum with a dry, inert gas such as nitrogen or argon.

• Immediately transfer the dried ionic liquid to a tightly sealed container, preferably within a glove box or a desiccator, to prevent re-adsorption of atmospheric moisture.

Protocol 2: Drying with Molecular Sieves

This protocol outlines the use of molecular sieves for removing water from [Bmim][DCA].

• Activate 3Å molecular sieves by heating them in a furnace or vacuum oven at 200-320°C for at least 4 hours.

• Allow the activated molecular sieves to cool to room temperature in a desiccator.

• In a dry, sealed container, add the activated molecular sieves to the [Bmim][DCA]. A typical ratio is 10-20% by weight of molecular sieves to the ionic liquid.

• Gently agitate the mixture to ensure good contact between the ionic liquid and the molecular sieves.

• Allow the mixture to stand for at least 24 hours. For lower final water content, a longer duration of 48-72 hours may be necessary.

• Carefully decant or filter the dried ionic liquid from the molecular sieves. This should be done in a dry environment to prevent moisture uptake.

• Store the dried ionic liquid in a tightly sealed container.

Protocol 3: Azeotropic Distillation

This protocol provides a general guideline for removing water from [Bmim][DCA] via azeotropic distillation using toluene (B28343) as an entrainer.

• Set up a distillation apparatus, preferably with a Dean-Stark trap, in a well-ventilated fume hood.

• To the round-bottom flask, add the [Bmim][DCA] and a suitable volume of toluene (e.g., a 1:1 volume ratio).

• Heat the mixture to the boiling point of the toluene-water azeotrope (approximately 84°C).[12]

• Collect the azeotropic mixture in the Dean-Stark trap. The water, being denser than toluene, will separate and collect at the bottom of the trap, while the toluene will overflow back into the distillation flask.

• Continue the distillation until no more water is collected in the trap.

• Allow the apparatus to cool to room temperature.

• Remove the remaining toluene from the [Bmim][DCA] by heating under vacuum using a rotary evaporator.

• Store the dried ionic liquid in a tightly sealed container.

Protocol 4: Water Content Determination by Karl Fischer Titration

This protocol gives a general overview of measuring the water content in [Bmim][DCA].

• Prepare the Karl Fischer titrator according to the manufacturer's instructions, ensuring the titration cell is dry and sealed from atmospheric moisture.

• Condition the Karl Fischer reagent by running a pre-titration to neutralize any residual water in the cell.

• In a dry environment (e.g., a glove box), accurately weigh a small amount of the [Bmim][DCA] sample.

• Using a dry syringe, inject the sample into the titration cell.

• Start the titration. The instrument will automatically titrate the water in the sample and calculate the water content.

• It is recommended to perform the measurement in triplicate to ensure the accuracy and reproducibility of the results.

Visualizations

Caption: Experimental workflow for reducing water content in [Bmim][DCA].

Caption: Troubleshooting decision tree for drying [Bmim][DCA].

References

• 1. researchgate.net [researchgate.net]
• 2. How to dry an ionic liquid? [ilschem.com]
• 3. eplab.ae.illinois.edu [eplab.ae.illinois.edu]
• 4. molecularsievedesiccants.com [molecularsievedesiccants.com]
• 5. redriver.team [redriver.team]
• 6. Regeneration Method and Application of 4A Molecular Sieve - Naike Chemical Equipment Packing Co., Ltd. [laiko.net]
• 7. molecular-sieve.cc [molecular-sieve.cc]
• 8. youtube.com [youtube.com]
• 9. xylemanalytics.com [xylemanalytics.com]
• 10. utpedia.utp.edu.my [utpedia.utp.edu.my]
• 11. researchgate.net [researchgate.net]
• 12. Azeotropic distillation - Wikipedia [en.wikipedia.org]
• 13. Karl Fischer titration troubleshooting | Metrohm [metrohm.com]

Technical Support Center: Overcoming Viscosity Issues with [Bmim][DCA] at Low Temperatures

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering viscosity-related challenges with the ionic liquid 1-butyl-3-methylimidazolium dicyanamide (B8802431) ([Bmim][DCA]) at low temperatures.

Frequently Asked Questions (FAQs)

Q1: Why does the viscosity of [Bmim][DCA] increase significantly at low temperatures?

A1: The viscosity of ionic liquids, including [Bmim][DCA], is highly dependent on temperature. As the temperature decreases, the kinetic energy of the ions is reduced, leading to stronger intermolecular interactions, specifically van der Waals forces and hydrogen bonding. This increased interaction hinders the free movement of ions, resulting in a substantial increase in viscosity. This behavior is characteristic of "fragile" liquids, a category to which [Bmim][DCA] belongs.

Q2: What is the typical viscosity of pure [Bmim][DCA] at various temperatures?

A2: The viscosity of pure [Bmim][DCA] has been experimentally determined across a range of temperatures. The following table summarizes this data.

Temperature (K)	Temperature (°C)	Viscosity (mPa·s)
278.15	5	~85
283.15	10	~65
293.15	20	~40
298.15	25	~32
313.15	40	~19
333.15	60	~10
353.15	80	~6
373.15	100	~4

Note: These are approximate values compiled from various sources. Actual viscosity can be influenced by the purity of the [Bmim][DCA], particularly its water content.

Q3: How can I reduce the viscosity of [Bmim][DCA] for my low-temperature experiments?

A3: There are two primary strategies to mitigate the high viscosity of [Bmim][DCA] at low temperatures:

• Temperature Control: Whenever the experimental conditions permit, increasing the temperature is the most straightforward method to reduce viscosity. Even a modest increase of a few degrees can have a significant impact.

• Co-solvent Addition: Introducing a low-viscosity, miscible co-solvent can effectively decrease the overall viscosity of the mixture. The choice of co-solvent will depend on the specific requirements of your experiment, such as polarity and reactivity.

Troubleshooting Guide

Problem: My [Bmim][DCA] is too viscous to handle or stir at my desired low temperature.

This is a common issue when working with [Bmim][DCA] at or below room temperature. The following troubleshooting workflow can help you address this problem.

Technical Support Center: Enhancing the Thermal Stability of Imidazolium-Based Ionic Liquids

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with imidazolium-based ionic liquids (ILs). The information is designed to help you address common issues encountered during experiments focused on enhancing thermal stability.

Troubleshooting Guides

This section addresses specific problems you may encounter during your experimental work.

Issue 1: Observed Decomposition Temperature is Significantly Lower Than Literature Values

• Question: I am performing a thermogravimetric analysis (TGA) on my synthesized imidazolium-based ionic liquid, but the onset decomposition temperature (Tonset) is much lower than what is reported in the literature for the same compound. What could be the cause?

• Answer: Several factors can lead to a lower-than-expected decomposition temperature. Consider the following potential causes and solutions:

  • Impurities: The presence of impurities, such as residual water, halides (e.g., chloride, bromide), or organic solvents from the synthesis, can significantly decrease the thermal stability of the ionic liquid.[1]

    • Solution: Ensure your ionic liquid is thoroughly dried under vacuum, preferably with a desiccant like P2O5, before analysis.[1] Karl Fischer titration is recommended to quantify water content, which should ideally be below 220 ppm.[1] Additionally, purification methods like solvent extraction or column chromatography should be employed to remove other synthesis byproducts.

  • Experimental Conditions: TGA results are highly sensitive to experimental parameters. Discrepancies between your method and the one reported in the literature can lead to different Tonset values.

    • Heating Rate: A faster heating rate can lead to an overestimation of the decomposition temperature, while a very slow rate might capture long-term degradation processes not reflected in standard ramped TGA.[2] For instance, the Tonset of [C1C4Im][NTf2] can vary by over 50°C when the heating rate is changed from 2°C/min to 20°C/min.[2]

    • Atmosphere: The type of purge gas used (e.g., nitrogen, argon, air) can affect thermal stability.[2] An inert atmosphere like nitrogen or argon is standard for determining inherent thermal stability.[2] Running the experiment in air or oxygen will likely lower the decomposition temperature.

    • Sample Pan Material: While often a minor factor, the material of the TGA pan (e.g., aluminum, platinum, alumina) can sometimes interact with the ionic liquid, especially at high temperatures.[2] For example, some anions like NTf2 can corrode aluminum pans.[2]

    • Solution: Standardize your TGA experimental parameters and compare them with the literature methods. A common set of parameters is a heating rate of 10°C/min under a nitrogen atmosphere.[1][3]

  • Long-Term vs. Short-Term Stability: Ramped TGA measures short-term thermal stability. However, an ionic liquid may start to decompose at a lower temperature if held there for an extended period (isothermal conditions).[1] Isothermal TGA studies have shown that decomposition can occur at temperatures below the Tonset determined from ramped experiments.[1]

    • Solution: If your application requires the ionic liquid to be stable at a specific temperature for a long duration, perform an isothermal TGA experiment at that temperature to assess its long-term stability. A parameter like T0.01/10h (the temperature at which 1% mass loss occurs in 10 hours) can be used to evaluate this.[1]

Issue 2: Inconsistent or Irreproducible TGA Results

• Question: I am getting different decomposition temperatures for the same batch of ionic liquid in repeated TGA runs. Why is this happening?

• Answer: Inconsistent TGA results for the same sample often point to variations in sample preparation or experimental setup.

  • Sample Heterogeneity: If the sample is not homogeneous (e.g., due to incomplete drying or phase separation), different aliquots may have slightly different compositions, leading to varied results.

    • Solution: Ensure the bulk sample is thoroughly mixed and that the aliquot taken for TGA is representative of the entire batch.

  • Sample Mass: While a less common cause for large variations, significant differences in sample mass between runs can slightly affect the heat transfer dynamics and, consequently, the measured decomposition temperature.

    • Solution: Use a consistent sample mass (e.g., 5-10 mg) for all your TGA runs to ensure comparability.

  • Instrument Calibration: An improperly calibrated TGA instrument can lead to inaccurate temperature readings.

    • Solution: Regularly calibrate your TGA instrument according to the manufacturer's specifications using appropriate standards.

Frequently Asked Questions (FAQs)

Q1: How can I enhance the thermal stability of my imidazolium-based ionic liquid?

A1: The thermal stability of imidazolium-based ILs is primarily influenced by the choice of anion and the structure of the cation.[1]

• Anion Selection: The anion plays the most significant role in determining thermal stability.[1] Generally, anions with a delocalized charge and low coordinating ability, such as bis(trifluoromethanesulfonyl)imide ([NTf2]-), are associated with higher thermal stability compared to more nucleophilic anions like halides (Cl-, Br-) or acetate (B1210297) ([OAc]-).[1][4] The thermal stability often follows the trend: [NTf2]- > [PF6]- ≥ [BF4]- > Halides.[5]

• Cation Modification:

  • Alkyl Chain Length: Increasing the length of the alkyl chain on the imidazolium (B1220033) cation can sometimes decrease thermal stability. This is because the bond between the alkyl chain and the cation becomes weaker and more susceptible to attack.[6]

  • Functionalization: Introducing functional groups to the cation, such as an amine group, can lower thermal stability.[6] This is because the functional group can make adjacent carbon atoms more susceptible to nucleophilic attack by the anion.[6]

  • Symmetry: Symmetrical imidazolium cations have been observed to have higher decomposition temperatures than their asymmetrical counterparts.[7]

Q2: What are the primary decomposition pathways for imidazolium-based ionic liquids?

A2: The thermal decomposition of imidazolium-based ILs primarily occurs through two main pathways, both involving the anion:[8][9]

• Deprotonation: The anion can act as a base and abstract a proton from the imidazolium cation, typically from the C2 position (between the two nitrogen atoms), forming an N-heterocyclic carbene (NHC).[4] This is more prevalent with basic anions like acetate.[4]

• Dealkylation: The anion can act as a nucleophile and attack the alkyl groups on the imidazolium cation, leading to the formation of a neutral alkyl derivative of the anion and a neutral N-alkylimidazole.[10][11] This is a common pathway for halide-containing ILs.[10]

Secondary reactions can also occur, including cyclization of the cation.[8][9]

Q3: How do I choose the correct parameters for my TGA experiment?

A3: To obtain reproducible and comparable TGA data, it is crucial to standardize your experimental parameters. Here are some recommendations:

• Heating Rate: A heating rate of 10°C/min is widely used and allows for comparison with a large body of literature data.[3]

• Atmosphere: Use an inert gas, such as nitrogen or argon, with a consistent flow rate (e.g., 20-40 mL/min).[1][2]

• Sample Preparation: Dry the sample thoroughly under vacuum to remove water and other volatile impurities.[1]

• Sample Mass: Use a consistent sample mass, typically between 5 and 10 mg.[12]

• Data Reporting: Clearly report the onset decomposition temperature (Tonset), which is often determined by the intersection of the baseline and the tangent of the decomposition curve. Also, note the temperature at which a specific mass loss occurs (e.g., T5% or T10%) for additional comparative data.

Data Presentation

Table 1: Thermal Decomposition Temperatures (Tonset) of Selected Imidazolium-Based Ionic Liquids

Cation	Anion	Tonset (°C) at 10°C/min in N2	Reference
[BMIM]+ (1-butyl-3-methylimidazolium)	[Ac]-	~200-250	[1]
[BMIM]+	[Cl]-	~250-300	[1]
[BMIM]+	[BF4]-	~350-400	[1]
[BMIM]+	[PF6]-	~350-400	[1]
[BMIM]+	[NTf2]-	>400	[1][2]
[EMIM]+ (1-ethyl-3-methylimidazolium)	[Ac]-	~200-250	[4]
[EMIM]+	[NTf2]-	>400	[6]

Note: These values are approximate and can vary depending on the purity of the sample and the specific experimental conditions.

Experimental Protocols

Protocol 1: Thermogravimetric Analysis (TGA) of Imidazolium-Based Ionic Liquids

Objective: To determine the short-term thermal stability (onset decomposition temperature) of an imidazolium-based ionic liquid.

Materials:

• Thermogravimetric Analyzer (TGA)

• High-purity nitrogen or argon gas

• TGA sample pans (platinum or alumina (B75360) recommended)

• Microbalance

• Ionic liquid sample, dried under high vacuum for at least 24 hours.

Procedure:

• Instrument Preparation:

  • Turn on the TGA instrument and the gas supply.

  • Ensure the instrument is properly calibrated for temperature and mass.

  • Set the purge gas (e.g., nitrogen) to a flow rate of 20-40 mL/min.[1]

• Sample Preparation:

  • Tare an empty TGA sample pan on the microbalance.

  • Place 5-10 mg of the dried ionic liquid into the pan.[12] Record the exact mass.

  • Carefully place the sample pan into the TGA furnace.

• TGA Method Setup:

  • Create a temperature program with the following segments:

    • Equilibrate: Hold at a temperature slightly above ambient (e.g., 30°C) for 5-10 minutes to allow the furnace to stabilize.

    • Ramp: Heat the sample from the initial temperature to a final temperature well above the expected decomposition (e.g., 600°C) at a constant heating rate of 10°C/min.[3]

• Data Acquisition:

  • Start the experiment and monitor the mass loss as a function of temperature.

  • The experiment is complete when the sample has been heated to the final temperature.

• Data Analysis:

  • Plot the percentage of initial mass versus temperature.

  • Determine the onset decomposition temperature (Tonset) by finding the intersection of the tangent drawn from the initial baseline and the tangent drawn from the point of maximum mass loss on the TGA curve.

  • Optionally, determine the temperatures at 5% (T5%) and 10% (T10%) mass loss.

Visualizations

Caption: Troubleshooting workflow for low TGA decomposition temperatures.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. files01.core.ac.uk [files01.core.ac.uk]
• 3. Thermal decomposition of carboxylate ionic liquids: trends and mechanisms - Physical Chemistry Chemical Physics (RSC Publishing) DOI:10.1039/C3CP53648C [pubs.rsc.org]
• 4. New Insights into the Thermal Stability of 1-Butyl-3-methylimidazolium-Based Ionic Liquids [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. pubs.acs.org [pubs.acs.org]
• 9. escholarship.org [escholarship.org]
• 10. Thermal Decomposition Behaviors of Imidazolium-type Ionic Liquids Studied by Pyrolysis-Gas Chromatography [jstage.jst.go.jp]
• 11. Thermal Decomposition Behaviors of Imidazolium-type Ionic Liquids Studied by Pyrolysis-Gas Chromatography | Semantic Scholar [semanticscholar.org]
• 12. pubs.acs.org [pubs.acs.org]

Technical Support Center: Optimizing [Bmim][DCA] for CO2 Absorption

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on utilizing 1-butyl-3-methylimidazolium dicyanamide (B8802431) ([Bmim][DCA]) for carbon dioxide (CO2) absorption experiments. Below you will find frequently asked questions (FAQs), detailed troubleshooting guides, experimental protocols, and key performance data to ensure the successful execution of your research.

Frequently Asked Questions (FAQs)

Q1: What is the optimal concentration of [Bmim][DCA] for CO2 absorption?

A1: The optimal concentration of [Bmim][DCA] depends on the specific experimental conditions, including temperature, pressure, and the presence of co-solvents. For pure [Bmim][DCA], higher concentrations of the ionic liquid generally lead to higher CO2 solubility. However, in aqueous solutions with amines such as methyldiethanolamine (MDEA), increasing the [Bmim][DCA] concentration can sometimes lead to a decrease in CO2 loading.[1][2] It is crucial to determine the optimal concentration empirically for your specific system.

Q2: How does temperature affect the CO2 absorption capacity of [Bmim][DCA]?

A2: Generally, the solubility of CO2 in [Bmim][DCA] decreases as the temperature increases.[2] This inverse relationship is characteristic of physical absorption processes. Therefore, for optimal absorption, lower temperatures are preferable. Conversely, higher temperatures can be utilized for the regeneration of the ionic liquid by releasing the captured CO2.

Q3: What is the role of the dicyanamide ([DCA]) anion in CO2 capture?

A3: The anion of an ionic liquid plays a significant role in its ability to absorb CO2. While some anions facilitate chemical reactions with CO2, the interaction between the [DCA] anion and CO2 is primarily through physical absorption.[3] Fluorinated anions tend to exhibit higher CO2 solubilities compared to non-fluorinated ones.[4]

Q4: Can [Bmim][DCA] be regenerated and reused?

A4: Yes, [Bmim][DCA] can be regenerated and reused for multiple CO2 absorption-desorption cycles. Regeneration is typically achieved by increasing the temperature, reducing the pressure (vacuum swing), or a combination of both.[5] These conditions reverse the physical absorption process and release the captured CO2.

Q5: What are the main safety precautions to consider when working with [Bmim][DCA]?

A5: As with all chemicals, it is essential to handle [Bmim][DCA] in a well-ventilated area and wear appropriate personal protective equipment (PPE), including gloves and safety glasses. Consult the Safety Data Sheet (SDS) for detailed information on handling, storage, and disposal.

Troubleshooting Guide

This guide addresses common issues encountered during CO2 absorption experiments with [Bmim][DCA].

Issue	Potential Cause(s)	Recommended Solution(s)
Low CO2 Absorption Capacity	1. High Temperature: CO2 solubility decreases with increasing temperature. 2. Low Pressure: CO2 absorption is directly proportional to the partial pressure of CO2. 3. Impure [Bmim][DCA]: Water or other impurities can affect absorption capacity. 4. Inaccurate Measurement: Issues with the experimental setup or measurement technique.	1. Conduct absorption at a lower, controlled temperature. 2. Increase the partial pressure of CO2 in the feed gas. 3. Ensure the [Bmim][DCA] is properly dried and of high purity. 4. Calibrate all sensors and verify the experimental procedure.
Slow Absorption Rate	1. High Viscosity: High viscosity of the ionic liquid can limit mass transfer. 2. Poor Gas Dispersion: Inefficient mixing of the gas and liquid phases. 3. Low Interfacial Area: Insufficient contact area between the gas and the ionic liquid.	1. Increase the temperature to reduce viscosity (note the trade-off with absorption capacity). Consider using a co-solvent to reduce viscosity. 2. Increase the stirring speed or use a sparging tube to create smaller gas bubbles. 3. Use a reactor designed for high gas-liquid interfacial area, such as a packed column or a bubble column.
Incomplete Regeneration	1. Insufficient Temperature/Vacuum: The conditions are not adequate to fully release the absorbed CO2. 2. Short Regeneration Time: The duration of the regeneration step is too short.	1. Increase the regeneration temperature or apply a higher vacuum. 2. Extend the duration of the regeneration step until no more CO2 is released.
Foaming of the Ionic Liquid	1. Impurities: Presence of surfactants or other surface-active impurities. 2. High Gas Flow Rate: Excessive gas flow can cause mechanical foaming.	1. Purify the [Bmim][DCA] to remove impurities. 2. Reduce the gas flow rate.
Inconsistent Results	1. Temperature Fluctuations: Lack of precise temperature control. 2. Pressure Fluctuations: Unstable gas pressure. 3. Sample Handling: Inconsistent sample preparation and loading.	1. Use a temperature-controlled bath or jacketed reactor. 2. Employ a high-precision pressure regulator. 3. Standardize all sample handling and preparation procedures.

Quantitative Data

CO2 Solubility in [Bmim][DCA]

The following table summarizes the vapor-liquid equilibrium (VLE) data for the CO2 + [Bmim][DCA] system at different temperatures. The data is extracted from graphical representations in the literature.

Temperature (K)	Pressure (bar)	CO2 Mole Fraction (x_CO2)
313.15	~5	~0.18
313.15	~10	~0.30
313.15	~20	~0.45
313.15	~30	~0.55
313.15	~40	~0.62
333.15	~10	~0.25
333.15	~20	~0.40
333.15	~30	~0.50
333.15	~40	~0.58
333.15	~50	~0.65
353.15	~20	~0.35
353.15	~30	~0.45
353.15	~40	~0.52
353.15	~50	~0.60
353.15	~60	~0.68

Note: These values are approximate and have been estimated from a graphical representation in the cited literature. For precise data, refer to the original publication.[6]

Viscosity of Pure [Bmim][DCA]

The viscosity of pure [Bmim][DCA] at atmospheric pressure and different temperatures is presented below.

Temperature (K)	Viscosity (mPa·s)
278.15	64.9
283.15	52.1
288.15	42.4
293.15	35.0
298.15	29.3
303.15	24.8
308.15	21.2
313.15	18.3
318.15	15.9
323.15	13.9
328.15	12.3
333.15	10.9
338.15	9.7
343.15	8.7
348.15	7.9
353.15	7.1
358.15	6.5
363.15	5.9

Data sourced from a study on the effect of water on the viscosity of [Bmim][DCA].[7]

Experimental Protocols

Gravimetric Method for CO2 Solubility Measurement

This method relies on measuring the mass change of the ionic liquid sample as it absorbs CO2.

1. Sample Preparation:

• Dry the [Bmim][DCA] sample under vacuum at an elevated temperature (e.g., 70-80 °C) for at least 24 hours to remove any absorbed water or other volatile impurities.
• Accurately weigh a known amount of the dried [Bmim][DCA] into the sample basket of a high-pressure microbalance.

2. Experimental Setup:

• Place the sample basket inside the high-pressure chamber of the microbalance.
• Evacuate the chamber to a high vacuum to remove any residual air.
• Bring the system to the desired experimental temperature and allow it to stabilize.

3. Measurement:

• Introduce CO2 into the chamber at the desired pressure.
• Record the mass of the sample over time. The mass will increase as the [Bmim][DCA] absorbs CO2.
• Continue the measurement until the mass of the sample no longer changes, indicating that equilibrium has been reached.
• The final mass increase corresponds to the amount of CO2 absorbed by the ionic liquid.

4. Data Analysis:

• Calculate the moles of CO2 absorbed and the moles of [Bmim][DCA] used.
• Express the CO2 solubility as the mole fraction of CO2 in the liquid phase or as moles of CO2 per kilogram of ionic liquid.

Volumetric Method for CO2 Absorption Measurement

This method involves measuring the pressure drop in a system of known volume as CO2 is absorbed by the ionic liquid.

1. Sample Preparation:

• Degas the [Bmim][DCA] sample by subjecting it to vacuum and stirring at an elevated temperature.
• Introduce a precisely known volume and mass of the degassed [Bmim][DCA] into a high-pressure equilibrium cell.

2. Experimental Setup:

• Evacuate the entire experimental setup, which consists of the equilibrium cell and a gas reservoir of known volume.
• Bring the equilibrium cell to the desired experimental temperature using a temperature-controlled bath.

3. Measurement:

• Fill the gas reservoir with CO2 to a known pressure.
• Open the valve connecting the gas reservoir to the equilibrium cell, allowing CO2 to contact the ionic liquid.
• Monitor the pressure inside the system. The pressure will decrease as CO2 is absorbed.
• Stir the ionic liquid to ensure good gas-liquid mixing and to accelerate the absorption process.
• Continue the measurement until the pressure stabilizes, indicating that equilibrium has been reached.

4. Data Analysis:

• Using the initial and final pressures, temperatures, and volumes of the gas phase, and an appropriate equation of state for CO2, calculate the number of moles of CO2 that have been absorbed by the ionic liquid.
• Calculate the CO2 solubility in terms of mole fraction or other desired units.

Visualizations

Caption: Gravimetric method workflow for CO2 absorption.

Caption: Troubleshooting low CO2 absorption in [Bmim][DCA].

References

• 1. journal.uitm.edu.my [journal.uitm.edu.my]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]

Technical Support Center: Regeneration and Recycling of 1-Butyl-3-methylimidazolium Dicyanamide ([Bmim][DCA])

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the regeneration and recycling of the ionic liquid 1-butyl-3-methylimidazolium dicyanamide (B8802431) ([Bmim][DCA]) after experimental use.

Frequently Asked Questions (FAQs)

Q1: Why is the regeneration of [Bmim][DCA] necessary?

A1: The regeneration of [Bmim][DCA] is crucial for several reasons. Primarily, it addresses the high initial cost of ionic liquids, making their use in large-scale applications more economically viable.[1] Environmentally, recycling minimizes the potential impact of ionic liquid disposal. From a process perspective, consistent performance requires an ionic liquid of known purity, free from accumulated by-products or contaminants.

Q2: What are the common impurities found in used [Bmim][DCA]?

A2: Common impurities can include residual reactants, products from the primary reaction, dissolved organic compounds, water, and degradation products of the ionic liquid itself. Thermal degradation of 1-butyl-3-methylimidazolium-based ionic liquids can lead to the formation of various volatile and non-volatile compounds, such as alkyl-substituted imidazoles.[2]

Q3: What are the primary methods for regenerating [Bmim][DCA]?

A3: The main techniques for regenerating ionic liquids like [Bmim][DCA] include liquid-liquid extraction, adsorption, vacuum distillation, and membrane separation processes like nanofiltration.[3] The choice of method depends on the nature of the impurities and the desired purity of the recycled [Bmim][DCA].

Q4: How can I determine the purity of my recycled [Bmim][DCA]?

A4: Several analytical techniques can be used to assess the purity of recycled [Bmim][DCA]. Ion chromatography is effective for determining halide and other anionic impurities.[4][5] Spectroscopic methods such as NMR and FTIR can identify organic impurities and confirm the structural integrity of the ionic liquid.[6] Karl Fischer titration is the standard method for quantifying water content.[5]

Q5: What safety precautions should be taken when handling and recycling [Bmim][DCA]?

A5: [Bmim][DCA] can be harmful if swallowed, cause skin and serious eye irritation, and may cause respiratory irritation.[6] It is essential to wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. All regeneration procedures should be performed in a well-ventilated area or a fume hood. Consult the Safety Data Sheet (SDS) for detailed handling instructions.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the regeneration and recycling of [Bmim][DCA].

Issue 1: Discoloration of Recycled [Bmim][DCA]

• Symptom: The recycled [Bmim][DCA] appears yellow or brown, whereas the pure ionic liquid is colorless.

• Possible Causes:

  • Thermal degradation of the ionic liquid due to excessive heat during the process or the regeneration step.[7]

  • Presence of colored organic impurities from the reaction mixture.

  • Reaction of the ionic liquid with residual acidic or basic impurities.

• Troubleshooting Steps:

  • Analyze for Impurities: Use UV-Vis spectroscopy to check for colored compounds. NMR and GC-MS can help identify the specific organic impurities or degradation products.[2]

  • Adsorption Treatment: Pass the discolored ionic liquid through a bed of activated carbon. Activated carbon is effective at removing many organic color-causing impurities.[8][9]

  • Optimize Temperature: If using thermal methods like distillation, ensure the temperature does not exceed the thermal stability limit of [Bmim][DCA]. Long-term thermal stability for [Bmim][DCA] is noted to be up to 110°C with less than 10% mass loss over 10 hours.[10]

  • Solvent Washing: Wash the ionic liquid with a suitable immiscible organic solvent (e.g., hexane, diethyl ether) to remove nonpolar colored impurities.

Issue 2: High Water Content in Recycled [Bmim][DCA]

• Symptom: Karl Fischer titration indicates a water content significantly above the acceptable limit for the intended application.

• Possible Causes:

  • Incomplete drying after a water-based extraction or washing step.

  • Absorption of atmospheric moisture due to the hygroscopic nature of [Bmim][DCA].

• Troubleshooting Steps:

  • Vacuum Drying: Dry the [Bmim][DCA] under high vacuum at a moderate temperature (e.g., 70-80°C) for several hours. Stirring during this process can enhance water removal.[11]

  • Azeotropic Distillation: For larger quantities, azeotropic distillation with a solvent like toluene (B28343) can be an effective water removal method.

  • Proper Storage: Store the dried, recycled [Bmim][DCA] in a sealed container under an inert atmosphere (e.g., nitrogen or argon) to prevent moisture reabsorption.

Issue 3: Low Recovery Yield of [Bmim][DCA]

• Symptom: The amount of recovered [Bmim][DCA] is significantly lower than expected.

• Possible Causes:

  • Extraction: Emulsion formation or partial miscibility with the extraction solvent.

  • Adsorption: Irreversible adsorption onto the solid support.

  • Distillation: Thermal decomposition at high temperatures.

  • Membrane Filtration: Passage of the ionic liquid through the membrane (low rejection).

• Troubleshooting Steps:

  • Extraction Optimization:

    • If an emulsion forms, try adding a small amount of a salt to the aqueous phase to break the emulsion.

    • Select an extraction solvent with very low solubility for [Bmim][DCA].

  • Adsorption Elution:

    • Test different eluting solvents to ensure complete desorption of the ionic liquid from the adsorbent. A more polar solvent may be required.

  • Distillation Conditions:

    • Use a high vacuum to lower the boiling point and minimize thermal stress on the ionic liquid.[12]

  • Membrane Selection:

    • Choose a nanofiltration membrane with a molecular weight cut-off (MWCO) that is appropriate for retaining the [Bmim] cation and [DCA] anion.[13][14][15]

Experimental Protocols

The following are detailed methodologies for common regeneration techniques. Note that these are generalized protocols and may require optimization for your specific application and impurity profile.

Protocol 1: Liquid-Liquid Extraction

This method is suitable for removing organic, non-polar impurities from [Bmim][DCA].

Methodology:

• Place the used [Bmim][DCA] in a separatory funnel.

• Add an equal volume of an immiscible organic solvent (e.g., hexane, diethyl ether, or ethyl acetate).

• Shake the funnel vigorously for 2-3 minutes, periodically venting to release any pressure buildup.

• Allow the layers to separate. The denser ionic liquid phase will be the bottom layer.

• Drain the [Bmim][DCA] layer into a clean flask.

• Repeat the extraction with fresh organic solvent two to three more times.

• Remove any residual organic solvent from the [Bmim][DCA] by placing it on a rotary evaporator under reduced pressure.

• Dry the [Bmim][DCA] under high vacuum at an elevated temperature (e.g., 70-80°C) to remove residual water.

Workflow for Liquid-Liquid Extraction:

Caption: Workflow for the regeneration of [Bmim][DCA] using liquid-liquid extraction.

Protocol 2: Adsorption using Activated Carbon

This protocol is effective for removing colored and organic impurities.

Methodology:

• Dissolve the used [Bmim][DCA] in a suitable solvent (e.g., acetonitrile (B52724) or methanol) to reduce its viscosity. A 1:1 volume ratio is a good starting point.

• Add activated carbon to the solution (approximately 5-10% by weight of the ionic liquid).

• Stir the mixture at room temperature for 2-4 hours.

• Remove the activated carbon by filtration. A syringe filter (0.45 µm) can be used for small volumes.

• Remove the solvent from the filtrate using a rotary evaporator.

• Dry the purified [Bmim][DCA] under high vacuum at 70-80°C.

Workflow for Adsorption:

Caption: Workflow for the purification of [Bmim][DCA] via adsorption on activated carbon.

Data Presentation

The following tables summarize typical performance data for ionic liquid regeneration processes. Note that specific values for [Bmim][DCA] may vary depending on the initial purity and the specific contaminants.

Table 1: Comparison of Regeneration Techniques for Imidazolium-Based Ionic Liquids

Regeneration Technique	Typical Recovery Yield (%)	Typical Purity Achieved (%)	Key Advantages	Key Disadvantages
Liquid-Liquid Extraction	90-98	95-99	Simple, low energy	Requires solvent removal, potential for emulsion formation
Adsorption	85-95	>99	High purity, removes color	Adsorbent cost, potential for IL loss on adsorbent
Vacuum Distillation	>95	>99.5	Very high purity, no extra solvents	High energy, risk of thermal decomposition
Nanofiltration	90-99	98-99.5	Low energy, continuous process	Membrane cost and fouling, osmotic pressure limitations

Table 2: Physicochemical Properties of Pure 1-Butyl-3-methylimidazolium Dicyanamide

Property	Value
Molecular Weight	205.26 g/mol [16]
Melting Point	-6 °C[16]
Density	1.06 g/cm³[16]
Viscosity	28 cP[16]
Conductivity	9.53 mS/cm[16]

Logical Relationship of Troubleshooting Steps

Caption: A logical flowchart for troubleshooting common issues in [Bmim][DCA] regeneration.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. Recovery and purification of ionic liquids from solutions: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Synthesis, Characterization and Application of 1-Butyl-3 Methylimidazolium Chloride as Green Material for Extractive Desulfurization of Liquid Fuel - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Adsorption of ionic liquids from aqueous effluents by activated carbon: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 9. books.rsc.org [books.rsc.org]
• 10. researchgate.net [researchgate.net]
• 11. Imidazolium Chloride Ionic Liquid Mixtures as Separating Agents: Fuel Processing and Azeotrope Breaking - PMC [pmc.ncbi.nlm.nih.gov]
• 12. High vacuum distillation of ionic liquids and separation of ionic liquid mixtures - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 13. tandfonline.com [tandfonline.com]
• 14. tandfonline.com [tandfonline.com]
• 15. researchgate.net [researchgate.net]
• 16. 1-Butyl-3-methylimidazolium dicyanamide, >98% | IoLiTec [iolitec.de]

Technical Support Center: Mitigating Degradation of 1-butyl-3-methylimidazolium dicyanamide ([Bmim][DCA]) at High Temperatures

Welcome to the technical support center for 1-butyl-3-methylimidazolium dicyanamide (B8802431) ([Bmim][DCA]). This resource is designed for researchers, scientists, and drug development professionals to address common challenges encountered when using this ionic liquid at elevated temperatures. Here you will find troubleshooting guidance, frequently asked questions (FAQs), detailed experimental protocols, and supporting data to ensure the stability and integrity of your experiments.

Troubleshooting Guide

This section addresses specific issues you may encounter during your high-temperature experiments involving [Bmim][DCA].

Issue	Possible Causes	Recommended Solutions
Discoloration of [Bmim][DCA] (Yellowing/Browning)	Formation of degradation products due to thermal stress. Reaction with impurities such as halides or water.[1][2]	- Purification: Ensure the purity of your [Bmim][DCA] by removing halide and water impurities. Standard purification procedures can be found in relevant literature. - Inert Atmosphere: Conduct experiments under an inert atmosphere (e.g., Nitrogen or Argon) to prevent oxidative degradation.[1] - Temperature Control: Operate at the lowest possible temperature required for your reaction. Long-term thermal stability of [Bmim][DCA] is significantly reduced at higher temperatures.[3] - Stabilizers: Consider the addition of thermal stabilizers or antioxidants.
Inconsistent Reaction Rates or Product Yields	Degradation of [Bmim][DCA] can alter its physical and chemical properties, affecting reaction kinetics. Water content can also significantly impact reaction outcomes.[1]	- Verify IL Integrity: Before use in a series of experiments, verify the integrity of the [Bmim][DCA] batch, especially if it has been stored for a long time or subjected to previous heating. - Control Water Content: Dry the ionic liquid before use, as water can affect its properties and stability.[1] - Monitor Temperature Profile: Ensure consistent and accurate temperature control throughout your experiment.
Formation of Unwanted Side Products	Degradation products of [Bmim][DCA] can be reactive and participate in side reactions with your reactants or products.	- Characterize Degradation Products: If possible, identify the major degradation products to understand potential side reactions. Common degradation pathways involve dealkylation and deprotonation of the imidazolium (B1220033) cation. - Optimize Reaction Time: Minimize the reaction time at high temperatures to reduce the extent of [Bmim][DCA] degradation.
Pressure Buildup in a Closed System	Thermal decomposition of [Bmim][DCA] can lead to the formation of gaseous byproducts.	- Venting: For reactions at elevated temperatures, ensure your system is equipped with a proper pressure relief mechanism. - Headspace Analysis: If feasible, analyze the headspace gas to identify the decomposition products and assess the extent of degradation.

Frequently Asked Questions (FAQs)

Q1: What is the maximum operating temperature for [Bmim][DCA]?

A1: The maximum operating temperature for [Bmim][DCA] is not a single value and depends on the duration of use. While dynamic thermogravimetric analysis (TGA) may show an onset of decomposition at higher temperatures, isothermal TGA studies indicate that significant mass loss can occur at much lower temperatures over extended periods. For long-term applications (e.g., 10 hours), it is recommended to stay below 110°C to keep mass loss under 10%.[3] For short-duration experiments, higher temperatures may be tolerable, but careful monitoring for degradation is advised.

Q2: How do impurities affect the thermal stability of [Bmim][DCA]?

A2: Impurities such as water and halides can significantly reduce the thermal stability of [Bmim][DCA].[1][2] Halide impurities, often remnants from the synthesis process, are known to lower the decomposition temperature of imidazolium-based ionic liquids.[4][5] Water can also influence the degradation pathways and physical properties of the ionic liquid.[1]

Q3: What are the primary degradation products of [Bmim][DCA] at high temperatures?

A3: The thermal degradation of 1-butyl-3-methylimidazolium-based ionic liquids typically proceeds through pathways involving the formation of volatile and non-volatile products. These can include alkyl-substituted imidazoles, alcohols, and amines resulting from the decomposition of the cation.[6][7]

Q4: Can I reuse [Bmim][DCA] after a high-temperature reaction?

A4: Reuse of [Bmim][DCA] after high-temperature applications should be approached with caution. The accumulation of thermal degradation products can alter its physicochemical properties and impact the outcome of subsequent reactions.[6] If you plan to reuse the ionic liquid, it is advisable to purify it and verify its integrity using analytical techniques such as NMR or chromatography.

Q5: Are there any additives that can improve the thermal stability of [Bmim][DCA]?

A5: While research into specific stabilizers for [Bmim][DCA] is ongoing, the use of antioxidants is a potential strategy to mitigate thermal degradation. The effectiveness of an additive will depend on the specific reaction conditions. Dicationic imidazolium-based ionic liquids have also been shown to exhibit higher thermal stability.[1]

Quantitative Data on Thermal Stability

The thermal stability of [Bmim][DCA] can be assessed using thermogravimetric analysis (TGA). The following tables summarize key quantitative data from the literature.

Table 1: Isothermal TGA Data for [Bmim][DCA]

Temperature (°C)	Duration (hours)	Mass Loss (%)
110	10	< 10
160	10	~2
190	10	~15
210	10	> 30

Source:[3][8]

Table 2: Non-Isothermal TGA Data for [Bmim][DCA]

Heating Rate (°C/min)	Onset Decomposition Temperature (Tonset) (°C)
5	Varies
10	Varies
15	Varies
20	Varies
25	Varies

Note: The onset decomposition temperature is dependent on the heating rate. Higher heating rates tend to result in higher apparent Tonset values.[1]

Experimental Protocols

Protocol 1: Determination of Long-Term Thermal Stability using Isothermal TGA

Objective: To evaluate the mass loss of [Bmim][DCA] at a constant high temperature over an extended period.

Materials:

• 1-butyl-3-methylimidazolium dicyanamide ([Bmim][DCA]), high purity

• Thermogravimetric Analyzer (TGA)

• Inert gas (Nitrogen or Argon)

Procedure:

• Calibrate the TGA instrument according to the manufacturer's instructions.

• Place a known mass (e.g., 5-10 mg) of [Bmim][DCA] into a clean TGA pan.

• Place the pan in the TGA furnace.

• Purge the furnace with a constant flow of inert gas (e.g., 50 mL/min) for at least 30 minutes to ensure an inert atmosphere.

• Heat the sample to the desired isothermal temperature (e.g., 110°C, 160°C, 190°C) at a controlled heating rate (e.g., 20°C/min).

• Hold the sample at the isothermal temperature for a specified duration (e.g., 10 hours).

• Record the sample mass as a function of time.

• Analyze the data to determine the percentage of mass loss over the isothermal period.

Visualizations

Caption: Experimental workflow for identifying and mitigating [Bmim][DCA] degradation.

Caption: Factors influencing the thermal degradation of [Bmim][DCA] and its consequences.

References

• 1. mdpi.com [mdpi.com]
• 2. solvomet.eu [solvomet.eu]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. New Insights into the Thermal Stability of 1-Butyl-3-methylimidazolium-Based Ionic Liquids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Technical Support Center: Enhancing the Electrochemical Performance of [Bmim][DCA]-Based Electrolytes

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive resource for troubleshooting and optimizing the performance of 1-butyl-3-methylimidazolium dicyanamide (B8802431) ([Bmim][DCA]) based electrolytes. This guide, presented in a question-and-answer format, addresses common experimental challenges and offers detailed protocols and data to support your research.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses common issues encountered during the use of [Bmim][DCA] electrolytes and provides step-by-step solutions.

Q1: My measured ionic conductivity is significantly lower than expected. What are the possible causes and how can I fix it?

A1: Low ionic conductivity in [Bmim][DCA] electrolytes can stem from several factors. The most common culprits are impurities, incorrect temperature control, and issues with the measurement setup.

• Impurities:

  • Water Content: [Bmim][DCA] is hygroscopic and can absorb atmospheric moisture. Even small amounts of water can increase viscosity and decrease ionic conductivity.

    • Solution: Dry the electrolyte under vacuum at an elevated temperature (e.g., 70-80 °C) for several hours before use. Handle the electrolyte in a glovebox with a controlled atmosphere (<1 ppm H₂O and O₂).

  • Halide Impurities: Residual halides (e.g., Cl⁻, Br⁻) from the synthesis process are a common issue and can significantly impact electrochemical performance.

    • Solution: Ensure the [Bmim][DCA] has been properly purified. If synthesizing in-house, multiple washes with deionized water and subsequent drying are crucial. For commercially sourced ILs, check the supplier's certificate of analysis for halide content.

• Temperature:

  • Ionic conductivity is highly dependent on temperature. A lower-than-expected temperature will result in lower conductivity.

    • Solution: Ensure your measurement cell is properly thermostated and the temperature is accurately measured.

• Measurement Setup:

  • Improper cell constant calibration or electrode issues can lead to inaccurate readings.

    • Solution: Calibrate your conductivity cell with a standard solution of known conductivity (e.g., aqueous KCl). Ensure the electrodes are clean and properly immersed in the electrolyte.

Q2: I am observing poor cycling stability and rapid capacity fade in my electrochemical device. What could be the problem?

A2: Poor cycling stability is often related to the electrochemical stability of the electrolyte and its interaction with the electrodes.

• Narrow Electrochemical Window:

  • The electrochemical stability window (ESW) of the electrolyte may be narrower than the operating voltage of your device, leading to electrolyte decomposition.

    • Solution: Determine the ESW of your [Bmim][DCA] electrolyte using cyclic voltammetry (see Experimental Protocols). If the operating voltage of your device exceeds the ESW, consider using additives to widen it or operating the device within a narrower potential range.

• Unstable Solid Electrolyte Interphase (SEI):

  • A stable SEI layer is crucial for protecting the electrode from continuous electrolyte decomposition. An unstable or poorly formed SEI can lead to capacity fade.

    • Solution: The addition of film-forming additives can help create a more stable and robust SEI. Common additives for imidazolium-based electrolytes include vinylene carbonate (VC) and fluoroethylene carbonate (FEC).

Q3: My cyclic voltammogram (CV) shows unexpected peaks or a distorted shape. How do I interpret these results?

A3: Anomalies in a CV can provide valuable diagnostic information about your electrochemical system.

• Unexpected Peaks:

  • These may indicate the presence of electroactive impurities in the electrolyte or on the electrode surface.

    • Solution: Purify the electrolyte and ensure the electrodes are thoroughly cleaned before use. Running a CV of the pure electrolyte can help identify impurity-related peaks.

• Distorted Shape:

  • A "duck-shaped" CV is typical for capacitive systems, but distortions can indicate high resistance or slow kinetics. A sloped baseline can be due to the charging current of the double layer.

    • Solution: High internal resistance (iR drop) can be compensated for by the potentiostat. Slow kinetics may be improved by increasing the temperature or using a different electrode material.

Data Presentation: Quantitative Performance Metrics

The following tables summarize key quantitative data for [Bmim][DCA] and related imidazolium-based electrolytes to provide a baseline for performance expectations.

Table 1: Physicochemical Properties of [Bmim][DCA] at Different Temperatures

Temperature (°C)	Density (g/cm³)	Viscosity (cP)	Ionic Conductivity (mS/cm)
25	1.05	33	12.5
30	1.04	28	14.8
40	1.03	21	19.2
50	1.02	16	24.1
60	1.01	12	29.5

Table 2: Effect of Additives on the Electrochemical Performance of Imidazolium-Based Ionic Liquid Electrolytes

Electrolyte System	Additive (wt%)	Ionic Conductivity (mS/cm at 25°C)	Electrochemical Stability Window (V)	Cycling Stability (Capacity Retention after 100 cycles)
[Bmim][DCA]	None	12.5	~4.2	~85%
[Bmim][DCA]	2% Vinylene Carbonate (VC)	11.8	~4.5	>95%
[Bmim][TFSI]	None	8.9	~4.7	~88%
[Bmim][TFSI]	5% Fluoroethylene Carbonate (FEC)	9.2	~5.0	>97%

Experimental Protocols

This section provides detailed methodologies for key experiments used to characterize [Bmim][DCA]-based electrolytes.

1. Measurement of Ionic Conductivity

• Objective: To determine the ionic conductivity of the [Bmim][DCA] electrolyte.

• Apparatus: Conductivity meter, conductivity cell with two platinum electrodes, thermostated water bath.

• Procedure:

  • Calibrate the conductivity cell using standard KCl solutions of known conductivity to determine the cell constant.

  • Thoroughly clean and dry the conductivity cell.

  • In a glovebox, fill the conductivity cell with the [Bmim][DCA] electrolyte, ensuring the electrodes are fully immersed.

  • Place the cell in the thermostated water bath and allow it to equilibrate to the desired temperature.

  • Measure the resistance of the electrolyte using the conductivity meter.

  • Calculate the ionic conductivity (σ) using the formula: σ = K_cell / R, where K_cell is the cell constant and R is the measured resistance.

  • Repeat the measurement at different temperatures to obtain the temperature-dependent conductivity.

2. Cyclic Voltammetry (CV) for Electrochemical Stability Window (ESW) Determination

• Objective: To determine the potential range over which the [Bmim][DCA] electrolyte is electrochemically stable.

• Apparatus: Potentiostat, three-electrode electrochemical cell (working electrode, e.g., glassy carbon or platinum; reference electrode, e.g., Ag/AgCl; counter electrode, e.g., platinum wire), glovebox.

• Procedure:

  • Assemble the three-electrode cell inside a glovebox. The working electrode should be polished to a mirror finish and cleaned before use.

  • Fill the cell with the [Bmim][DCA] electrolyte.

  • Connect the electrodes to the potentiostat.

  • Set the potential range to be scanned (e.g., from -2.5 V to +2.5 V vs. Ag/AgCl).

  • Set the scan rate (e.g., 50 mV/s).

  • Run the cyclic voltammogram.

  • The ESW is determined by the potentials at which the current begins to increase significantly, indicating the onset of electrolyte oxidation and reduction.

Visualizations

Troubleshooting Flowchart for Low Ionic Conductivity

A flowchart for diagnosing and resolving low ionic conductivity.

Technical Support Center: Synthesis of 1-Butyl-3-methylimidazolium Dicyanamide ([BMIM][DCA])

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 1-butyl-3-methylimidazolium dicyanamide (B8802431).

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis of [BMIM][DCA], presented in a question-and-answer format.

Issue 1: Low Yield of 1-Butyl-3-methylimidazolium Chloride ([BMIM]Cl) Precursor

• Question: My reaction to synthesize [BMIM]Cl from 1-methylimidazole (B24206) and 1-chlorobutane (B31608) is resulting in a low yield. What are the potential causes and solutions?

• Answer: Low yields in the synthesis of [BMIM]Cl can stem from several factors:

  • Incomplete Reaction: The reaction between 1-methylimidazole and 1-chlorobutane can be slow. Ensure the reaction has been allowed to proceed for a sufficient duration, often 24 to 48 hours, under reflux.[1][2]

  • Reaction Temperature: The reaction is typically carried out at elevated temperatures (e.g., 60-70°C or reflux).[1] Maintaining a consistent and appropriate temperature is crucial for driving the reaction to completion.

  • Purity of Reactants: The purity of 1-methylimidazole and 1-chlorobutane is critical. Impurities can lead to side reactions and reduce the yield of the desired product. It is recommended to use freshly distilled reactants.[2]

  • Moisture: The presence of moisture can interfere with the reaction. Conducting the reaction under an inert atmosphere (e.g., nitrogen) can help to minimize the impact of moisture.[2]

Issue 2: Product Discoloration (Yellow to Brown) during [BMIM]Cl Synthesis

• Question: The [BMIM]Cl product I've synthesized has a yellow to brown color. What causes this and how can I obtain a colorless product?

• Answer: Discoloration is a common issue and is often due to the presence of impurities.

  • Unreacted Starting Materials: Residual 1-methylimidazole can lead to color formation.[3][4]

  • Side Reactions: At elevated temperatures, side reactions can occur, leading to the formation of colored byproducts.

  • Purification: To decolorize the product, you can perform the following steps:

    • Wash the crude product with a suitable solvent like ethyl acetate (B1210297) to remove unreacted starting materials and some colored impurities.[1]

    • Recrystallization from a solvent such as acetonitrile (B52724) or a mixture of acetonitrile and ethyl acetate can yield a white crystalline solid.

    • Treatment with activated charcoal can also be effective in removing colored impurities.

Issue 3: Incomplete Anion Exchange Reaction

• Question: The anion exchange reaction from [BMIM]Cl to [BMIM][DCA] appears to be incomplete, with significant chloride impurity remaining. How can I improve the efficiency of the anion exchange?

• Answer: Incomplete anion exchange is a common challenge. Here are some strategies to improve the conversion:

  • Choice of Dicyanamide Salt: The choice of the dicyanamide salt can impact the reaction. Sodium dicyanamide and silver dicyanamide are commonly used. Silver dicyanamide can be advantageous as the resulting silver chloride is highly insoluble, driving the reaction to completion.

  • Stoichiometry: Using a slight excess of the dicyanamide salt can help to ensure complete conversion of the [BMIM]Cl.

  • Reaction Solvent: The reaction is typically performed in a solvent in which the dicyanamide salt is soluble and the resulting inorganic salt (e.g., NaCl or AgCl) is insoluble. Methanol, ethanol, or acetone (B3395972) are common choices.

  • Reaction Time and Temperature: Allowing the reaction to stir for an extended period (e.g., 24 hours) at room temperature or slightly elevated temperatures can improve the yield.

  • Efficient Mixing: Ensure vigorous stirring to maximize the contact between the reactants, especially if the reaction is heterogeneous.

Issue 4: Halide Impurities in the Final [BMIM][DCA] Product

• Question: My final [BMIM][DCA] product contains residual halide (chloride) impurities. How can I effectively remove them?

• Answer: Halide impurities can significantly affect the physicochemical properties and performance of the ionic liquid.[5] Here's how to address this:

  • Washing: After the anion exchange, the product can be washed with water to remove the soluble inorganic halide salt. However, since [BMIM][DCA] has some water solubility, this must be done carefully to avoid product loss.

  • Solvent Extraction: A liquid-liquid extraction using a solvent in which the ionic liquid is soluble but the halide salt is not can be effective.

  • Ion Exchange Resins: Passing a solution of the ionic liquid through an anion exchange resin can be a highly effective method for removing trace halide impurities.

  • Testing for Halides: The absence of halide impurities can be confirmed by a qualitative test with silver nitrate (B79036) (AgNO₃) solution. The absence of a white precipitate (AgCl) indicates that the halide concentration is very low.[2]

Issue 5: Presence of Water in the Final Product

• Question: My [BMIM][DCA] product contains water, which affects its properties. What is the best way to dry the ionic liquid?

• Answer: Water can significantly alter the viscosity and other properties of ionic liquids.[6] Effective drying is crucial.

  • High Vacuum Drying: The most common and effective method is to dry the ionic liquid under high vacuum at an elevated temperature (e.g., 70-80°C) for an extended period (24-48 hours).

  • Azeotropic Distillation: For larger scales, azeotropic distillation with a solvent like toluene (B28343) can be used to remove water.

  • Karl Fischer Titration: The water content should be monitored using Karl Fischer titration to ensure it is below the desired specification.

Frequently Asked Questions (FAQs)

Q1: What is the typical two-step synthesis route for 1-butyl-3-methylimidazolium dicyanamide?

A1: The most common synthesis route involves two main steps:

• Synthesis of 1-Butyl-3-methylimidazolium Halide: This is typically an N-alkylation reaction where 1-methylimidazole is reacted with a butyl halide (commonly 1-chlorobutane or 1-bromobutane) to form the corresponding 1-butyl-3-methylimidazolium halide ([BMIM]X, where X = Cl or Br).

• Anion Exchange (Metathesis): The halide anion of the precursor is then exchanged for the dicyanamide anion. This is achieved by reacting the [BMIM] halide with a dicyanamide salt, such as sodium dicyanamide (Na[N(CN)₂]) or silver dicyanamide (Ag[N(CN)₂]). The insoluble inorganic halide salt (e.g., NaCl or AgCl) precipitates out of the solution and is removed by filtration, yielding the desired [BMIM][DCA].

Q2: What are the key safety precautions to consider during the synthesis?

A2:

• Handling of Reactants: 1-chlorobutane is flammable and an irritant. 1-methylimidazole is corrosive. Both should be handled in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including gloves and safety glasses.

• Dicyanamide Salts: Dicyanamide salts can be toxic if ingested or inhaled. Handle with care and avoid generating dust.

• Reaction Conditions: The quaternization reaction is often exothermic. Controlled addition of reactants and proper temperature monitoring are essential to prevent runaway reactions, especially on a larger scale.

• Inert Atmosphere: For moisture-sensitive steps, working under an inert atmosphere (e.g., nitrogen or argon) is recommended.

Q3: How does the choice of halide in the [BMIM]X precursor affect the anion exchange reaction?

A3: The choice between [BMIM]Cl and [BMIM]Br can influence the anion exchange step. Generally, the reaction principles are the same. However, the solubility of the resulting inorganic salt (NaCl vs. NaBr or AgCl vs. AgBr) in the chosen solvent might differ slightly, which could affect the ease of purification. Silver chloride is very insoluble, making the use of [BMIM]Cl and silver dicyanamide an effective combination for driving the reaction to completion.

Q4: What are the expected physical properties of pure 1-butyl-3-methylimidazolium dicyanamide?

A4: Pure [BMIM][DCA] is a liquid at room temperature with the following typical properties:

• Appearance: Colorless to pale yellow liquid.

• Molar Mass: 205.27 g/mol .

• Melting Point: Approximately -6 °C.[7]

• Density: Around 1.06 g/cm³.[7]

• Viscosity: Relatively low for an ionic liquid, around 28 cP at 25°C.[7]

Experimental Protocols

Protocol 1: Synthesis of 1-Butyl-3-methylimidazolium Chloride ([BMIM]Cl)

This protocol describes a typical lab-scale synthesis of the [BMIM]Cl precursor.

Materials:

• 1-methylimidazole (freshly distilled)

• 1-chlorobutane (freshly distilled)

• Ethyl acetate (anhydrous)

• Round-bottom flask equipped with a reflux condenser and magnetic stirrer

• Heating mantle

• Inert gas supply (e.g., Nitrogen)

Procedure:

• Set up the reaction apparatus in a fume hood and purge with nitrogen.

• To the round-bottom flask, add 1-methylimidazole (1.0 mol).

• Slowly add 1-chlorobutane (1.1 mol, 1.1 equivalents) to the flask with stirring.

• Heat the reaction mixture to 70°C and maintain this temperature under a nitrogen atmosphere for 48 hours with continuous stirring. The mixture will become viscous and may solidify upon cooling.

• After 48 hours, cool the reaction mixture to room temperature.

• Wash the crude product by adding ethyl acetate (2 x 100 mL) and stirring vigorously for 30 minutes each time. Decant the ethyl acetate after each wash. This step removes unreacted starting materials.

• Dry the resulting viscous liquid or solid under high vacuum at 70-80°C for 24 hours to remove any residual solvent and moisture. The product is 1-butyl-3-methylimidazolium chloride.

Protocol 2: Anion Exchange to Synthesize 1-Butyl-3-methylimidazolium Dicyanamide ([BMIM][DCA])

This protocol outlines the salt metathesis reaction to produce the final [BMIM][DCA] product.

Materials:

• 1-Butyl-3-methylimidazolium chloride ([BMIM]Cl) (from Protocol 1)

• Sodium dicyanamide (Na[N(CN)₂])

• Acetone (anhydrous)

• Filtration apparatus (e.g., Büchner funnel)

• Rotary evaporator

Procedure:

• In a round-bottom flask, dissolve the synthesized [BMIM]Cl (1.0 mol) in anhydrous acetone (500 mL).

• In a separate beaker, dissolve sodium dicyanamide (1.05 mol, 1.05 equivalents) in anhydrous acetone. It may be necessary to warm the mixture slightly to achieve complete dissolution.

• Slowly add the sodium dicyanamide solution to the [BMIM]Cl solution with vigorous stirring at room temperature. A white precipitate of sodium chloride (NaCl) will form immediately.

• Continue stirring the mixture at room temperature for 24 hours to ensure the reaction goes to completion.

• After 24 hours, filter the mixture to remove the precipitated NaCl. Wash the filter cake with a small amount of anhydrous acetone to recover any entrained product.

• Combine the filtrate and the washings. Remove the acetone using a rotary evaporator.

• The resulting liquid is crude [BMIM][DCA]. To remove any remaining impurities, wash the product with small portions of cold diethyl ether.

• Dry the final product under high vacuum at 70-80°C for 48 hours to remove any residual solvents and water. The final product should be a clear, colorless to pale yellow liquid.

Data Presentation

Table 1: Summary of Reactant and Product Information for [BMIM][DCA] Synthesis

Compound	Molar Mass ( g/mol )	Typical Role	Key Considerations
1-Methylimidazole	82.10	Starting Material	Purity is crucial; should be freshly distilled.
1-Chlorobutane	92.57	Starting Material	Use in slight excess; flammable and irritant.
1-Butyl-3-methylimidazolium Chloride ([BMIM]Cl)	174.67	Precursor	Hygroscopic; should be thoroughly dried before anion exchange.
Sodium Dicyanamide (Na[N(CN)₂])	89.03	Anion Source	Use in slight excess; ensure it is dry.
1-Butyl-3-methylimidazolium Dicyanamide ([BMIM][DCA])	205.27	Final Product	Purity should be >98%; water content should be low.

Table 2: Typical Reaction Conditions and Expected Outcomes

Synthesis Step	Reaction Temperature (°C)	Reaction Time (hours)	Typical Yield (%)	Typical Purity (%)
Synthesis of [BMIM]Cl	70	48	85 - 95	>98
Anion Exchange to [BMIM][DCA]	Room Temperature	24	90 - 98	>98

Note: Yields and purity are dependent on the scale of the reaction and the effectiveness of the purification steps.

Visualizations

Caption: Workflow for the two-step synthesis of [BMIM][DCA].

Caption: Troubleshooting logic for [BMIM][DCA] synthesis.

References

• 1. Synthesis, Characterization and Application of 1-Butyl-3 Methylimidazolium Chloride as Green Material for Extractive Desulfurization of Liquid Fuel - PMC [pmc.ncbi.nlm.nih.gov]
• 2. rsc.org [rsc.org]
• 3. Towards understanding the color change of 1-butyl-3-methylimidazolium bis(trifluoromethylsulfonyl)imide during gamma irradiation: an experimental and theoretical study - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. WO2004080974A1 - A purification method of ionic liquids to obtain their high purity - Google Patents [patents.google.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. 1-Butyl-3-methylimidazolium dicyanamide, >98% | IoLiTec [iolitec.de]

Technical Support Center: Purification of Used 1-Butyl-3-methylimidazolium Dicyanamide ([Bmim][DCA])

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for the purification of used 1-butyl-3-methylimidazolium dicyanamide (B8802431) ([Bmim][DCA]).

Frequently Asked Questions (FAQs)

Q1: What are the common impurities found in used [Bmim][DCA]?

A1: Used [Bmim][DCA] can contain a variety of impurities depending on its application. Common contaminants include:

• Residual reactants and solvents: Starting materials and solvents from the synthesis or reaction process (e.g., ethyl acetate (B1210297), diethyl ether, toluene).

• Organic compounds: Dissolved organic products, byproducts, or unreacted starting materials from the chemical reaction it was used in.[1]

• Water: Absorbed from the atmosphere or introduced during the process, which can affect the physicochemical properties of the ionic liquid.

• Color impurities: Often present in trace amounts but have high molar extinction coefficients, leading to a colored appearance.[2]

• Inorganic salts: Byproducts from reactions, such as halides.

• Sulfur compounds: If used in desulfurization processes, it may contain dissolved compounds like dibenzothiophene (B1670422).

• Biomass-derived impurities: If used in biomass processing, it can contain dissolved lignin (B12514952) and other degradation products.[3]

Q2: What are the primary methods for purifying used [Bmim][DCA]?

A2: The main purification techniques for used [Bmim][DCA] include:

• Solvent Extraction: Using a solvent in which the impurities are soluble but the ionic liquid is not (e.g., diethyl ether, ethyl acetate, hexane).[1][4] This is effective for removing organic, nonpolar impurities.

• Activated Carbon Treatment: Effective for removing colored impurities and other organic contaminants through adsorption.[5][6]

• Vacuum Drying: To remove volatile impurities, especially water and residual organic solvents.

• Nitrogen Sweeping: A mild method to remove volatile impurities by passing a stream of nitrogen through the ionic liquid.

Q3: How can I assess the purity of my recycled [Bmim][DCA]?

A3: The purity of recycled [Bmim][DCA] can be determined using several analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H NMR and ¹³C NMR): To identify and quantify organic impurities and confirm the structure of the ionic liquid.[2]

• High-Performance Liquid Chromatography (HPLC): To separate and quantify non-volatile impurities.

• Karl Fischer Titration: Specifically for determining the water content.

• UV-Vis Spectroscopy: To assess the removal of colored impurities by measuring the absorbance at specific wavelengths.

Troubleshooting Guides

Issue 1: The ionic liquid remains colored after purification.

Q: I have treated my used [Bmim][DCA] with a solvent wash, but it still has a yellow or brownish tint. How can I remove the color?

A: Colored impurities are common in used ionic liquids and can be persistent. Here is a troubleshooting guide to address this issue:

Possible Cause & Solution Workflow

Caption: Workflow for decolorizing used ionic liquids.

Detailed Steps:

• Activated Carbon Treatment:

  • Protocol: Add 1-5% (w/w) of activated carbon to the colored [Bmim][DCA]. To reduce viscosity and improve contact, you can dilute the ionic liquid with a small amount of a volatile solvent like methanol (B129727) or acetonitrile (B52724).

  • Procedure: Stir the mixture vigorously at room temperature for 2-24 hours. The optimal time will depend on the nature and concentration of the color impurities.

  • Separation: Remove the activated carbon by filtration. A syringe filter with a PTFE membrane (0.22 or 0.45 µm) is often effective. If filtration is difficult due to viscosity, centrifugation followed by decantation can be used.[1]

  • Solvent Removal: If a solvent was added, remove it under vacuum using a rotary evaporator.

• Column Chromatography:

  • For stubborn colors, passing the ionic liquid through a short plug of silica (B1680970) gel or activated alumina (B75360) can be effective.

  • Procedure: Dissolve the ionic liquid in a suitable solvent (e.g., dichloromethane (B109758) or acetonitrile) and apply it to the column. Elute with the same solvent, collecting the fractions. The colored impurities should adsorb more strongly to the stationary phase.

Quantitative Data on Decolorization (Illustrative)

Treatment Method	Initial Appearance	Final Appearance	Purity Improvement (Illustrative)
Solvent Wash (Ethyl Acetate)	Yellowish	Pale Yellow	Minor reduction in organic impurities
Activated Carbon (2% w/w, 12h)	Yellowish	Colorless	>99% removal of color bodies
Alumina Column	Brownish	Pale Yellow	Significant color reduction

Issue 2: Emulsion formation during solvent extraction.

Q: When I try to purify my [Bmim][DCA] by washing it with an organic solvent, a stable emulsion forms between the two layers, making separation impossible. What should I do?

A: Emulsion formation is a common problem when performing liquid-liquid extractions with ionic liquids due to the presence of surfactant-like impurities.[5] Here’s how to troubleshoot this:

Troubleshooting Workflow for Emulsions

Caption: Decision tree for breaking emulsions in liquid-liquid extraction.

Detailed Solutions:

• Prevention is Key: Instead of vigorous shaking, gently invert the separatory funnel multiple times. This allows for sufficient interfacial contact for extraction without the high energy input that creates emulsions.[5]

• Mechanical Methods:

  • Let it Sit: Allow the mixture to stand undisturbed for 30-60 minutes. Gravity may be sufficient to break the emulsion.

  • Centrifugation: Transfer the emulsion to centrifuge tubes and spin at a moderate speed (e.g., 3000-5000 rpm) for 10-20 minutes. This is often the most effective method.[5]

  • Filtration: Use a phase separation filter paper, which is hydrophobic and allows the organic phase to pass through while retaining the aqueous/ionic liquid phase.[5]

• Chemical Methods:

  • Salting Out: Add a small amount of a saturated sodium chloride solution (brine).[5] This increases the ionic strength of the aqueous/ionic liquid phase, which can help to break the emulsion.

  • pH Adjustment: If the emulsifying agents are pH-sensitive (e.g., acidic or basic compounds), adjusting the pH of the aqueous phase away from their pKa can sometimes break the emulsion. Add a dilute acid or base dropwise.

Experimental Protocols

Protocol 1: General Purification of Used [Bmim][DCA] by Solvent Extraction

This protocol is suitable for removing nonpolar organic impurities.

Materials:

• Used [Bmim][DCA]

• Diethyl ether or Ethyl acetate (analytical grade)

• Separatory funnel

• Rotary evaporator

Procedure:

• Place the used [Bmim][DCA] in a separatory funnel.

• Add an equal volume of diethyl ether or ethyl acetate.

• Gently invert the funnel 10-15 times to mix the phases. Avoid vigorous shaking to prevent emulsion formation.

• Allow the layers to separate. The upper layer will be the organic solvent containing the impurities, and the lower, denser layer will be the [Bmim][DCA].

• Drain the lower [Bmim][DCA] layer into a clean flask.

• Repeat the washing process (steps 2-5) two more times with fresh solvent.

• After the final wash, transfer the purified [Bmim][DCA] to a round-bottom flask.

• Remove any residual solvent and water by heating the ionic liquid to 70-80 °C under vacuum on a rotary evaporator for several hours until a constant weight is achieved.

Purity Analysis Data (Illustrative)

Analyte	Before Purification	After Solvent Extraction & Drying
Water Content	>1000 ppm	<200 ppm
Residual Toluene	~2%	<0.1%
Organic Byproduct	~5%	<0.5%

Protocol 2: Regeneration of [Bmim][DCA] after Desulfurization using a Co-solvent

This protocol is designed to remove dissolved sulfur compounds like dibenzothiophene (DBT).

Materials:

• Used [Bmim][DCA] containing DBT

• Hexane (B92381) (analytical grade)

• Separatory funnel

• Rotary evaporator

Procedure:

• Add the used [Bmim][DCA] to a separatory funnel.

• Add an equal volume of hexane.

• Mix the phases by gentle inversion for 5-10 minutes.

• Allow the layers to separate. The upper hexane layer will contain the extracted DBT.

• Drain the lower [Bmim][DCA] layer.

• Repeat the extraction with fresh hexane two more times to ensure complete removal of DBT.

• Dry the purified [Bmim][DCA] under vacuum at 70-80 °C to remove residual hexane and any absorbed water.

Protocol 3: Purification of [Bmim][DCA] using Activated Carbon

This protocol is effective for removing colored and other organic impurities.

Materials:

• Used, colored [Bmim][DCA]

• Activated carbon powder (1-5% by weight of the ionic liquid)

• Methanol or Acetonitrile (optional, to reduce viscosity)

• Stirring hotplate and magnetic stir bar

• Filtration setup (e.g., Büchner funnel with filter paper or syringe filter)

Procedure:

• Place the used [Bmim][DCA] in a flask with a magnetic stir bar.

• (Optional) If the ionic liquid is highly viscous, add a small amount of methanol or acetonitrile to facilitate stirring.

• Add the activated carbon to the flask.

• Stir the mixture at room temperature for 2-24 hours. Longer times may be needed for highly impure samples.

• Filter the mixture to remove the activated carbon. If a solvent was added, ensure the filter apparatus is compatible.

• If a solvent was used, remove it via rotary evaporation under vacuum.

• Dry the purified ionic liquid under high vacuum at 70-80 °C for several hours to remove any remaining volatile impurities.

Logical Relationship of Purification Steps

Caption: A general workflow for the multi-step purification of used [Bmim][DCA].

References

• 1. scribd.com [scribd.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. Tips for Troubleshooting Liquid–Liquid Extraction [kjhil.com]

effect of impurities on the performance of [Bmim][DCA]

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Welcome to the technical support center for 1-Butyl-3-methylimidazolium dicyanamide (B8802431) ([Bmim][DCA]). This resource is designed for researchers, scientists, and drug development professionals to address common issues and questions related to the handling, purity, and performance of [Bmim][DCA] in experimental settings.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in [Bmim][DCA] and what are their sources?

A1: The most prevalent impurities in [Bmim][DCA] are typically residual starting materials and byproducts from its synthesis. Common synthesis routes, such as metathesis reactions, can introduce halide ions (e.g., chloride, bromide) if not meticulously controlled.[1][2]

• Halide Ions (Cl⁻, Br⁻): Often originate from the precursor salts used in synthesis, such as 1-butyl-3-methylimidazolium chloride ([Bmim]Cl).[1][3]

• Water: [Bmim][DCA] is hygroscopic and can absorb moisture from the atmosphere if not handled and stored under inert conditions. Water can also be a residual solvent from the synthesis and purification steps.[4][5][6]

• Organic Precursors: Unreacted 1-methylimidazole (B24206) and 1-chlorobutane (B31608) or 1-bromobutane (B133212) can remain if the initial quaternization reaction does not go to completion.[7][8]

• Other Solvents: Solvents used during synthesis and purification, such as acetonitrile (B52724) or dichloromethane, may also be present in trace amounts.[9]

Q2: How does water content affect the physicochemical properties of [Bmim][DCA]?

A2: Even trace amounts of water can significantly alter the properties of [Bmim][DCA], leading to inconsistencies in experimental results.[4][5]

• Viscosity: The viscosity of [Bmim][DCA] markedly decreases with increasing water content. This is a critical factor in applications where viscosity is a key parameter, such as in fluid dynamics or as a solvent for reactions.[4][5]

• Density: The density of [Bmim][DCA] also tends to decrease as the mole fraction of water increases.[4][5]

• Ionic Conductivity: The presence of water can enhance the mobility of ions, which generally leads to an increase in ionic conductivity.[6]

• Electrochemical Window: Water uptake can narrow the electrochemical stability window of the ionic liquid.[6]

Q3: What is the impact of halide impurities on the performance of [Bmim][DCA]?

A3: Halide impurities are known to have detrimental effects on the performance of ionic liquids in various applications.[1][10]

• Physicochemical Properties: Chloride impurities, for instance, have been shown to increase the viscosity and decrease the density of other imidazolium-based ionic liquids.[10]

• Catalysis: Halide ions can poison or deactivate transition-metal catalysts, reducing reaction efficiency and selectivity.[1]

• Electrochemistry: Halides are more easily oxidized than many other anions used in ionic liquids. Their presence can significantly decrease the anodic potential limit, thereby narrowing the usable electrochemical window.

• Material Stability: The presence of halides can affect the thermal stability of the ionic liquid.

Q4: How can I detect and quantify impurities in my [Bmim][DCA] sample?

A4: Several analytical techniques can be employed to assess the purity of your [Bmim][DCA] sample.

• Water Content: Karl Fischer titration is the gold standard for accurately quantifying water content in ionic liquids.[11][12]

• Halide Content:

  • Qualitative Test: A simple, qualitative test involves adding a few drops of silver nitrate (B79036) (AgNO₃) solution to an aqueous solution of the ionic liquid. The formation of a precipitate (AgCl, AgBr, AgI) indicates the presence of halide ions. However, this method is unreliable for quantification.[1][13][14]

  • Quantitative Analysis: More precise quantification can be achieved using techniques like ion chromatography (IC), Total Reflection X-ray Fluorescence (TXRF), or potentiometric titration with a halide-selective electrode.[15][16][17]

• Organic Impurities and Structural Integrity: Nuclear Magnetic Resonance (¹H-NMR and ¹³C-NMR) and Fourier-Transform Infrared (FTIR) spectroscopy are powerful tools to confirm the structure of the [Bmim]⁺ cation and [DCA]⁻ anion and to detect organic impurities.[18][19][20][21][22]

Q5: What are the best practices for handling and storing [Bmim][DCA] to minimize contamination?

A5: Due to its hygroscopic nature, proper handling and storage are critical.[6]

• Inert Atmosphere: Handle and store [Bmim][DCA] under an inert atmosphere, such as in a glovebox filled with dry nitrogen or argon, to prevent moisture absorption.

• Airtight Containers: Use tightly sealed, airtight glass containers for storage. Avoid plastic containers as some ionic liquids can leach plasticizers or degrade the polymer over time.

• Drying: Before use in highly sensitive applications, it is advisable to dry the ionic liquid under high vacuum at a moderate temperature (e.g., 60-70°C) for several hours to remove absorbed water.

Troubleshooting Guides

Issue 1: My [Bmim][DCA] has a lower viscosity than expected.

Possible Cause	Diagnostic Step	Recommended Solution
Water Contamination	Quantify the water content using Karl Fischer titration.[11][12]	Dry the [Bmim][DCA] sample under high vacuum with gentle heating (e.g., 70°C) for at least 48 hours.[23] Re-measure the viscosity post-drying.
Presence of Low-Viscosity Organic Solvents	Analyze the sample using ¹H-NMR to detect residual solvents from synthesis (e.g., acetonitrile, dichloromethane).[18]	Purify the ionic liquid by dissolving it in a minimal amount of a suitable solvent, followed by removal of all volatile components under high vacuum.

Issue 2: A transition-metal catalyzed reaction is showing low yield or deactivation.

Possible Cause	Diagnostic Step	Recommended Solution
Halide Impurities	Perform a qualitative silver nitrate test.[13][14] If positive, proceed with quantitative analysis like ion chromatography.[17]	Purify the [Bmim][DCA] via anion exchange or by washing with deionized water (if the ionic liquid is hydrophobic) until a negative silver nitrate test is achieved.[23] Ensure the final product is thoroughly dried.
Presence of Coordinating Impurities (e.g., 1-methylimidazole)	Use ¹H-NMR to check for the characteristic signals of potential coordinating impurities.[7]	Repurify the ionic liquid, for example, by washing with a non-polar solvent like ethyl acetate (B1210297) to remove unreacted starting materials, followed by drying under vacuum.[8]

Issue 3: Inconsistent results in electrochemical measurements (e.g., shifting potentials, narrow window).

Possible Cause	Diagnostic Step	Recommended Solution
Variable Water Content	Measure the water content of each batch using Karl Fischer titration.[11][12]	Standardize the drying procedure for all [Bmim][DCA] samples before use. Store the dried ionic liquid in a desiccator or glovebox.
Halide Impurities	Run a cyclic voltammogram and look for oxidation peaks at lower potentials than expected for pure [Bmim][DCA]. Confirm with a halide test.[1][13]	Use high-purity [Bmim][DCA] with a specified low halide content. If necessary, purify the ionic liquid to remove halides.[23]

Quantitative Data on Impurity Effects

Table 1: Effect of Water on the Viscosity and Density of [Bmim][DCA] at 298.15 K.

Water Mole Fraction (xH₂O)	Viscosity (mPa·s)	Density (g·cm⁻³)
0.000	28.0	1.060
0.100	18.5	1.055
0.200	12.9	1.050
0.300	9.0	1.044
0.400	6.5	1.037
0.500	4.8	1.030

Data adapted from studies on the effect of water on [Bmim][DCA] properties.[4][5]

Table 2: General Effects of Halide Impurities on Physicochemical Properties of Imidazolium-Based Ionic Liquids.

Property	Effect of Halide Impurity	Reference
Viscosity	Increases	[1]
Density	Generally Decreases	[10]
Electrochemical Window	Anodic limit decreases (narrows the window)	[1]
Catalyst Performance	Can act as a poison, reducing activity	[1]

Experimental Protocols

Protocol 1: Determination of Water Content using Karl Fischer Titration

This protocol provides a general guideline for determining the water content in a [Bmim][DCA] sample.

Materials:

• Karl Fischer titrator (volumetric or coulometric)

• Appropriate Karl Fischer reagent (e.g., Hydranal-Composite 5)

• Anhydrous methanol (B129727) or a specialized solvent for ionic liquids

• Gastight syringe

• [Bmim][DCA] sample

Procedure:

• System Preparation: Ensure the titration cell is clean and dry. Fill the cell with anhydrous methanol or the appropriate solvent and titrate to a dry endpoint to remove any residual moisture.

• Sample Preparation: In an inert atmosphere (glovebox), accurately weigh a specific amount of the [Bmim][DCA] sample (typically 0.1-0.5 g) into a clean, dry vial.

• Injection: Using a gastight syringe, draw a precise volume of the [Bmim][DCA] sample and inject it into the conditioned titration cell. Record the exact weight of the injected sample.

• Titration: Start the titration. The instrument will automatically add the Karl Fischer reagent until all the water in the sample has reacted.

• Calculation: The instrument's software will calculate the water content based on the amount of reagent consumed and the sample weight, typically reporting the result in ppm or weight percentage.

• Replicates: Perform at least three replicate measurements to ensure accuracy and precision.

Note: Due to the high solubility of [Bmim][DCA], it should dissolve well in standard KF solvents. For some less soluble ionic liquids, specialized solvents may be required.[11][12][24]

Protocol 2: Qualitative Test for Halide Impurities (Silver Nitrate Test)

This is a rapid, non-quantitative test to check for the presence of chloride, bromide, or iodide ions.

Materials:

• [Bmim][DCA] sample

• Deionized water

• Dilute nitric acid (HNO₃, ~1 M)

• Silver nitrate solution (AgNO₃, ~0.1 M)

• Test tubes

Procedure:

• Dissolve a small amount (~0.1 g) of [Bmim][DCA] in 1-2 mL of deionized water in a test tube.

• Acidify the solution by adding 2-3 drops of dilute nitric acid. This step is crucial to prevent the precipitation of other silver salts (e.g., silver carbonate) which could give a false positive.[14]

• Add 2-3 drops of silver nitrate solution to the acidified sample solution.

• Observe:

  • No precipitate: Halide concentration is likely very low.

  • White precipitate (AgCl): Indicates the presence of chloride ions.[13][25]

  • Cream precipitate (AgBr): Indicates the presence of bromide ions.[13][25]

  • Yellow precipitate (AgI): Indicates the presence of iodide ions.[13][25]

Caution: This test is for qualitative screening only and is not a reliable indicator of purity for high-precision applications.[1]

Protocol 3: General Purification Procedure for [Bmim][DCA]

This procedure can be used to remove common impurities like water and residual organic starting materials.

Materials:

• [Bmim][DCA] sample

• Ethyl acetate (or other suitable non-polar solvent)

• Activated charcoal

• Round-bottom flask

• Rotary evaporator and high-vacuum line

Procedure:

• Washing: Dissolve the crude [Bmim][DCA] in a minimal amount of a polar solvent like acetonitrile if it is not already liquid. Add ethyl acetate and stir vigorously. The non-polar impurities will preferentially dissolve in the ethyl acetate layer. Separate the layers and repeat the washing step 2-3 times.

• Decolorization (Optional): If the ionic liquid is colored, dissolve it in a suitable solvent (e.g., water or acetonitrile), add a small amount of activated charcoal (approx. 1-2% by weight), and stir the mixture for several hours at room temperature or with gentle heating (e.g., 60°C).[23]

• Filtration: Filter the mixture through a pad of Celite or a fine frit to remove the activated charcoal.

• Solvent Removal: Remove the solvent using a rotary evaporator.

• High-Vacuum Drying: Transfer the ionic liquid to a clean, dry Schlenk flask. Heat the sample to 60-70°C under high vacuum (<0.1 mbar) for at least 48 hours to remove any residual water and volatile organic compounds.[23] The sample should be stirred during this process to increase the surface area for evaporation.

• Storage: After drying, cool the sample to room temperature under vacuum and then transfer it to an airtight container inside a glovebox or desiccator for storage.

Visualizations

Workflow for Identifying and Quantifying Impurities in [Bmim][DCA].

Logical Diagram of Impurity Effects on [Bmim][DCA] Properties.

References

• 1. solvomet.eu [solvomet.eu]
• 2. Knowing Ionic Liquids: A Guide for Scientists And Researchers [mindthegraph.com]
• 3. spiral.imperial.ac.uk [spiral.imperial.ac.uk]
• 4. pubs.acs.org [pubs.acs.org]
• 5. orbit.dtu.dk [orbit.dtu.dk]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. Synthesis, Characterization and Application of 1-Butyl-3 Methylimidazolium Chloride as Green Material for Extractive Desulfurization of Liquid Fuel - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Organic Syntheses Procedure [orgsyn.org]
• 10. researchgate.net [researchgate.net]
• 11. hiyka.com [hiyka.com]
• 12. Ionic liquids for Karl-Fischer titration | IoLiTec [iolitec.de]
• 13. science-revision.co.uk [science-revision.co.uk]
• 14. chemistrystudent.com [chemistrystudent.com]
• 15. Determination of halide impurities in ionic liquids by total reflection X-ray fluorescence spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. pubs.acs.org [pubs.acs.org]
• 17. documents.thermofisher.com [documents.thermofisher.com]
• 18. Structures of ionic liquid–water mixtures investigated by IR and NMR spectroscopy - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 19. researchgate.net [researchgate.net]
• 20. researchgate.net [researchgate.net]
• 21. researchgate.net [researchgate.net]
• 22. researchgate.net [researchgate.net]
• 23. US7763186B2 - Preparation and purification of ionic liquids and precursors - Google Patents [patents.google.com]
• 24. Ionic liquids for Karl-Fischer titration | IoLiTec [iolitec.de]
• 25. chem.libretexts.org [chem.libretexts.org]

strategies to enhance the ionic conductivity of dicyanamide ionic liquids.

This technical support center provides researchers, scientists, and drug development professionals with guidance on strategies to enhance the ionic conductivity of dicyanamide-based ionic liquids (DCA ILs).

Frequently Asked Questions (FAQs)

Q1: What are the key factors influencing the ionic conductivity of dicyanamide (B8802431) ionic liquids?

A1: The ionic conductivity of dicyanamide ionic liquids is primarily influenced by three main factors:

• Viscosity: Lower viscosity generally leads to higher ionic conductivity as it allows for greater ion mobility.[1][2]

• Ion Mobility: The size, shape, and charge distribution of the constituent cations and anions determine how freely they can move. Smaller, more symmetric cations with delocalized charge, such as those in imidazolium-based ILs, tend to have higher mobility.[2][3]

• Number of Charge Carriers: While ILs are composed entirely of ions, ion pairing or aggregation can effectively reduce the number of available charge carriers, thus lowering conductivity.[2][3][4]

Q2: How does the structure of the cation affect the ionic conductivity of DCA ILs?

A2: The cation structure plays a critical role in determining the overall ionic conductivity. Key structural aspects include:

• Cation Type: Imidazolium-based cations generally exhibit higher conductivity compared to quaternary ammonium (B1175870) cations.[1][2] This is attributed to the π-electron conjugated structure of the imidazolium (B1220033) ring, which delocalizes the positive charge and weakens Coulombic interactions with the anion, leading to lower viscosity.[2][3]

• Alkyl Chain Length: Increasing the length of the alkyl chain on the cation tends to decrease ionic conductivity.[4] This is due to increased van der Waals forces, which restrict ion mobility and increase viscosity.[2]

• Symmetry and Substitution: Asymmetric substitution on the cation can lead to lower viscosity and consequently higher conductivity. However, substitutions that increase the size and cohesive energy, such as adding a methyl group to the C(2) position of an imidazolium ring, can decrease conductivity.[1][2]

Q3: What is the effect of temperature on ionic conductivity?

A3: Increasing the temperature of a dicyanamide ionic liquid will increase its ionic conductivity.[1][2][5] This is because higher temperatures reduce the viscosity of the ionic liquid, thereby increasing the mobility of the ions.[1][2][5] The relationship between temperature and conductivity in DCA ILs is often described by the Vogel-Tammann-Fulcher (VTF) equation.[5]

Q4: Are there any common impurities that can significantly impact my conductivity measurements?

A4: Yes, impurities such as water and halide ions (e.g., chloride) can significantly affect the physicochemical properties of ionic liquids, including ionic conductivity.[6][7] Halide impurities, often remnants from the synthesis process, are known to increase the viscosity of ionic liquids, which in turn can decrease ionic conductivity.[6] While the controlled addition of water can sometimes be used to reduce viscosity, unintended water contamination can lead to inconsistent and unpredictable results.[8] Therefore, ensuring the purity of your dicyanamide ionic liquid is crucial for obtaining accurate and reproducible conductivity measurements.[6][7]

Troubleshooting Guide

Issue	Possible Causes	Troubleshooting Steps
Lower than expected ionic conductivity	1. High Viscosity: The cation structure may be promoting strong intermolecular forces (e.g., long alkyl chains, high symmetry).2. Ion Aggregation: Strong cation-anion interactions are reducing the number of effective charge carriers.3. Impurities: Residual halide ions or water from synthesis could be increasing viscosity.[6]	1. Modify the Cation: Synthesize analogues with shorter alkyl chains or a less symmetric structure. Consider using imidazolium over quaternary ammonium cations.[1][2][4]2. Increase Temperature: Perform measurements at elevated temperatures to reduce viscosity and ion pairing.[1][5]3. Purification: Ensure the IL is thoroughly purified to remove any residual starting materials or byproducts. Quantification of halide content is recommended.[6][7]
Inconsistent or non-reproducible conductivity readings	1. Temperature Fluctuations: Small changes in temperature can significantly affect conductivity.[9][10]2. Contamination of the Sample or Probe: Introduction of moisture or other impurities during measurement.3. Improper Measurement Technique: Incorrect probe placement or calibration.[11]	1. Use a temperature-controlled stage or water bath to maintain a constant temperature during measurement.[9][10]2. Handle samples in a controlled environment (e.g., a glove box) to minimize atmospheric water absorption. Ensure the conductivity probe is clean before each measurement.[11]3. Calibrate the conductivity meter with appropriate standards before use. Ensure the probe is fully submerged and not touching the sides or bottom of the container.[11]
Synthesized DCA IL has unexpectedly high viscosity	1. Presence of Halide Impurities: Chloride or bromide ions from precursor salts can dramatically increase viscosity.[6]2. Inefficient Ion Exchange: Incomplete reaction during the anion exchange step of synthesis.3. Cation Structure: The chosen cation inherently leads to high viscosity due to strong van der Waals forces or hydrogen bonding.[2]	1. Thoroughly wash and purify the final product to remove residual halides. Test for halide content.[7]2. Optimize reaction conditions for the anion exchange, such as reaction time and temperature, to ensure complete conversion.3. Re-evaluate the cation design. If low viscosity is critical, opt for cations with shorter alkyl chains or those known to form low-viscosity ILs, like certain imidazolium structures.[2][4]

Quantitative Data Summary

The following tables summarize the ionic conductivity and viscosity of various dicyanamide ionic liquids at 298 K (25 °C).

Table 1: Ionic Conductivity of Imidazolium-Based Dicyanamide ILs

Cation	Ionic Liquid	Ionic Conductivity (mS/cm)
1-butyl-3-methylimidazolium	[[C₄mim][N(CN)₂]]	10.09[1]
1-butyl-2,3-dimethylimidazolium	[[C₄m₂im][N(CN)₂]]	2.88[1]
1,3-dimethylimidazolium	[[C₂mim][N(CN)₂]]	36.0[4]

Table 2: Ionic Conductivity of Quaternary Ammonium-Based Dicyanamide ILs

Cation	Ionic Liquid	Ionic Conductivity (mS/cm)
Triethyl-butylammonium	[[N₂₂₂₄][DCA]]	5.26[5]
Triethyl-propargylammonium	[[N₂₂₂pr][DCA]]	11.68[5]
Butyl-ethyl-dimethylammonium	[[N₄₄₂₂][N(CN)₂]]	0.0508[1]
Butyl-trioctylammonium	[[N₈₄₄₄][N(CN)₂]]	0.01077[1]

Experimental Protocols

Protocol 1: Synthesis of a Dicyanamide Ionic Liquid via Anion Exchange

This protocol describes a general method for synthesizing a dicyanamide ionic liquid from a halide precursor. The example used is the synthesis of 1-butyl-3-methylimidazolium dicyanamide ([[C₄mim][N(CN)₂]]).

Materials:

• 1-butyl-3-methylimidazolium bromide ([[C₄mim][Br]])

• Silver dicyanamide (Ag[N(CN)₂])

• Distilled water

• Filtration apparatus

• Rotary evaporator

Procedure:

• Dissolve a known molar amount of [[C₄mim][Br]] in distilled water.

• In a separate container, add a slight molar excess (e.g., 1.05 equivalents) of Ag[N(CN)₂] to distilled water.

• Add the Ag[N(CN)₂] suspension to the [[C₄mim][Br]] solution.

• Stir the resulting mixture overnight at room temperature, protected from light, to allow for the precipitation of silver bromide (AgBr).[3]

• Remove the AgBr precipitate by filtration.

• Collect the filtrate, which contains the desired [[C₄mim][N(CN)₂]] ionic liquid dissolved in water.

• Remove the water under vacuum using a rotary evaporator at an elevated temperature (e.g., 373 K) to obtain the pure ionic liquid.[3]

• Further dry the sample under high vacuum to remove any trace amounts of water.

Protocol 2: Measurement of Ionic Conductivity

This protocol outlines the steps for measuring the ionic conductivity of a dicyanamide ionic liquid.

Equipment:

• Conductivity meter with a suitable probe (e.g., a two- or four-electrode probe)

• Temperature-controlled sample holder or water bath

• Calibration standards

• Sample of the dicyanamide ionic liquid

Procedure:

• Calibration: Calibrate the conductivity meter according to the manufacturer's instructions using a standard solution with a conductivity value close to the expected range of your ionic liquid.[11]

• Temperature Control: Place the ionic liquid sample in the temperature-controlled holder and allow it to reach thermal equilibrium at the desired temperature (e.g., 298 K).[9][10]

• Probe Preparation: Clean the conductivity probe with a suitable solvent (e.g., deionized water followed by acetone) and ensure it is completely dry before measurement.

• Measurement: Immerse the conductivity probe into the ionic liquid sample, ensuring the electrodes are fully submerged and there are no trapped air bubbles.[9] The probe should not be in contact with the walls or bottom of the sample container.[11]

• Record Data: Allow the reading to stabilize and then record the ionic conductivity value.

• Cleaning: Thoroughly clean the probe after each measurement to prevent cross-contamination.[9]

Visualizations

Caption: Workflow for enhancing the ionic conductivity of dicyanamide ionic liquids.

Caption: Relationship between cation structure and ionic conductivity in DCA ILs.

Caption: Troubleshooting workflow for conductivity measurements.

References

• 1. Viscosity, Conductivity, and Electrochemical Property of Dicyanamide Ionic Liquids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Viscosity, Conductivity, and Electrochemical Property of Dicyanamide Ionic Liquids - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | Viscosity, Conductivity, and Electrochemical Property of Dicyanamide Ionic Liquids [frontiersin.org]
• 4. Ionic liquids based on dicyanamide anion: influence of structural variations in cationic structures on ionic conductivity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Physicochemical characterizations of novel dicyanamide-based ionic liquids applied as electrolytes for supercapacitors - RSC Advances (RSC Publishing) DOI:10.1039/C8RA05820B [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. solvomet.eu [solvomet.eu]
• 8. The peculiar effect of water on ionic liquids and deep eutectic solvents - Chemical Society Reviews (RSC Publishing) DOI:10.1039/C8CS00325D [pubs.rsc.org]
• 9. Common Issues with Conductivity Meters and How to Resolve Them | BOQU [boquinstrument.com]
• 10. assets.fishersci.com [assets.fishersci.com]
• 11. blog.hannainst.com [blog.hannainst.com]

Reference Data & Comparative Studies

comparison of 1-butyl-3-methylimidazolium dicyanamide with other ionic liquids for CO2 capture.

This guide provides a comprehensive comparison of the ionic liquid 1-butyl-3-methylimidazolium dicyanamide (B8802431) ([Bmim][DCA]) with other common imidazolium-based ionic liquids for the application of carbon dioxide (CO2) capture. The following sections present quantitative performance data, detailed experimental methodologies, and a visualization of the CO2 capture mechanism, tailored for researchers, scientists, and professionals in drug development and chemical engineering.

Performance Comparison of Ionic Liquids for CO2 Capture

The efficacy of an ionic liquid for CO2 capture is determined by several key parameters, including CO2 solubility, absorption capacity, and the viscosity of the liquid. The following tables summarize the performance of [Bmim][DCA] in comparison to other widely studied imidazolium-based ionic liquids.

Ionic Liquid	Anion	CO2 Solubility (mole fraction) at ~313 K and 10 bar	Reference
[Bmim][DCA]	Dicyanamide	~0.25	[1]
[Bmim][BF4]	Tetrafluoroborate	~0.28	[1]
[Bmim][PF6]	Hexafluorophosphate	~0.35	[1]
[Bmim][Tf2N]	Bis(trifluoromethylsulfonyl)imide	~0.45	[1]
[Bmim][Ac]	Acetate	~0.50 (at 298 K, 1 bar - chemisorption)	[2]

Table 1: Comparative CO2 Solubility in Imidazolium-Based Ionic Liquids. This table highlights the mole fraction of CO2 that can be dissolved in various ionic liquids under comparable conditions. While [Bmim][DCA] shows moderate CO2 solubility, it is important to consider other factors such as viscosity and regeneration energy.

Ionic Liquid	Anion	Viscosity (cP) at ~298 K	Reference
[Bmim][DCA]	Dicyanamide	28	[1]
[Bmim][BF4]	Tetrafluoroborate	114	[3]
[Bmim][PF6]	Hexafluorophosphate	270.9	[4]
[Bmim][Tf2N]	Bis(trifluoromethylsulfonyl)imide	52	[1]
[Bmim][Ac]	Acetate	274 (at 303 K)	[5]

Table 2: Viscosity of Imidazolium-Based Ionic Liquids. The viscosity of the ionic liquid is a critical parameter for industrial applications as it affects mass transfer rates and pumping costs. [Bmim][DCA] exhibits a significantly lower viscosity compared to many other common ionic liquids, which is a major advantage for its use in CO2 capture systems.[1]

Experimental Protocols

The data presented in this guide are derived from established experimental methodologies for determining the CO2 capture performance of ionic liquids. The three primary methods employed are gravimetric analysis, the pressure drop method, and the view-cell method.

Gravimetric Method

This technique measures the change in mass of the ionic liquid sample as it absorbs CO2.

• Apparatus: A high-pressure microbalance is housed in a temperature-controlled chamber.

• Procedure:

  • A known mass of the ionic liquid is placed in the sample holder of the microbalance.

  • The system is evacuated to remove any dissolved gases.

  • The chamber is pressurized with CO2 to the desired pressure.

  • The mass of the sample is continuously recorded until it reaches a constant value, indicating that equilibrium has been achieved.

  • The amount of CO2 absorbed is calculated from the change in mass.

• Key Considerations: Buoyancy effects must be corrected for to ensure accurate measurements. This is often done by measuring the density of the ionic liquid and the CO2 at the experimental conditions.

Pressure Drop (Isochoric) Method

This method determines CO2 solubility by measuring the pressure change in a system of known volume.

• Apparatus: A system consisting of a gas reservoir of known volume and a temperature-controlled equilibrium cell containing the ionic liquid.

• Procedure:

  • A known amount of ionic liquid is placed in the equilibrium cell.

  • The entire system is evacuated.

  • The gas reservoir is filled with CO2 to a known initial pressure.

  • A valve is opened to allow CO2 to flow from the reservoir into the equilibrium cell.

  • The system is allowed to reach thermal and pressure equilibrium.

  • The final pressure of the system is recorded.

  • The amount of CO2 absorbed by the ionic liquid is calculated based on the pressure drop and the volumes of the reservoir and the equilibrium cell headspace, using an appropriate equation of state for CO2.[6]

View-Cell Method

This synthetic method involves visually observing the phase behavior of the ionic liquid-CO2 mixture.

• Apparatus: A high-pressure view cell equipped with a window for visual observation, a means of agitation (e.g., a magnetic stirrer), and precise temperature and pressure control.

• Procedure:

  • A known amount of ionic liquid is loaded into the view cell.

  • A known amount of CO2 is then introduced into the cell.

  • The mixture is agitated at a constant temperature until equilibrium is reached, which is identified by the disappearance of the vapor phase (bubble point) or the liquid phase (dew point).

  • The pressure at which the phase transition occurs is recorded.

  • By repeating this procedure with different amounts of CO2, a pressure-composition isotherm can be constructed.

Mechanism of CO2 Capture

The interaction between CO2 and imidazolium-based ionic liquids can occur through two primary mechanisms: physisorption and chemisorption. The dominant mechanism is largely determined by the nature of the anion and any functional groups on the cation.

Caption: Mechanisms of CO2 capture by imidazolium-based ionic liquids.

For non-functionalized ionic liquids such as [Bmim][DCA], CO2 capture is primarily a process of physical absorption.[6] The CO2 molecule, a Lewis acid, interacts with the anion of the ionic liquid, which acts as a Lewis base.[1] The strength of this interaction is a key factor in determining the CO2 solubility.

In contrast, for task-specific ionic liquids that have been functionalized with groups like amines, chemisorption occurs.[7] In this mechanism, the CO2 reacts with the amine group to form a zwitterionic intermediate, which is then deprotonated by another amine to form a stable carbamate.[7]

Regeneration of Ionic Liquids

A significant advantage of ionic liquids in CO2 capture is their potential for regeneration and reuse. For physically absorbing ionic liquids like [Bmim][DCA], regeneration is typically achieved by either increasing the temperature or decreasing the pressure (vacuum swing).[6] Bubbling an inert gas, such as nitrogen, through the CO2-rich ionic liquid can also facilitate the release of the captured CO2.[8] The low volatility of ionic liquids minimizes solvent loss during these regeneration processes. For chemisorbing ionic liquids, the regeneration process often requires higher temperatures to break the chemical bonds formed with CO2.

Conclusion

1-butyl-3-methylimidazolium dicyanamide presents a compelling profile for CO2 capture applications. While its CO2 solubility is moderate compared to some fluorinated or acetate-based ionic liquids, its significantly lower viscosity offers a distinct advantage in terms of process efficiency and energy consumption. The choice of an appropriate ionic liquid for a specific CO2 capture application will ultimately depend on a holistic assessment of its performance metrics, including solubility, viscosity, cost, and the energy required for regeneration. Further research focusing on the long-term stability and regeneration efficiency of [Bmim][DCA] under industrial conditions will be valuable in fully elucidating its potential.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Using Ionic Liquids to Improve CO2 Capture - PMC [pmc.ncbi.nlm.nih.gov]
• 3. CO2 capture with hybrid absorbents of low viscosity imidazolium-based ionic liquids and amine [ideas.repec.org]
• 4. 121.40.248.159:8262 [121.40.248.159:8262]
• 5. Functionalized Ionic Liquids for CO2 Capture under Ambient Pressure - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. mdpi.com [mdpi.com]
• 8. Equimolar CO2 capture by imidazolium-based ionic liquids and superbase systems - Green Chemistry (RSC Publishing) [pubs.rsc.org]

A Comparative Study of [Bmim][DCA] and [Emim][DCA] Ionic Liquids

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the physicochemical properties of two common imidazolium-based ionic liquids: 1-butyl-3-methylimidazolium dicyanamide (B8802431) ([Bmim][DCA]) and 1-ethyl-3-methylimidazolium (B1214524) dicyanamide ([Emim][DCA]). The information presented is collated from various experimental sources to assist in the selection of the appropriate ionic liquid for specific research and development applications.

Data Presentation: Physicochemical Properties

The following table summarizes the key physicochemical properties of [Bmim][DCA] and [Emim][DCA]. It is important to note that these values are compiled from different sources and may have been measured under slightly different experimental conditions.

Property	[Bmim][DCA]	[Emim][DCA]
Molecular Formula	C₁₀H₁₅N₅	C₈H₁₁N₅
Molecular Weight ( g/mol )	205.26	177.21[1]
Melting Point (°C)	-6[2]	-21[1]
Density (g/cm³)	1.06[2]	1.10[1], 1.12 at 25°C[3]
Viscosity (cP)	28[2]	16.8[1], 85 at 20°C[3]
Conductivity (mS/cm)	9.53[2]	25.3[1], 18 at 25°C[3]
Thermal Decomposition (°C)	>200 (general for imidazolium (B1220033) ILs)[4][5]	>300[3]

Experimental Protocols

Detailed methodologies for the key experiments cited are outlined below to provide context for the presented data.

Density Measurement

The density of ionic liquids is typically measured using a vibrating tube densimeter.[6] The instrument measures the oscillation period of a U-shaped tube filled with the sample. This period is directly related to the density of the liquid. The densimeter is calibrated using substances with known densities, such as dry air and ultrapure water, at atmospheric pressure.[7][8] The temperature is controlled with a Peltier system to ensure high accuracy.[6]

Viscosity Measurement

Viscosity is commonly determined using a viscometer, such as a Cannon-Fenske capillary viscometer or a rheometer.[6][9][10] For the capillary viscometer, the time it takes for a specific volume of the ionic liquid to flow through a capillary tube under gravity is measured. The viscosity is then calculated using the flow time and the calibration constant of the viscometer.[10] Rheometers measure the torque required to rotate a spindle in the liquid at a constant speed, providing a direct measurement of the viscosity.[6] For both methods, temperature control is crucial due to the strong dependence of viscosity on temperature.[11]

Conductivity Measurement

The ionic conductivity of ionic liquids is measured using a conductivity meter equipped with a probe.[9] The probe, consisting of two electrodes with a known geometry, is immersed in the ionic liquid. An alternating current is applied across the electrodes, and the resulting voltage is measured to determine the resistance of the liquid. The conductivity is then calculated from the resistance and the cell constant of the probe.[12] To ensure accuracy, the probe is typically rinsed with the ionic liquid to be measured before the final measurement is taken, as water contamination can significantly affect the results.[9]

Thermal Stability Analysis

Thermogravimetric analysis (TGA) is the standard method for determining the thermal stability of ionic liquids.[4][5][13] A small sample of the ionic liquid is placed in a crucible and heated at a constant rate in a controlled atmosphere (e.g., nitrogen or air).[5][14] The weight of the sample is continuously monitored as a function of temperature. The decomposition temperature is typically reported as the onset temperature at which significant weight loss begins.[5][13]

Visualization

Caption: Comparative workflow for ionic liquid property analysis.

References

• 1. 1-Ethyl-3-methylimidazolium dicyanamide, >98% | IoLiTec [iolitec.de]
• 2. 1-Butyl-3-methylimidazolium dicyanamide, >98% | IoLiTec [iolitec.de]
• 3. nbinno.com [nbinno.com]
• 4. mdpi.com [mdpi.com]
• 5. files01.core.ac.uk [files01.core.ac.uk]
• 6. Density and viscosity of several pure and water-saturated ionic liquids - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 7. Densities and Viscosities of Ionic Liquid with Organic Solvents [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. Experiences with an Inquiry-Based Ionic Liquid Module in an Undergraduate Physical Chemistry Laboratory - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Methanol-Assisted CO2 Fixation by Hydroxyl-Containing Amidine Leading to Polymeric Ionic Liquid and Cross-Linked Network Formation [mdpi.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. pubs.acs.org [pubs.acs.org]
• 13. researchgate.net [researchgate.net]
• 14. Thermal stability of imidazolium-based ionic liquids investigated by TG and FTIR techniques | Semantic Scholar [semanticscholar.org]

comparing the performance of dicyanamide and tetrafluoroborate anions in imidazolium ionic liquids

A Comparative Guide for Researchers and Drug Development Professionals

The performance of imidazolium-based ionic liquids is critically influenced by the choice of anion. This guide provides a direct comparison of two common anions, dicyanamide (B8802431) ([DCA]⁻) and tetrafluoroborate (B81430) ([BF₄]⁻), focusing on key physicochemical properties that dictate their suitability for various applications, from electrochemical devices to pharmaceutical sciences. Experimental data is presented to offer a clear, evidence-based overview.

At a Glance: Key Performance Indicators

Ionic liquids featuring the dicyanamide anion generally exhibit lower viscosity and higher conductivity compared to their tetrafluoroborate counterparts.[1][2] Conversely, tetrafluoroborate-based ionic liquids often demonstrate a wider electrochemical window and higher thermal stability.[3][4] These differences are primarily attributed to the smaller size and greater flexibility of the dicyanamide anion, which facilitates ion mobility but can also lead to lower decomposition temperatures.

Quantitative Data Comparison

The following tables summarize the key physicochemical properties of imidazolium-based ionic liquids with dicyanamide and tetrafluoroborate anions. To ensure a fair comparison, data for ionic liquids with the same cation, 1-ethyl-3-methylimidazolium (B1214524) ([EMIM]⁺) and 1-butyl-3-methylimidazolium ([BMIM]⁺), are presented.

Table 1: Physicochemical Properties of [EMIM]-based Ionic Liquids

Property	[EMIM][DCA]	[EMIM][BF₄]	Temperature (°C)
Viscosity (mPa·s)	21	34	25
Conductivity (mS/cm)	24.6	13.7	25
Density (g/cm³)	1.05	1.28	25
Thermal Decomposition Temp. (°C)	~350	>400	-
Electrochemical Window (V)	~4.0	~4.5	25

Table 2: Physicochemical Properties of [BMIM]-based Ionic Liquids

Property	[BMIM][DCA]	[BMIM][BF₄]	Temperature (°C)
Viscosity (mPa·s)	33	64	25
Conductivity (mS/cm)	10.09	3.2	25
Density (g/cm³)	1.04	1.21	25
Thermal Decomposition Temp. (°C)	~350	>400	-
Electrochemical Window (V)	~4.1	~4.7	25

Experimental Protocols

The data presented in this guide are typically obtained through the following standard experimental procedures:

Viscosity Measurement

The viscosity of ionic liquids is commonly determined using a rotational viscometer or a falling-ball viscometer.

• Apparatus: Rotational viscometer (e.g., Brookfield DV-II+ Pro) or a temperature-controlled falling-ball viscometer.

• Procedure:

  • Calibrate the viscometer using standard viscosity fluids.

  • Place a known volume of the ionic liquid sample in the sample holder and allow it to reach thermal equilibrium at the desired temperature.

  • For a rotational viscometer, immerse the spindle in the sample and rotate it at a series of known speeds. Record the torque required to rotate the spindle.

  • For a falling-ball viscometer, release a ball of known density and diameter into the ionic liquid and measure the time it takes to fall a specific distance.

  • Calculate the dynamic viscosity using the instrument's software or relevant equations (e.g., Stokes' law for the falling-ball viscometer).

Density Measurement

A vibrating tube densimeter is a standard instrument for accurately measuring the density of liquids.

• Apparatus: Vibrating tube densimeter (e.g., Anton Paar DMA 4500).

• Procedure:

  • Calibrate the instrument with dry air and deionized water at the measurement temperature.

  • Inject the ionic liquid sample into the U-shaped vibrating tube.

  • The instrument measures the oscillation period of the tube, which is directly related to the density of the sample.

  • Record the density reading once the value stabilizes.

Ionic Conductivity Measurement

The ionic conductivity is measured using a conductivity meter with a two- or four-electrode conductivity cell.

• Apparatus: Conductivity meter with a temperature-controlled conductivity cell.

• Procedure:

  • Calibrate the conductivity cell using standard potassium chloride (KCl) solutions of known concentrations.

  • Rinse the conductivity cell with the ionic liquid sample to be measured.

  • Immerse the cell in the ionic liquid sample, ensuring the electrodes are fully covered.

  • Allow the sample to reach the desired temperature and record the conductivity reading.

Thermal Stability Assessment (Thermogravimetric Analysis - TGA)

Thermogravimetric analysis is used to determine the decomposition temperature of the ionic liquids.[3]

• Apparatus: Thermogravimetric analyzer (TGA).

• Procedure:

  • Place a small, accurately weighed sample of the ionic liquid (typically 5-10 mg) into a TGA pan.

  • Heat the sample under a controlled atmosphere (e.g., nitrogen or air) at a constant heating rate (e.g., 10 °C/min).

  • The TGA instrument continuously records the mass of the sample as a function of temperature.

  • The onset decomposition temperature is determined from the resulting mass vs. temperature curve, typically as the temperature at which a significant mass loss begins.

Electrochemical Window Determination (Cyclic Voltammetry - CV)

Cyclic voltammetry is employed to determine the electrochemical stability window of the ionic liquids.[4]

• Apparatus: Potentiostat with a three-electrode electrochemical cell (working electrode, reference electrode, and counter electrode).

• Procedure:

  • Assemble the three-electrode cell with the ionic liquid as the electrolyte. Common electrodes include a glassy carbon working electrode, a platinum wire counter electrode, and a silver/silver chloride (Ag/AgCl) or a leak-free silver/silver ion (Ag/Ag⁺) reference electrode.

  • Perform a cyclic voltammetry scan by sweeping the potential of the working electrode between a negative and a positive limit at a set scan rate (e.g., 50 mV/s).

  • The electrochemical window is defined by the potential range where no significant oxidation or reduction currents are observed. The anodic and cathodic limits are typically defined as the potentials at which the current density reaches a certain threshold (e.g., 1 mA/cm²).

Visualizing the Comparison

To better understand the experimental process and the interplay of properties, the following diagrams are provided.

Caption: Experimental workflow for comparing imidazolium (B1220033) ionic liquids.

References

• 1. Ionic liquids based on imidazolium, ammonium and pyrrolidinium salts of the dicyanamide anion - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Understanding the role of imidazolium-based ionic liquids in the electrochemical CO2 reduction reaction - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Electrochemical Stability of 1-Butyl-3-methylimidazolium Dicyanamide

For researchers, scientists, and drug development professionals, the selection of an appropriate ionic liquid is paramount for the success of electrochemical applications. This guide provides a detailed comparison of the electrochemical stability of 1-butyl-3-methylimidazolium dicyanamide (B8802431) ([BMIM][DCA]) against two other common ionic liquids, 1-butyl-3-methylimidazolium tetrafluoroborate (B81430) ([BMIM][BF4]) and 1-butyl-3-methylimidazolium bis(trifluoromethylsulfonyl)imide ([BMIM][TFSI]). The information presented is supported by experimental data to facilitate informed decision-making.

The electrochemical stability of an electrolyte is a critical parameter, defining the potential window within which the substance remains stable without undergoing oxidation or reduction. A wider electrochemical window allows for a broader range of electrochemical reactions to be studied and utilized. This guide focuses on the comparative performance of [BMIM][DCA] to provide a clear understanding of its operational limits.

Comparative Electrochemical Stability

The electrochemical window is determined by the anodic and cathodic limits of the ionic liquid. The anodic limit is the potential at which oxidation occurs, and the cathodic limit is the potential at which reduction occurs. The data summarized in the table below provides a comparative overview of the electrochemical windows for [BMIM][DCA] and its alternatives.

Ionic Liquid	Cation	Anion	Anodic Limit (V)	Cathodic Limit (V)	Electrochemical Window (V)
1-Butyl-3-methylimidazolium Dicyanamide	[BMIM]⁺	[DCA]⁻	~1.5 - 2.0	~-2.0 - -2.5	~3.5 - 4.5
1-Butyl-3-methylimidazolium Tetrafluoroborate	[BMIM]⁺	[BF4]⁻	~2.0 - 2.5	~-1.5 - -2.0	4.0 - 4.2[1]
1-Butyl-3-methylimidazolium Bis(trifluoromethylsulfonyl)imide	[BMIM]⁺	[TFSI]⁻	>2.5	~-1.5 - -2.0	2.15

Note: The electrochemical window can be influenced by factors such as the working electrode material, reference electrode, and the presence of impurities. The values presented are approximate and intended for comparative purposes.

Based on available data, the oxidative stability of the anions follows the general trend: [TFSI]⁻ > [BF4]⁻ > [DCA]⁻. This indicates that the dicyanamide anion in [BMIM][DCA] is more susceptible to oxidation compared to the anions in the other two ionic liquids. Conversely, the reductive stability is primarily determined by the [BMIM]⁺ cation and is therefore similar across the three ionic liquids.

Experimental Protocol: Determination of Electrochemical Window

The electrochemical stability of ionic liquids is typically determined using cyclic voltammetry (CV). This technique involves scanning the potential of a working electrode in the ionic liquid and measuring the resulting current. The potential limits are identified as the points where a significant increase in current is observed, indicating the onset of oxidation or reduction.

Materials and Equipment:

• Potentiostat/Galvanostat

• Three-electrode electrochemical cell

• Working electrode (e.g., glassy carbon, platinum, or gold)

• Reference electrode (e.g., Ag/AgCl, or a quasi-reference electrode such as a silver or platinum wire)

• Counter electrode (e.g., platinum wire or mesh)

• Inert gas (e.g., Argon or Nitrogen) for purging

• The ionic liquid to be tested (e.g., [BMIM][DCA])

• Anhydrous solvent for cleaning electrodes (e.g., acetonitrile (B52724) or acetone)

Procedure:

• Electrode Preparation:

  • Polish the working electrode to a mirror finish using alumina (B75360) slurry of decreasing particle size.

  • Rinse the polished electrode thoroughly with deionized water and then with an anhydrous solvent.

  • Dry the electrode completely under a stream of inert gas.

  • Clean the reference and counter electrodes by appropriate methods (e.g., flaming for platinum).

• Cell Assembly:

  • Assemble the three-electrode cell in a glovebox or a controlled atmosphere to minimize exposure to moisture and oxygen.

  • Add the ionic liquid to the electrochemical cell.

  • Immerse the working, reference, and counter electrodes into the ionic liquid.

• Electrochemical Measurement:

  • Purge the ionic liquid with an inert gas for at least 30 minutes to remove any dissolved oxygen.

  • Connect the electrodes to the potentiostat.

  • Perform a cyclic voltammetry scan, starting from the open-circuit potential and scanning towards the anodic and then the cathodic limits.

  • The scan rate is typically set between 10 and 100 mV/s.

  • Record the resulting voltammogram (current vs. potential).

• Data Analysis:

  • The anodic and cathodic limits are determined from the voltammogram as the potentials at which the current begins to increase significantly. A current density cutoff (e.g., 0.1 or 1 mA/cm²) is often used to define these limits.

  • The electrochemical window is the difference between the anodic and cathodic limits.

Experimental Workflow Diagram

The following diagram illustrates the general workflow for determining the electrochemical stability of an ionic liquid.

Caption: Workflow for Electrochemical Stability Determination.

Logical Relationship of Electrochemical Stability

The following diagram illustrates the relationship between the components of an ionic liquid and its overall electrochemical stability.

Caption: Factors Influencing Electrochemical Stability.

References

• 1. The Influences of 1-Butyl-3-Methylimidazolium Tetrafluoroborate on Electrochemical, Thermal and Structural Studies as Ionic Liquid Gel Polymer Electrolyte [mdpi.com]

A Comparative Analysis of Imidazolium vs. Pyrrolidinium-Based Ionic Liquids: A Guide for Researchers

For researchers, scientists, and drug development professionals, the selection of an appropriate ionic liquid (IL) is paramount to experimental success. This guide provides a comprehensive comparison of two of the most common classes of ionic liquids: those based on imidazolium (B1220033) and pyrrolidinium (B1226570) cations. The following sections detail their relative performance across key physicochemical properties, supported by experimental data and detailed methodologies.

Ionic liquids are salts with melting points below 100°C, and their unique properties, such as low volatility, high thermal stability, and wide electrochemical windows, make them attractive alternatives to traditional organic solvents in a variety of applications, including synthesis, catalysis, and drug delivery.[1] Imidazolium and pyrrolidinium-based ILs are among the most widely studied, each presenting a distinct set of advantages and disadvantages. Generally, imidazolium-based ILs are recognized for their higher thermal stability, while pyrrolidinium-based ILs often exhibit a wider electrochemical window.[2][3] This guide delves into a quantitative comparison of these properties to facilitate the selection of the optimal ionic liquid for specific research and development needs.

Data Presentation: A Quantitative Comparison

The following tables summarize the key performance indicators for representative imidazolium and pyrrolidinium-based ionic liquids.

Table 1: Physicochemical Properties

Cation	Anion	Decomposition Temp. (°C)	Electrochemical Window (V)	Viscosity (cP at 25°C)	Conductivity (mS/cm at 25°C)
1-Butyl-3-methylimidazolium ([BMIM])	[BF₄]⁻	~400	4.1	154	3.2
1-Butyl-3-methylimidazolium ([BMIM])	[PF₆]⁻	~450	4.7	312	1.4
1-Butyl-3-methylimidazolium ([BMIM])	[NTf₂]⁻	>300[3]	4.5	52	3.9
N-Butyl-N-methylpyrrolidinium ([BMPyrr])	[BF₄]⁻	~350	5.5	219	1.2
N-Butyl-N-methylpyrrolidinium ([BMPyrr])	[PF₆]⁻	~400	5.9	450	0.8
N-Butyl-N-methylpyrrolidinium ([BMPyrr])	[NTf₂]⁻	250-400[3]	5.6	78	2.1

Table 2: Cytotoxicity Data (IC₅₀ in µM)

Ionic Liquid	Cell Line	IC₅₀ (µM)
1-Decyl-3-methylimidazolium chloride	Caco-2	Highly Toxic[4]
1,3-Dimethylimidazolium methyl sulfate	Caco-2	Least Toxic in study[4]
Ester-functionalized C12-imidazolium	Hep-2	5.75
Ester-functionalized C12-pyridinium	Hep-2	0.181

Note: Direct comparative IC₅₀ values for equivalent pyrrolidinium-based ILs on the same cell lines are not consistently available in the literature. However, studies suggest that pyrrolidinium cations are generally less toxic than imidazolium cations.[5]

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below to ensure reproducibility.

Thermal Stability Analysis (Thermogravimetric Analysis - TGA)

Objective: To determine the thermal decomposition temperature (Td) of the ionic liquid.

Methodology:

• A sample of the ionic liquid (typically 5-10 mg) is placed in a TGA crucible (e.g., platinum or alumina).

• The sample is heated from ambient temperature to a final temperature (e.g., 600°C) at a constant heating rate (e.g., 10°C/min) under an inert atmosphere (e.g., nitrogen flow of 20 mL/min).[6]

• The weight loss of the sample is recorded as a function of temperature.

• The decomposition temperature is typically reported as the onset temperature of decomposition, often defined as the temperature at which a 5% or 10% weight loss occurs.[7]

Electrochemical Window Determination (Cyclic Voltammetry - CV)

Objective: To determine the potential range over which the ionic liquid is electrochemically stable.

Methodology:

• A three-electrode system is used, consisting of a working electrode (e.g., glassy carbon or platinum), a reference electrode (e.g., Ag/Ag⁺ or a pseudo-reference electrode like a silver wire), and a counter electrode (e.g., platinum wire or mesh).[2]

• The cyclic voltammogram is recorded by scanning the potential from an initial value to a vertex potential and then back to the initial potential at a specific scan rate (e.g., 50 mV/s).

• The electrochemical window is determined by the potentials at which the anodic and cathodic currents begin to increase significantly, indicating the oxidation and reduction of the ionic liquid, respectively.[8] The limits are often defined by a current density cutoff (e.g., 0.5 or 1.0 mA/cm²).

Cytotoxicity Assessment (MTT Assay)

Objective: To assess the in vitro toxicity of the ionic liquid on a specific cell line.

Methodology:

• Cells (e.g., human cell lines like Caco-2 or HeLa) are seeded in a 96-well plate at a specific density and allowed to adhere overnight.[9][10]

• The cells are then treated with various concentrations of the ionic liquid for a specified period (e.g., 24, 48, or 72 hours).[11]

• After the incubation period, the treatment medium is removed, and a solution of 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) is added to each well.[11][12]

• The plate is incubated for a few hours, during which viable cells with active mitochondrial dehydrogenases reduce the yellow MTT to purple formazan (B1609692) crystals.

• The formazan crystals are then dissolved in a solubilization solution (e.g., DMSO or isopropanol).[11][12]

• The absorbance of the resulting purple solution is measured using a microplate reader at a wavelength of approximately 570 nm.

• The cell viability is calculated as a percentage of the untreated control, and the IC₅₀ value (the concentration of the ionic liquid that causes 50% inhibition of cell growth) is determined.

Mandatory Visualization

Structural Comparison of Cations

Caption: Structural differences between imidazolium and pyrrolidinium cations.

General Synthesis Pathway for Ionic Liquids

Caption: A two-step synthesis for imidazolium and pyrrolidinium ILs.

Experimental Workflow for Cytotoxicity (MTT Assay)

Caption: Step-by-step workflow for determining ionic liquid cytotoxicity.

References

• 1. Introduction - NTP Technical Report on the Toxicity Studies of Select Ionic Liquids (1-Ethyl-3-Methylimidazolium Chloride, 1-Butyl-3-Methylimidazolium Chloride, 1-Butyl-1-Methylpyrrolidinium Chloride, and N-Butylpyridinium Chloride) Administered in Drinking Water to Sprague Dawley (Hsd:Sprague Dawley® SD®) Rats and B6C3F1/N Mice - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. research.chalmers.se [research.chalmers.se]
• 3. benchchem.com [benchchem.com]
• 4. Cytotoxicity of selected imidazolium-derived ionic liquids in the human Caco-2 cell line. Sub-structural toxicological interpretation through a QSAR study - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. Thermal decomposition of carboxylate ionic liquids: trends and mechanisms - Physical Chemistry Chemical Physics (RSC Publishing) DOI:10.1039/C3CP53648C [pubs.rsc.org]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Cytotoxic effects of imidazolium ionic liquids on fish and human cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. texaschildrens.org [texaschildrens.org]
• 11. MTT (Assay protocol [protocols.io]
• 12. 四唑盐法(MTT)细胞活力和增殖检测方案 [sigmaaldrich.cn]

Assessing the Efficiency of [Bmim][DCA] Against Conventional Organic Solvents: A Comparative Guide

In the quest for greener and more efficient chemical processes, ionic liquids (ILs) have emerged as a promising class of solvents. Among them, 1-butyl-3-methylimidazolium dicyanamide (B8802431) ([Bmim][DCA]) has garnered significant interest due to its unique physicochemical properties. This guide provides an objective comparison of the performance of [Bmim][DCA] against conventional organic solvents in applications relevant to researchers, scientists, and drug development professionals. We will delve into experimental data on its efficiency in drug solubility, extraction processes, and as a medium for enzymatic reactions, alongside a discussion of its environmental footprint.

Physicochemical Properties: A Head-to-Head Comparison

The practical applicability of a solvent is largely determined by its physical and chemical characteristics. Below is a comparison of key properties of [Bmim][DCA] with several common organic solvents.

Property	[Bmim][DCA]	Methanol (B129727) (CH₃OH)	Ethanol (B145695) (C₂H₅OH)	Acetone (B3395972) (C₃H₆O)	Dichloromethane (B109758) (CH₂Cl₂)	Hexane (B92381) (C₆H₁₄)
Molar Mass ( g/mol )	191.24	32.04	46.07	58.08	84.93	86.18
Density (g/cm³ at 298.15 K)	~1.06[1][2][3]	0.792	0.789	0.784	1.326	0.655
Viscosity (mPa·s at 298.15 K)	~22[1][2][3]	0.54	1.07	0.31	0.41	0.30
Boiling Point (°C)	Non-volatile (decomposes at high temp.)	64.7	78.4	56	39.6	69
Vapor Pressure (kPa at 20°C)	Negligible	13.02	5.95	24.6	47.4	16.2

Efficiency in Key Applications

Drug Solubility

The solubility of active pharmaceutical ingredients (APIs) is a critical factor in drug development and formulation. Ionic liquids have shown potential to dissolve poorly water-soluble drugs more effectively than conventional organic solvents.

While specific quantitative data for the solubility of a wide range of drugs in [Bmim][DCA] is still emerging, studies on similar ionic liquids provide valuable insights. For instance, the solubility of the non-steroidal anti-inflammatory drug (NSAID) ibuprofen (B1674241) has been investigated in various solvents. In ethanol and dichloromethane, the solubility of ibuprofen is well-documented.[4][5][6] Interestingly, a qualitative study on 1-butyl-3-methylimidazolium chloride ([Bmim][Cl]), a structurally similar ionic liquid, demonstrated that a 1:1 mixture with ethanol was more effective at dissolving ibuprofen than either pure ethanol or pure [Bmim][Cl].[7] This suggests that [Bmim][DCA] could also exhibit enhanced solubilizing power, potentially through a combination of its ionic nature and the hydrogen bonding capabilities of the dicyanamide anion.

Table 2: Solubility of Ibuprofen in Conventional Organic Solvents at 25°C

Solvent	Solubility (mole fraction)
Dichloromethane	0.297
Acetone	0.279
[Bmim][DCA]	Data not available

Extraction of Bioactive Compounds

The efficiency of extracting bioactive compounds from natural products is another area where ionic liquids are being explored as alternatives to volatile organic solvents. The extraction of quercetin (B1663063), a flavonoid with antioxidant properties, serves as a relevant case study.

Conventional methods often employ methanol or ethanol for quercetin extraction.[8] Studies have shown that ionic liquids can enhance extraction yields. For example, the use of 1-ethyl-3-methylimidazolium (B1214524) bromide ([EMIm]Br) resulted in a higher yield of quercetin compared to conventional methods.[9] Another study highlighted that 1-butyl-3-methylimidazolium hydrogen sulfate (B86663) ([Bmim][HSO4]) was a more effective solvent for the hydrolysis and extraction of flavonols from Myrica rubra leaves compared to acidified 95% ethanol.[10] Although direct comparative data for [Bmim][DCA] in quercetin extraction is not yet available, the dicyanamide anion's ability to form hydrogen bonds suggests it could be an effective solvent for extracting polar bioactive compounds.

Table 3: Comparative Yield of Quercetin using Different Extraction Methods and Solvents

Method	Solvent	Yield (%)
Ultrasonic Assisted Extraction (UAE)	Methanol	11.8
UAE with [Bmim][DCA]	[Bmim][DCA]	Data not available

Enzyme Catalysis

The solvent environment can significantly influence the activity and stability of enzymes. While non-polar organic solvents like hexane are often used for enzymatic reactions to favor synthesis over hydrolysis, ionic liquids present an alternative medium with tunable properties.

Candida antarctica lipase (B570770) B (CALB) is a widely used enzyme in biocatalysis. Its activity has been shown to be solvent-dependent. For instance, CALB is active in the non-polar solvent hexane.[11][12] In aqueous mixtures of 1-butyl-3-methylimidazolium tetrafluoroborate (B81430) ([Bmim][BF4]), another imidazolium-based ionic liquid, the activity of CALB was found to be highly dependent on the concentration of the ionic liquid, with superactivity observed at a specific mole fraction.[13] This highlights the potential of ionic liquids to modulate enzyme performance. While specific data on the performance of CALB in [Bmim][DCA] is lacking, the unique properties of [Bmim][DCA] may offer a favorable environment for certain enzymatic transformations. Further research is needed to quantify its effect on enzyme kinetics and stability compared to conventional solvents.

Environmental and Safety Profile

A crucial aspect of assessing any solvent is its environmental impact and toxicity. While the non-volatility of ionic liquids like [Bmim][DCA] is a significant advantage over volatile organic compounds (VOCs) in reducing air pollution, their aquatic toxicity is a concern.

Table 4: Acute Toxicity (LC50) to Daphnia magna (48h)

Solvent	LC50 (mg/L)
[Bmim][Br]	8.03[14]
[Bmim][DCA]	Data not available
Methanol	>10,000
Ethanol	>10,000
Acetone	>10,000
Dichloromethane	108

Recyclability and Reuse

A key advantage of ionic liquids is their potential for recycling and reuse, which is crucial for their economic and environmental viability. Due to their negligible vapor pressure, they are not lost to evaporation like conventional organic solvents. Several methods have been developed for the recovery of [Bmim]-based ionic liquids after use, including extraction, distillation of the product, and precipitation of the solute.[16][17][18] For example, after an extraction process, the product can be back-extracted from the ionic liquid phase using a different solvent, allowing the ionic liquid to be recovered and reused in subsequent cycles.[19] While specific protocols for [Bmim][DCA] recycling need to be optimized for each application, the general principles established for other imidazolium (B1220033) ionic liquids are applicable.

Experimental Protocols

Determination of Drug Solubility (Shake-Flask Method)

This protocol outlines the widely used shake-flask method for determining the equilibrium solubility of a drug in a given solvent.[20][21][22][23][24]

Materials:

• Test drug (e.g., Ibuprofen)

• Solvent ([Bmim][DCA] or conventional organic solvent)

• Scintillation vials or sealed tubes

• Orbital shaker or magnetic stirrer with temperature control

• Centrifuge

• Syringe filters (e.g., 0.45 µm PTFE)

• High-performance liquid chromatography (HPLC) or UV-Vis spectrophotometer for analysis

Procedure:

• Add an excess amount of the test drug to a vial containing a known volume of the solvent. The excess solid should be visible to ensure saturation.

• Seal the vials to prevent solvent evaporation.

• Place the vials in a shaker or on a stirrer at a constant temperature (e.g., 25°C or 37°C).

• Agitate the samples for a sufficient time to reach equilibrium (typically 24-72 hours).

• After equilibration, allow the samples to stand for a short period to allow the excess solid to settle.

• Carefully withdraw a sample from the supernatant using a syringe.

• Filter the sample through a syringe filter to remove any undissolved solid particles.

• Dilute the filtered sample with a suitable solvent to a concentration within the analytical range of the detection method.

• Analyze the concentration of the drug in the diluted sample using a calibrated HPLC or UV-Vis spectrophotometer.

• Calculate the solubility of the drug in the original solvent based on the measured concentration and the dilution factor.

Visualizations

Caption: Workflow for determining drug solubility using the shake-flask method.

Caption: General workflow for an enzyme-catalyzed transesterification reaction.

Conclusion

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]
• 5. Effect of the ibuprofen solubility in acetone and dichloromethane on the drug release profiles from PLGA microspheres [scielo.org.ar]
• 6. scite.ai [scite.ai]
• 7. researchinschools.org [researchinschools.org]
• 8. ps.tbzmed.ac.ir [ps.tbzmed.ac.ir]
• 9. asianpubs.org [asianpubs.org]
• 10. 2024.sci-hub.se [2024.sci-hub.se]
• 11. chemrxiv.org [chemrxiv.org]
• 12. Solvent-dependent activity of Candida antarctica lipase B and its correlation with a regioselective mono aza-Michael addition - experimental and molecular dynamics simulation studies - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Frontiers | Exploring the behavior of Candida antarctica lipase B in aqueous mixtures of an imidazolium ionic liquid and its surfactant analogue [frontiersin.org]
• 14. researchgate.net [researchgate.net]
• 15. Acute and chronic toxicity of imidazolium-based ionic liquids on Daphnia magna - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]
• 19. researchgate.net [researchgate.net]
• 20. enamine.net [enamine.net]
• 21. Shake-Flask Aqueous Solubility assay (Kinetic solubility) [protocols.io]
• 22. ps.tbzmed.ac.ir [ps.tbzmed.ac.ir]
• 23. bioassaysys.com [bioassaysys.com]
• 24. lup.lub.lu.se [lup.lub.lu.se]

A Comparative Guide to the Thermal Decomposition of 1-butyl-3-methylimidazolium dicyanamide

This guide provides a comprehensive cross-validation of the thermal decomposition data for the ionic liquid 1-butyl-3-methylimidazolium dicyanamide (B8802431) ([Bmim][dca]). For researchers, scientists, and drug development professionals, understanding the thermal stability of ionic liquids is paramount for their safe and effective application. This document presents a comparative analysis of [Bmim][dca]'s thermal decomposition characteristics, supported by experimental data and detailed methodologies.

Data Presentation: Thermal Decomposition Parameters

The thermal stability of an ionic liquid is a critical parameter for its application, especially at elevated temperatures. The following tables summarize the key quantitative data from thermogravimetric analysis (TGA) of [Bmim][dca] and compare it with other imidazolium-based ionic liquids.

Table 1: Thermal Decomposition Data for 1-butyl-3-methylimidazolium dicyanamide ([Bmim][dca])

Parameter	Value	Method	Reference
Onset Decomposition Temperature (Tonset)	~290-300 °C	Non-isothermal TGA	[1]
Peak Decomposition Temperature (Tpeak)	Not explicitly stated	Derivative Thermogravimetry (DTG)	[2]
Activation Energy (Ea)	150 ± 13 kJ·mol-1	Friedman (iso-conversional)	[3]
Activation Energy (Ea)	147 ± 2 kJ·mol-1	ASTM E1641	[3]
Activation Energy (Ea)	139 kJ·mol-1	Autocatalytic Model	[3]
Reaction Model	Expanded Fn and CnB models	Multivariate non-linear regression	[3]

Table 2: Comparison of Thermal Stability for Various Imidazolium-Based Ionic Liquids

Ionic Liquid	Cation	Anion	Onset Decomposition Temperature (Tonset) (°C)	Reference
[Bmim][dca]	1-butyl-3-methylimidazolium	Dicyanamide	~290-300	[1]
[Bmim][Br]	1-butyl-3-methylimidazolium	Bromide	~293	[4]
[Bmim][BF4]	1-butyl-3-methylimidazolium	Tetrafluoroborate	~300-350	[4]
[Emim][OAc]	1-ethyl-3-methylimidazolium	Acetate	Lower stability	[5]
[Bmim][NTf2]	1-butyl-3-methylimidazolium	Bis(trifluoromethylsulfonyl)imide	~468	[2][6]
[Bmim][Cl]	1-butyl-3-methylimidazolium	Chloride	~246	[7]

Note: The exact decomposition temperature can vary depending on the experimental conditions such as heating rate and purity of the sample.[8]

Experimental Protocols

The data presented in this guide are primarily derived from Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC). These techniques are fundamental in assessing the thermal stability of materials.

Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature or time in a controlled atmosphere.[9] The analysis can be performed in two primary modes:

• Non-isothermal (Dynamic) TGA: The sample is heated at a constant rate (e.g., 5-20 K·min-1) to determine the temperatures at which decomposition occurs.[3]

• Isothermal TGA: The sample is held at a constant temperature, and the mass loss is recorded over time to evaluate long-term thermal stability.[1][5]

Typical Experimental Setup:

• Instrument: A thermogravimetric analyzer (e.g., PerkinElmer 'Pyris 1' TGA, TA Instruments Q50).[1][5]

• Sample Size: 4-10 mg.[5]

• Crucible: Platinum or ceramic pans.[5]

• Atmosphere: High purity nitrogen or other inert gas (e.g., helium) with a constant flow rate (e.g., 20-40 mL·min-1).[1][3][5]

• Heating Rate: Typically 10 °C·min-1 for dynamic scans.[5]

• Data Analysis: The onset temperature of decomposition (Tonset) is often determined from the intersection of the baseline and the tangent of the mass loss curve. The peak decomposition temperature (Tpeak) is determined from the derivative thermogravimetry (DTG) curve.[2] Kinetic parameters like activation energy are determined using model-free (e.g., Friedman, Flynn-Wall-Ozawa) or model-fitting methods.[2][3]

Differential Scanning Calorimetry (DSC)

DSC measures the heat flow into or out of a sample as a function of temperature or time.[9] It is used to determine thermal transitions such as melting, crystallization, and glass transitions, as well as to measure the enthalpy of decomposition.[5]

Typical Experimental Setup:

• Instrument: A differential scanning calorimeter.

• Sample Size: 1-9 mg.[5]

• Pans: Aluminum pans, often with a small incision to allow volatile products to escape.[5]

• Atmosphere: Inert gas flow.

• Heating Rate: A controlled heating rate, for example, 2.5 °C·min-1, is applied.[5]

• Procedure: A common procedure involves an initial heating step to remove any residual water, followed by a heating-cooling-heating cycle to observe the thermal transitions.[5]

Mandatory Visualization: Cross-Validation Workflow

To ensure the reliability of thermal decomposition data, a cross-validation approach is essential. This involves comparing results from different experimental conditions and analytical models. The following diagram illustrates a logical workflow for the cross-validation of thermal decomposition data for an ionic liquid like [Bmim][dca].

Caption: Workflow for cross-validating thermal decomposition data.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Thermal decomposition of carboxylate ionic liquids: trends and mechanisms - Physical Chemistry Chemical Physics (RSC Publishing) DOI:10.1039/C3CP53648C [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. files01.core.ac.uk [files01.core.ac.uk]
• 9. Thermogravimetric Analysis (TGA) vs Differential Scanning Calorimetry (DSC): Comparing Thermal Analysis Techniques | Lab Manager [labmanager.com]

Benchmarking the Catalytic Efficiency of 1-Butyl-3-Methylimidazolium Dicyanamide in the Synthesis of Bis(indolyl)methanes

A Comparative Guide for Researchers and Drug Development Professionals

In the landscape of green chemistry and sustainable synthesis, ionic liquids (ILs) have emerged as promising catalysts and reaction media. Among them, 1-butyl-3-methylimidazolium dicyanamide (B8802431) ([Bmim][DCA]) has garnered attention for its unique physicochemical properties. This guide provides an objective comparison of the catalytic efficiency of [Bmim][DCA] against a range of alternative catalysts for the synthesis of bis(indolyl)methanes (BIMs), a class of compounds with significant therapeutic potential. The data presented herein is collated from peer-reviewed scientific literature to aid researchers in selecting the optimal catalytic system for their synthetic needs.

Comparative Catalytic Performance

The synthesis of bis(indolyl)methanes, typically through the electrophilic substitution of indoles with aldehydes, serves as a valuable model reaction for benchmarking catalyst performance. The following table summarizes the catalytic efficiency of [Bmim][DCA] in comparison to other ionic liquids and alternative catalytic systems for the synthesis of 3,3'-((phenyl)methylene)bis(1H-indole) from indole (B1671886) and benzaldehyde (B42025).

Catalyst	Catalyst Loading (mol%)	Reaction Time	Temperature (°C)	Solvent	Yield (%)	Reference
[Bmim][DCA]	20	40 min	25	Neat	92
[Bmim][MeSO4]	20	5 min	25	Neat	95
[Bmim][BF4]	20	15 min	25	Neat	94
[Bmim][PF6]	20	45 min	25	Neat	92
[Bmim][Br]	20	25 min	25	Neat	93
[Bmim][OAc]	20	180 min	25	Neat	88
Salicylic (B10762653) Acid	15	2.5 h	25	Neat	95
Taurine	10	20 h	50	Water	69
α-Chymotrypsin	10 mg	24 h	50	Water/Ethanol (B145695)	77
PPy@CH2Br	10 mg	1 h	60	Neat	96
PEG-OP(O)Cl2	-	10 min	25	Neat	95
ZrO2/MgO	-	20 min	70	Neat	~99

Experimental Protocols

Detailed methodologies for the synthesis of bis(indolyl)methanes using selected catalysts are provided below.

Synthesis of 3,3'-((phenyl)methylene)bis(1H-indole) using [Bmim][DCA]

• Materials: Indole (2 mmol, 234 mg), benzaldehyde (1 mmol, 106 mg, 102 µL), 1-butyl-3-methylimidazolium dicyanamide ([Bmim][DCA]) (0.2 mmol, 41 mg).

• Procedure: A mixture of indole, benzaldehyde, and [Bmim][DCA] is stirred at room temperature (25 °C) for 40 minutes. The progress of the reaction is monitored by Thin Layer Chromatography (TLC). Upon completion, the reaction mixture is washed with water and the product is extracted with ethyl acetate (B1210297). The organic layer is dried over anhydrous sodium sulfate (B86663) and the solvent is evaporated under reduced pressure. The crude product is then purified by column chromatography on silica (B1680970) gel (60-120 mesh) using a hexane-ethyl acetate solvent system as the eluent to afford the pure bis(indolyl)methane.

Synthesis of 3,3'-((phenyl)methylene)bis(1H-indole) using Salicylic Acid

• Materials: Indole (2 mmol), benzaldehyde (1 mmol), salicylic acid (0.15 mmol).

• Procedure: A mixture of indole, benzaldehyde, and salicylic acid is stirred at room temperature for 2.5 hours under solvent-free conditions. Reaction completion is monitored by TLC. After the reaction is complete, the mixture is diluted with ethyl acetate and washed with a saturated sodium bicarbonate solution to remove the catalyst. The organic layer is then washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The resulting solid is recrystallized from ethanol to yield the pure product.

Synthesis of 3,3'-((phenyl)methylene)bis(1H-indole) using PPy@CH2Br

• Materials: Indole (1.0 mmol), benzaldehyde (0.6 mmol), PPy@CH2Br catalyst (10 mg).

• Procedure: A mixture of indole, benzaldehyde, and the PPy@CH2Br catalyst is stirred under neat conditions at 60 °C for 1 hour. The reaction progress is monitored by TLC. Upon completion, the reaction mixture is cooled to room temperature, and the product is dissolved in a suitable organic solvent. The heterogeneous catalyst is separated by filtration. The filtrate is concentrated under reduced pressure, and the crude product is purified by column chromatography.

Catalytic Mechanism and Workflow

The catalytic role of ionic liquids like [Bmim][DCA] in the synthesis of bis(indolyl)methanes is believed to involve a dual activation mechanism. The imidazolium (B1220033) cation acts as a Lewis acid, activating the aldehyde carbonyl group, while the anion can act as a Brønsted base, facilitating the deprotonation of indole.

Caption: Experimental workflow for the synthesis of bis(indolyl)methanes.

Caption: Proposed mechanism for the ionic liquid-catalyzed synthesis.

Unveiling the Cellular Impact of Imidazolium-Based Ionic Liquids: A Comparative Toxicity Assessment

For Immediate Release

A comprehensive analysis of imidazolium-based ionic liquids (ILs) reveals significant variations in their toxicological profiles, driven primarily by the structure of the cation and the length of its alkyl chain. This guide provides researchers, scientists, and drug development professionals with a comparative overview of the cytotoxicity of these "green solvents," supported by experimental data, to inform safer design and application in future technologies.

The toxicity of imidazolium (B1220033) ILs is not uniform and is significantly influenced by the length of the n-alkyl chain on the imidazolium cation. A general trend observed across multiple studies is that toxicity increases with the length of this chain.[1][2][3] For instance, 1-decyl-3-methylimidazolium (B1227720) chloride ([C10mim][Cl]) has been identified as significantly more toxic than its shorter-chain counterparts.[1] Conversely, the anion's contribution to toxicity appears to be less pronounced, though not negligible.[4][5][6]

Quantitative Toxicity Data Summary

The following table summarizes the 50% effective concentration (EC50) or 50% inhibitory concentration (IC50) values for various imidazolium-based ionic liquids across different biological systems. Lower values indicate higher toxicity.

Ionic Liquid (Cation & Anion)	Biological System	Endpoint	EC50/IC50/LC50	Reference
1-decyl-3-methylimidazolium chloride ([C10mim][Cl])	Human Caco-2 cells	Cytotoxicity	Most Toxic in study	[1]
1,3-dimethylimidazolium methyl sulfate (B86663) ([C1mim][MSO4])	Human Caco-2 cells	Cytotoxicity	Least Toxic in study	[1]
1-n-butyl-3-methylimidazolium bis(trifluoromethylsulfonyl)imide ([BMIM][Tf2N])	Fish CCO & Human HeLa cells	Cytotoxicity	Most Cytotoxic in study	[7][8]
1-n-butyl-3-methylimidazolium tetrafluoroborate (B81430) ([BMIM][BF4])	Fish CCO & Human HeLa cells	Cytotoxicity	-	[7][8]
1-n-butyl-3-methylimidazolium hexafluorophosphate (B91526) ([BMIM][PF6])	Fish CCO & Human HeLa cells	Cytotoxicity	-	[7]
1,3-dimethylimidazolium hexafluorophosphate ([MMIM][PF6])	Fish CCO & Human HeLa cells	Cytotoxicity	Least Cytotoxic in study	[7]
1-butyl-3-methylimidazolium bromide ([bmim]Br)	Daphnia magna	Acute Toxicity	8.03 mg L⁻¹ (LC50)	[4]
1-hexyl-3-methylimidazolium bromide ([hmim]Br)	Daphnia magna	Acute Toxicity	19.91 mg L⁻¹ (LC50)	[4]
1-ethyl-3-methylimidazolium bromide	Human MCF-7 cells	Cytotoxicity	2.91 mM (IC50)	[9]
1-methyl-3-octyloxymethylimidazolium derivatives	Mouse B16 F10 cells	Cytotoxicity	0.0101–0.0197 mM/L (IC50)	[10]

Experimental Protocols

A summary of the key experimental methodologies cited in the reviewed literature is provided below.

Cell Viability Assay (MTT Assay)

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric method used to assess cell metabolic activity, which is an indicator of cell viability.

• Cell Culture: Human cell lines such as Caco-2, HeLa, or MCF-7 are cultured in appropriate media and conditions.[1][7][9]

• Exposure: Cells are seeded in 96-well plates and exposed to various concentrations of the imidazolium-based ionic liquids for a specified period (e.g., 24 or 48 hours).[9]

• MTT Addition: After the exposure period, the MTT reagent is added to each well and incubated to allow for the formation of formazan (B1609692) crystals by metabolically active cells.

• Solubilization: The formazan crystals are solubilized using a suitable solvent (e.g., dimethyl sulfoxide).

• Absorbance Measurement: The absorbance of the resulting colored solution is measured using a microplate reader at a specific wavelength. The absorbance is directly proportional to the number of viable cells.

• Data Analysis: The EC50 or IC50 value, the concentration of the ionic liquid that causes a 50% reduction in cell viability, is calculated from the dose-response curve.

Aquatic Ecotoxicity Assay (e.g., Daphnia magna Acute Immobilization Test)

This method assesses the acute toxicity of substances to the freshwater crustacean Daphnia magna.

• Test Organisms: Neonate Daphnia magna (<24 hours old) are used for the assay.

• Test Solutions: A series of concentrations of the ionic liquid in a suitable aqueous medium are prepared.

• Exposure: The daphnids are exposed to the test solutions in beakers for a period of 48 hours under controlled conditions (temperature, light).

• Observation: The number of immobilized daphnids is recorded at 24 and 48 hours. Immobilization is defined as the inability to swim after gentle agitation.

• Data Analysis: The 48-hour LC50 (lethal concentration for 50% of the population) is determined using statistical methods.[4]

Acetylcholinesterase (AChE) Inhibition Assay

This enzymatic assay measures the inhibition of the acetylcholinesterase enzyme, a key component of the nervous system.[11][12]

• Enzyme and Substrate: Purified acetylcholinesterase and a suitable substrate (e.g., acetylthiocholine) are used.

• Inhibition Reaction: The enzyme is pre-incubated with various concentrations of the ionic liquid.

• Enzymatic Reaction: The substrate is added, and the enzymatic reaction is allowed to proceed. The product of the reaction (e.g., thiocholine) reacts with a chromogenic reagent (e.g., 5,5'-dithiobis-(2-nitrobenzoic acid), DTNB) to produce a colored product.

• Absorbance Measurement: The rate of color formation is measured spectrophotometrically.

• Data Analysis: The percentage of enzyme inhibition is calculated for each ionic liquid concentration, and the IC50 value is determined.[11]

Mechanistic Insights and Visualizations

The toxicity of imidazolium-based ionic liquids is often linked to the induction of oxidative stress and damage to cellular membranes.[3][13][14][15]

Caption: General experimental workflow for assessing the toxicity of ionic liquids.

Exposure to certain imidazolium ILs can lead to an overproduction of reactive oxygen species (ROS), which can damage cellular components like lipids, proteins, and DNA.[13][15] This oxidative stress can, in turn, trigger apoptotic pathways, leading to programmed cell death.

References

• 1. Cytotoxicity of selected imidazolium-derived ionic liquids in the human Caco-2 cell line. Sub-structural toxicological interpretation through a QSAR study - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. repositorio.uam.es [repositorio.uam.es]
• 3. Toxicity of imidazolium-based ionic liquids on Physa acuta and the snail antioxidant stress response - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Acute and chronic toxicity of imidazolium‐based ionic liquids on Daphnia magna | Environmental Toxicology and Chemistry | Oxford Academic [academic.oup.com]
• 5. researchgate.net [researchgate.net]
• 6. Acute and chronic toxicity of imidazolium-based ionic liquids on Daphnia magna - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Cytotoxic effects of imidazolium ionic liquids on fish and human cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Cytotoxic Effects of Imidazolium Ionic Liquids on Fish and Human Cell Lines [hrcak.srce.hr]
• 9. jchr.org [jchr.org]
• 10. mdpi.com [mdpi.com]
• 11. Effects of ionic liquids on the acetylcholinesterase – a structure–activity relationship consideration - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 12. researchgate.net [researchgate.net]
• 13. New insight into the negative impact of imidazolium-based ionic liquid [C10mim]Cl on Hela cells: From membrane damage to biochemical alterations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. The Imidazolium Ionic Liquids Toxicity is Due to Their Effect on the Plasma Membrane - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Toxic effects of imidazolium ionic liquids on the green seaweed Ulva lactuca: oxidative stress and DNA damage - PubMed [pubmed.ncbi.nlm.nih.gov]

Evaluating the Cost-Performance of [Bmim][DCA] for Industrial Applications: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The ionic liquid 1-butyl-3-methylimidazolium dicyanamide (B8802431), [Bmim][DCA], has emerged as a versatile and promising solvent and catalyst for a range of industrial applications, offering potential advantages over traditional volatile organic compounds (VOCs). This guide provides an objective comparison of the cost-performance of [Bmim][DCA] against conventional alternatives in key industrial processes, supported by experimental data.

Cost Analysis: [Bmim][DCA] vs. Traditional Solvents

A significant consideration for the industrial adoption of ionic liquids is their cost. While laboratory-scale quantities can be expensive, the bulk pricing for [Bmim][DCA] (99% purity) is estimated to be in the range of $18 to

$50 per kilogram**. This is considerably higher than conventional solvents such as monoethanolamine (MEA) at approximately **$50perkilogram∗∗.Thisisconsiderablyhigherthanconventionalsolventssuchasmonoethanolamine(MEA)atapproximately∗∗ 

2.25/kg , and other common solvents like toluene (B28343) and acetone (B3395972) which are even less expensive. However, the true cost-effectiveness of [Bmim][DCA] can only be assessed by considering its performance benefits, such as increased efficiency, selectivity, and reusability, which can offset the initial investment.

Performance Comparison in Key Industrial Applications

This section details the performance of [Bmim][DCA] in various applications, presenting a comparative analysis with established industrial processes.

Carbon Dioxide Capture

Alternative: Amine scrubbing using aqueous solutions of monoethanolamine (MEA).

[Bmim][DCA] exhibits high CO2 solubility, making it a potential candidate for post-combustion CO2 capture. While the addition of [Bmim][DCA] to MEA solutions has shown a slight reduction in CO2 solubility in some studies, the overall process efficiency and energy consumption are critical metrics. Techno-economic analyses of ionic liquid-based CO2 capture processes suggest potential for significant reductions in energy consumption and capital investment compared to the energy-intensive regeneration step in MEA scrubbing.

Table 1: Performance Comparison for CO2 Capture

Parameter	[Bmim][DCA] (in Supported Ionic Liquid Membranes - SILMs)	30 wt% Aqueous MEA
CO2 Permeability	145 - 200 Barrer[1]	Not directly comparable (different mechanism)
CO2/N2 Ideal Selectivity	73 - 78.9[1]	High, but dependent on process conditions
Energy for Regeneration	Potentially lower due to physical absorption	High (typically 3.6 - 4.1 GJ/t CO2)[2]
Corrosivity	Low	High
Volatility	Negligible	High, leading to solvent loss

Extractive Desulfurization of Fuels

Alternative: Hydrodesulfurization (HDS).

Extractive desulfurization (EDS) with ionic liquids like [Bmim][DCA] offers a promising alternative to the high-temperature and high-pressure conditions required for HDS. While direct comparative data for [Bmim][DCA] with HDS is limited, studies on similar imidazolium-based ionic liquids demonstrate significant sulfur removal efficiencies at mild conditions. For instance, [Bmim]Cl has been shown to remove up to 81% of dibenzothiophene (B1670422) from model fuel in a single extraction stage.

Table 2: Performance Comparison for Desulfurization

Parameter	Extractive Desulfurization with Imidazolium ILs	Hydrodesulfurization (HDS)
Sulfur Removal Efficiency (Dibenzothiophene)	~66-81% in a single stage[3]	High (>99%), but less effective for sterically hindered compounds
Operating Temperature	Ambient to mild heating (e.g., 70°C)[3]	High (300-400°C)
Operating Pressure	Atmospheric	High (30-130 bar)
Hydrogen Requirement	None	High
Feedstock Compatibility	Effective for aromatic sulfur compounds	Broad applicability

Aromatic/Aliphatic Separation

Alternative: Solvent extraction using sulfolane.

[Bmim][DCA] and its mixtures have demonstrated superior performance in the liquid-liquid extraction of aromatic compounds (like toluene) from aliphatic hydrocarbons (like heptane) compared to the industrially established solvent, sulfolane. The higher selectivity and distribution ratios of [Bmim][DCA] can lead to more efficient separation processes with potentially lower energy consumption.

Table 3: Performance Comparison for Toluene-Heptane Separation

Parameter	[Bmim][DCA]	Sulfolane
Toluene Distribution Ratio (β)	Higher than sulfolane	Lower than [Bmim][DCA]
Toluene/Heptane Selectivity (S)	Significantly higher than sulfolane	Lower than [Bmim][DCA]
Operating Temperature	313.2 K (40°C)[4][5]	Typically 100-120°C
Energy Consumption	Potentially lower due to higher efficiency and lower regeneration temperatures	Relatively low compared to other conventional solvents but higher than potential IL processes[6]
Solvent Loss	Negligible due to low volatility	Low, but higher than ionic liquids[6]

Catalysis

[Bmim][DCA] can act as both a solvent and a catalyst in various organic reactions, often leading to enhanced reaction rates, improved selectivity, and easier product separation and catalyst recycling.

Table 4: Performance of [Bmim][DCA] in Catalytic Reactions

Reaction Type	Substrates	Product	Catalyst/Solvent System	Yield/Selectivity	Reference
Knoevenagel Condensation	Aromatic aldehydes, active methylene (B1212753) compounds	Substituted alkenes	[Bmim][OAc] (similar basic IL) in water	90-97% yield	[7][8]
Michael Addition	N-heterocycles, α,β-unsaturated compounds	N-substituted heterocycles	[bmIm]OH (basic IL)	Good yields in short reaction times	[9]
Selective Hydrogenation	1-Octyne in a mixed feed with 1-octene (B94956)	1-Octene	Pd/Al2O3 catalyst coated with [Bmim][DCA]	54% 1-octene gain (no octene converted)	[10]

Experimental Protocols

Detailed methodologies for key experiments are crucial for the evaluation and replication of results.

Synthesis of [Bmim][DCA]

A common method for synthesizing [Bmim][DCA] involves a two-step process starting with the quaternization of 1-methylimidazole (B24206) with 1-chlorobutane (B31608) to form 1-butyl-3-methylimidazolium chloride ([Bmim]Cl), followed by an anion exchange reaction with sodium dicyanamide.

dot

Caption: Synthesis pathway for [Bmim][DCA].

Protocol for Synthesis of [Bmim]Cl (precursor):

• To a vigorously stirred solution of 1-methylimidazole (1.25 mol) in toluene (125 cm³), add 1-chlorobutane (1.38 mol) at 0°C.[11][12]

• Heat the solution to reflux at approximately 110°C for 24 hours.[11]

• Cool the reaction mixture and decant the toluene.

• The resulting viscous oil/semi-solid is recrystallized from acetonitrile (B52724) and then ethyl acetate (B1210297) to yield a white crystalline solid.

• Dry the product in vacuo to obtain [Bmim]Cl.[11]

Protocol for Anion Exchange to [Bmim][DCA]:

• Dissolve equimolar amounts of [Bmim]Cl and sodium dicyanamide in a suitable solvent like acetone.

• Stir the mixture at room temperature for several hours.

• The precipitated sodium chloride (NaCl) is removed by filtration.

• The solvent is removed from the filtrate under reduced pressure to yield [Bmim][DCA].

• The product can be further purified by washing with a non-polar solvent and drying under vacuum.

CO2 Solubility Measurement (Gravimetric Method)

This method involves measuring the mass increase of the ionic liquid as it absorbs CO2 at a specific temperature and pressure.

dot

Caption: Workflow for CO2 solubility measurement.

Protocol:

• Place a known mass of [Bmim][DCA] into the high-pressure equilibrium cell of a magnetic suspension balance.

• Degas the ionic liquid under vacuum to remove any dissolved gases and moisture.

• Bring the cell to the desired experimental temperature using a thermostatic bath.

• Introduce CO2 into the cell at the desired pressure.

• Monitor the mass of the sample until it becomes constant, indicating that equilibrium has been reached.

• The difference between the final and initial mass of the sample corresponds to the mass of absorbed CO2.

• Calculate the CO2 solubility in terms of mole fraction or weight percentage.[13]

Extractive Desulfurization of Model Fuel

This experiment evaluates the efficiency of [Bmim][DCA] in removing sulfur-containing compounds from a model fuel.

dot

Caption: Experimental workflow for extractive desulfurization.

Protocol:

• Prepare a model fuel by dissolving a known concentration of a sulfur compound (e.g., dibenzothiophene) in a hydrocarbon solvent (e.g., n-dodecane).

• In a sealed vessel, mix a specific mass ratio of the model fuel and [Bmim][DCA] (e.g., 1:1).

• Agitate the mixture vigorously for a set period (e.g., 30 minutes) at a controlled temperature (e.g., 30°C).

• Allow the two phases to separate.

• Carefully extract a sample from the upper fuel phase.

• Analyze the sulfur concentration in the fuel phase using a suitable analytical technique, such as gas chromatography with a sulfur chemiluminescence detector (GC-SCD).

• Calculate the extraction efficiency based on the reduction in sulfur concentration.[3]

Conclusion

[Bmim][DCA] presents a compelling case as a high-performance alternative to conventional solvents and catalysts in several industrial applications. Its higher initial cost is a significant factor, but the potential for improved process efficiency, increased product selectivity, lower energy consumption, and facile recycling can lead to long-term economic benefits and a more sustainable industrial process. Further research focusing on process optimization and long-term stability will be crucial for the widespread adoption of [Bmim][DCA] in industrial settings. The detailed experimental protocols provided in this guide serve as a foundation for researchers to further explore and validate the performance of this promising ionic liquid.

References

• 1. researchgate.net [researchgate.net]
• 2. A novel protocol for the one-pot borylation/Suzuki reaction provides easy access to hinge-binding groups for kinase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. scribd.com [scribd.com]
• 7. ajgreenchem.com [ajgreenchem.com]
• 8. Greener Alternative in Organic Synthesis: Aqueous Knoevenagel Condensation Reaction Catalysed by [Bmim][OAc] Ionic Liquid with Antimicrobial Evaluation [ajgreenchem.com]
• 9. ijsdr.org [ijsdr.org]
• 10. Ionic Liquids for Development of Heterogeneous Catalysts Based on Nanomaterials for Biocatalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. rsc.org [rsc.org]
• 12. rsc.org [rsc.org]
• 13. researchgate.net [researchgate.net]

A Comparative Guide to Simulation Model Validation for 1-Butyl-3-Methylimidazolium Dicyanamide ([Bmim][DCA]) Properties

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of experimental data and simulation model results for the key physicochemical properties of the ionic liquid 1-butyl-3-methylimidazolium dicyanamide (B8802431) ([Bmim][DCA]). The validation of simulation models against robust experimental data is crucial for their reliable application in predicting molecular behavior and guiding research in areas such as drug delivery and material science.

Data Presentation: Experimental vs. Simulation

The following tables summarize the available quantitative data for the density, viscosity, and enthalpy of vaporization of [Bmim][DCA], comparing experimental measurements with results obtained from molecular dynamics simulations.

Density

Molecular dynamics simulations using polarizable force fields, such as the APPLE&P force field, have shown good agreement with experimental density values for [Bmim][DCA] across a range of temperatures.[1]

Temperature (K)	Experimental Density (g/cm³)	Simulated Density (g/cm³)	Reference (Experimental)	Reference (Simulated)
298.15	1.056	1.063	[2]	[1]
333.15	1.033	1.038	[2]	[1]
363.15	1.013	1.017	[2]	[1]
393.15	-	0.996	-	[1]

Viscosity

Experimental measurements have characterized the temperature-dependent viscosity of [Bmim][DCA].[3][4] While extensive direct comparisons with simulation data for viscosity are still emerging, the experimental data provides a critical benchmark for future simulation studies.

Temperature (K)	Experimental Dynamic Viscosity (mPa·s)	Reference (Experimental)
283.15	45.6	[4]
293.15	29.5	[4]
298.15	24.1	[3]
303.15	20.0	[3]
313.15	14.6	[3]
323.15	11.1	[3]
333.15	8.7	[3]
343.15	7.0	[3]
353.15	5.7	[3]
363.15	4.8	[3]
373.15	4.0	[4]

Enthalpy of Vaporization

The enthalpy of vaporization is a key thermodynamic property that can be derived from both experimental measurements and simulation. For [Bmim][DCA], there is good agreement between the experimentally determined value and that calculated from simulations.[1][5]

Property	Experimental Value	Simulated Value	Reference (Experimental)	Reference (Simulated)
Enthalpy of Vaporization (kJ/mol)	157.2 ± 1.1	155.2	[5]	[1]

Note: The availability of direct comparative data for surface tension and heat capacity between experimental and simulation studies for [Bmim][DCA] is limited in the reviewed literature. The experimental data presented serves as a benchmark for future validation of simulation models for these properties.

Experimental Protocols

Detailed methodologies are essential for the reproduction of experimental results and the validation of simulation models. Below are generalized protocols for the key experiments cited.

Density and Viscosity Measurement

Apparatus: A rotational Stabinger viscometer-densimeter (e.g., Anton Paar SVM 3000) is commonly used for simultaneous measurement of density and viscosity.[3][4]

Procedure:

• Sample Preparation: The ionic liquid sample is ensured to be of high purity (e.g., >99%) and dried under vacuum to remove any residual water, which can significantly affect the properties.[3] Purity can be verified using techniques like ¹H NMR and ¹³C NMR.[3]

• Calibration: The instrument is calibrated using standard reference fluids with known density and viscosity, such as double-distilled water, methanol, and toluene.[4]

• Measurement: The sample is introduced into the measuring cell of the instrument. The temperature is controlled precisely within the desired range (e.g., 283.15 K to 373.15 K).[4] For each temperature point, the system is allowed to thermally equilibrate before the density and viscosity are recorded.

• Data Acquisition: The instrument measures the density based on the oscillating U-tube principle and the dynamic viscosity by the rotating tube method.

Enthalpy of Vaporization Measurement

Apparatus: The transpiration method is a suitable technique for determining the vapor pressure of low-volatility substances like ionic liquids.[5]

Procedure:

• Sample Preparation: A known mass of the ionic liquid is placed in a saturator.

• Vaporization: A stream of an inert carrier gas (e.g., nitrogen) is passed through or over the sample at a constant, controlled temperature and flow rate. The gas becomes saturated with the vapor of the ionic liquid.

• Condensation and Quantification: The vapor-laden gas stream is then passed through a condenser where the ionic liquid vapor is trapped. The amount of condensed liquid is determined gravimetrically or by other analytical methods.

• Calculation: From the amount of condensed vapor and the volume of the carrier gas passed through the system, the partial pressure of the ionic liquid at that temperature can be calculated.

• Clausius-Clapeyron Equation: The measurements are repeated at different temperatures. The enthalpy of vaporization is then determined from the slope of the plot of the natural logarithm of the vapor pressure versus the inverse of the absolute temperature, according to the Clausius-Clapeyron equation.

Mandatory Visualization

Simulation Model Validation Workflow

The following diagram illustrates the logical workflow for validating a simulation model for predicting the properties of [Bmim][DCA].

Caption: Workflow for validating simulation models of [Bmim][DCA] properties.

This guide highlights the importance of a synergistic approach, combining accurate experimental measurements with robust simulation methodologies, to advance our understanding and predictive capabilities for ionic liquids like 1-butyl-3-methylimidazolium dicyanamide.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]

The Influence of Alkyl Chain Elongation on the Physicochemical Properties of Imidazolium-Based Ionic Liquids: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the effect of increasing alkyl chain length on the key physicochemical properties of 1-alkyl-3-methylimidazolium ([CₙMIM]) based ionic liquids. The objective is to offer a clear, data-driven resource for the selection and application of these versatile solvents in various research and development contexts. The information presented is collated from peer-reviewed scientific literature, with a focus on quantitative data and detailed experimental methodologies.

Core Physicochemical Properties vs. Alkyl Chain Length

The length of the alkyl chain substituent on the imidazolium (B1220033) cation is a critical determinant of the macroscopic properties of an ionic liquid. This variation allows for the fine-tuning of solvent characteristics to suit specific applications. The following sections summarize the general trends observed for viscosity, density, ionic conductivity, and thermal stability.

Data Summary

The following tables present a compilation of experimental data illustrating the impact of alkyl chain length on the properties of imidazolium-based ionic liquids.

Table 1: Viscosity of 1-Alkyl-3-methylimidazolium Ionic Liquids

Ionic Liquid Cation	Anion	Temperature (K)	Viscosity (mPa·s)
1-ethyl-3-methylimidazolium ([EMIM])	Trifluoromethanesulfonate ([OTf])	Ambient	-
1-butyl-3-methylimidazolium ([BMIM])	Trifluoromethanesulfonate ([OTf])	Ambient	-
1-hexyl-3-methylimidazolium ([HMIM])	Trifluoromethanesulfonate ([OTf])	Ambient	-
1-dodecyl-3-methylimidazolium ([C12MIM])	Chloride ([Cl])	323.15	-
1-hexadecyl-3-methylimidazolium ([C16MIM])	Chloride ([Cl])	323.15	-

Table 2: Density of 1-Alkyl-3-methylimidazolium Ionic Liquids

Ionic Liquid Cation	Anion	Temperature (K)	Density (g/cm³)
1-ethyl-3-methylimidazolium ([EMIM])	Trifluoromethanesulfonate ([OTf])	-	-
1-hexyl-3-methylimidazolium ([HMIM])	Trifluoromethanesulfonate ([OTf])	-	-
1-butyl-3-methylimidazolium ([BMIM])	Iodide ([I])	298	-
1-hexyl-3-methylimidazolium ([HMIM])	Iodide ([I])	298	-
1-octyl-3-methylimidazolium ([OMIM])	Iodide ([I])	298	-

Note: While specific comparable values were not found across a single study in the initial search, it is a well-established trend that density decreases with increasing alkyl chain length. For instance, the density of [HMIM][OTf] is approximately 10% less than that of [EMIM][OTf] under the same conditions.[2] This is attributed to the less efficient packing of the longer, more flexible alkyl chains.[3][4]

Table 3: Ionic Conductivity of 1-Alkyl-3-methylimidazolium Ionic Liquids

Ionic Liquid Cation	Anion	Temperature (K)	Ionic Conductivity (S/m)
1-ethyl-3-methylimidazolium ([EMIM])	Tetrafluoroborate ([BF₄])	-	-
1-butyl-3-methylimidazolium ([BMIM])	Tetrafluoroborate ([BF₄])	-	-
1-hexyl-3-methylimidazolium ([HMIM])	Tetrafluoroborate ([BF₄])	-	-
1-octyl-3-methylimidazolium ([OMIM])	Tetrafluoroborate ([BF₄])	-	-

Note: Specific, directly comparable conductivity values across a homologous series from a single source were not available in the initial search results. However, the general trend is a decrease in ionic conductivity with increasing alkyl chain length.[5] This is a consequence of the increased viscosity and larger ion size, which impede ion mobility.

Table 4: Thermal Stability of 1-Alkyl-3-methylimidazolium Ionic Liquids

Ionic Liquid Cation	Anion	Onset Decomposition Temperature (Tₒₙₛₑₜ, °C)
1-methyl-3-methylimidazolium ([MMIM])	Hydrogen Sulfate ([HSO₄])	311
-	Hydrogen Sulfate ([HSO₄])	Decreases with chain length
1-hexadecyl-3-methylimidazolium ([C16MIM])	Hydrogen Sulfate ([HSO₄])	253

Note: The thermal stability of imidazolium-based ionic liquids generally decreases with an increase in the alkyl chain length.[6] This is often attributed to the weakening of the bond between the alkyl chain and the imidazolium ring.[6]

Experimental Protocols

The following are detailed methodologies for the key experiments cited in the comparison of imidazolium ionic liquid properties.

Viscosity Measurement

Methodology: The viscosity of ionic liquids is commonly determined using a rotational viscometer or a falling-ball viscometer. For high-pressure measurements, a vibrating-wire viscometer can be employed.[2]

Protocol for Rotational Viscometer:

• Sample Preparation: Ensure the ionic liquid sample is free of impurities and has been thoroughly dried under vacuum to minimize the influence of water, as even trace amounts can significantly affect viscosity.[3]

• Instrument Calibration: Calibrate the viscometer using standard viscosity fluids at the desired experimental temperatures.

• Temperature Control: Place the ionic liquid sample in the instrument's sample holder, which is connected to a circulating bath for precise temperature control. Allow the sample to thermally equilibrate at the target temperature.

• Measurement: Begin the measurement by rotating the spindle at a series of defined speeds. Record the torque required to maintain each speed. The instrument's software will calculate the dynamic viscosity based on the spindle geometry, rotational speed, and measured torque.

• Data Analysis: Repeat the measurement at different temperatures to obtain a temperature-dependent viscosity profile. The data can be fitted to models such as the Vogel-Fulcher-Tammann (VFT) equation to describe the temperature dependence.[7][8]

Density Measurement

Methodology: A vibrating tube densimeter is a highly accurate and commonly used instrument for measuring the density of liquids.[4][9]

Protocol:

• Sample Preparation: As with viscosity measurements, ensure the ionic liquid is pure and dry.

• Instrument Calibration: Calibrate the densimeter with dry air and deionized water at the desired temperatures. Modern instruments often have internal calibration routines.

• Sample Injection: Inject the ionic liquid sample into the oscillating U-tube of the densimeter, ensuring no air bubbles are present.

• Temperature Equilibration: Allow the sample to reach thermal equilibrium at the set temperature. The instrument will maintain a stable temperature.

• Measurement: The instrument measures the oscillation period of the U-tube filled with the sample. The density is calculated from this period, as it is directly related to the mass of the sample in the tube. High-end densimeters can automatically correct for the viscosity of the sample.[4]

• Data Collection: Record the density at various temperatures to determine the thermal expansion coefficient.[3][4]

Ionic Conductivity Measurement

Methodology: The ionic conductivity of ionic liquids is typically measured using a conductivity cell connected to a precision LCR meter or a broadband dielectric spectrometer.[10]

Protocol:

• Sample Preparation: The ionic liquid must be scrupulously dried, as water content significantly impacts conductivity.

• Cell Calibration: Calibrate the conductivity cell using standard potassium chloride (KCl) solutions of known concentrations and conductivities. This determines the cell constant.

• Measurement: Fill the conductivity cell with the ionic liquid sample, ensuring the electrodes are fully immersed and there are no air bubbles. Place the cell in a temperature-controlled environment, such as an oven or a circulating bath.

• Data Acquisition: Apply an alternating current across the electrodes and measure the impedance of the sample over a range of frequencies. The ionic conductivity is determined from the resistance obtained from the impedance data and the cell constant.

• Temperature Dependence: Repeat the measurements at different temperatures to obtain the temperature-dependent conductivity. This data can be fitted to the Vogel-Fulcher-Tammann (VFT) equation.[11][12]

Thermal Stability Assessment

Methodology: Thermogravimetric analysis (TGA) is the standard method for determining the thermal stability of ionic liquids.[6][13][14]

Protocol:

• Sample Preparation: Place a small, accurately weighed amount of the ionic liquid (typically 5-10 mg) into a TGA pan (e.g., platinum or alumina).

• Instrument Setup: Place the pan in the TGA furnace. Purge the furnace with an inert gas, such as nitrogen or argon, at a constant flow rate to prevent oxidative degradation.

• Temperature Program: Heat the sample at a constant rate (e.g., 10 °C/min) over a wide temperature range (e.g., from room temperature to 600 °C).[14]

• Data Recording: The TGA instrument continuously records the mass of the sample as a function of temperature.

• Data Analysis: The thermal stability is typically reported as the onset decomposition temperature (Tₒₙₛₑₜ), which is the temperature at which significant mass loss begins. This can be determined by the intersection of the baseline tangent and the tangent of the decomposition curve.[15] Isothermal TGA experiments can also be performed to assess long-term thermal stability at a specific temperature.[13][14]

Experimental Workflow and Logical Relationships

The following diagram illustrates the general workflow for the synthesis and characterization of imidazolium-based ionic liquids with varying alkyl chain lengths to study their property-structure relationships.

Caption: Workflow for the comparative study of alkyl chain length effect on imidazolium ionic liquid properties.

References

• 1. mdpi.com [mdpi.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. Physicochemical properties and structures of room temperature ionic liquids. 2. Variation of alkyl chain length in imidazolium cation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Density and viscosity of several pure and water-saturated ionic liquids - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 10. Ionic Liquids: A Simple Model to Predict Ion Conductivity Based on DFT Derived Physical Parameters - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]
• 12. pubs.acs.org [pubs.acs.org]
• 13. pubs.acs.org [pubs.acs.org]
• 14. Thermal decomposition of carboxylate ionic liquids: trends and mechanisms - Physical Chemistry Chemical Physics (RSC Publishing) DOI:10.1039/C3CP53648C [pubs.rsc.org]
• 15. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Proper Disposal Procedures for 1-Butyl-3-methylimidazolium dicyanamide

This guide provides essential safety and logistical information for the proper disposal of 1-Butyl-3-methylimidazolium dicyanamide (B8802431) ([Bmim][N(CN)₂]), ensuring the safety of laboratory personnel and compliance with environmental regulations.

Immediate Safety and Hazard Information

1-Butyl-3-methylimidazolium dicyanamide is a chemical that requires careful handling. It is classified as harmful if swallowed, causes skin and serious eye irritation, and may cause respiratory irritation.[1][2] Adherence to safety protocols is critical during handling and disposal.

Hazard Identification and Classification:

Hazard Class	GHS Category	Hazard Statement
Acute Toxicity, Oral	Category 4	H302: Harmful if swallowed[1][2]
Skin Irritation	Category 2	H315: Causes skin irritation[1][2]
Eye Irritation	Category 2	H319: Causes serious eye irritation[1][2]
Specific Target Organ Toxicity (Single Exposure)	Category 3	H335: May cause respiratory irritation[1][2]

Recommended Personal Protective Equipment (PPE):

Before handling 1-Butyl-3-methylimidazolium dicyanamide, especially during disposal procedures, ensure the following PPE is used:

• Eye Protection: Chemical safety goggles or a face shield.

• Hand Protection: Chemical-resistant gloves.

• Skin and Body Protection: A lab coat or other protective clothing.[1]

• Respiratory Protection: In case of inadequate ventilation or potential for aerosol generation, use a respirator with an appropriate filter (e.g., type ABEK (EN14387)).

Step-by-Step Disposal Protocol

Disposal of this ionic liquid must comply with federal, state, and local regulations.[3] Improper disposal can pose a risk to human health and the environment.[3]

Step 1: Waste Characterization

The first step is to determine if the waste is classified as hazardous.[4] Under the Resource Conservation and Recovery Act (RCRA) in the United States, a generator of waste is responsible for this determination.[3] Given its hazard classifications (irritant, harmful if swallowed), 1-Butyl-3-methylimidazolium dicyanamide waste should be managed as hazardous waste.

Step 2: Segregation and Collection

• Do not mix this waste with other waste streams unless instructed to do so by your institution's Environmental Health & Safety (EHS) department or a licensed disposal company.

• Collect waste 1-Butyl-3-methylimidazolium dicyanamide in a dedicated, sealed, and properly labeled container.[1] The container must be compatible with the chemical.

• Avoid leaving containers open.

Step 3: Labeling

All waste containers must be clearly labeled with the following information:

• The words "Hazardous Waste"

• The full chemical name: "1-Butyl-3-methylimidazolium dicyanamide"

• The specific hazards (e.g., "Harmful," "Irritant")

• The date accumulation started.

Step 4: On-site Storage

• Store the sealed waste container in a designated, well-ventilated satellite accumulation area.

• Ensure the storage area is secure and away from heat, sparks, and open flames.[5]

• Secondary containment is recommended to manage potential leaks.

Step 5: Evaluate Recovery and Recycling Options

Ionic liquids are costly, and recycling should be considered where practical.[1][5][6] Several methods can be used to recover and purify ionic liquids, including:

• Distillation/Vaporization: Effective for separating volatile impurities from the non-volatile ionic liquid.[6][7]

• Extraction: Using a solvent to remove impurities.[6][7]

• Adsorption: Using solid adsorbents to capture the ionic liquid from a solution.[6][8]

Consult with your institution's EHS department to determine if a recycling program is available or feasible.

Step 6: Professional Disposal

• Contact a licensed hazardous waste disposal company for final disposal.[1] Your institution's EHS office will have approved vendors.

• Provide the disposal company with the Safety Data Sheet (SDS) for 1-Butyl-3-methylimidazolium dicyanamide.

• Ensure all shipping and transportation of the waste complies with Department of Transportation (DOT) regulations, which includes using a hazardous waste manifest system to track the waste from generation to its final disposal site.[3][4]

Prohibited Actions:

• DO NOT dispose of this chemical down the drain.[9] It should not be allowed to enter public drains or water supplies.[5]

• DO NOT dispose of this chemical in the regular trash.[10]

• DO NOT allow the chemical to contaminate soil or be released into the environment.[11]

Emergency and Spill Procedures

In case of a spill, take the following immediate actions:

• Evacuate and Ventilate: Evacuate non-essential personnel and ensure the area is well-ventilated. Avoid breathing vapors or mists.[1]

• Control Ignition Sources: Extinguish any nearby ignition sources.[1]

• Contain the Spill: Use a liquid-absorbent, non-combustible material (e.g., sand, vermiculite) to contain the spill.

• Collect Waste: Carefully collect the absorbed material and place it into a sealed, labeled container for hazardous waste disposal.

• Decontaminate: Clean the spill area thoroughly with soap and water.

• Report: Report the spill to your institution's EHS department.

Disposal Decision Workflow

The following diagram outlines the logical steps for the proper management and disposal of 1-Butyl-3-methylimidazolium dicyanamide waste.

References

• 1. iolitec.de [iolitec.de]
• 2. 1-Butyl-3-methylimidazolium Dicyanamide | C10H15N5 | CID 11171745 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. youtube.com [youtube.com]
• 4. epa.gov [epa.gov]
• 5. iolitec.de [iolitec.de]
• 6. Recovery and purification of ionic liquids from solutions: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. research.chalmers.se [research.chalmers.se]
• 8. researchgate.net [researchgate.net]
• 9. sigmaaldrich.com [sigmaaldrich.com]
• 10. acs.org [acs.org]
• 11. Summary of Hazardous Waste Regulations | Florida Department of Environmental Protection [floridadep.gov]

Personal protective equipment for handling 1-Butyl-3-methylimidazolium dicyanamide

Essential Safety and Handling Guide: 1-Butyl-3-methylimidazolium dicyanamide (B8802431)

This guide provides immediate and essential safety protocols, operational procedures, and disposal plans for handling 1-Butyl-3-methylimidazolium dicyanamide in a laboratory setting. It is intended for researchers, scientists, and professionals in drug development to ensure safe handling and minimize exposure risks.

Hazard Identification and Classification

1-Butyl-3-methylimidazolium dicyanamide is a chemical that requires careful handling due to its potential health effects. According to the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals, this substance is classified as follows:

• Acute Toxicity, Oral (Category 4): Harmful if swallowed.[1][2][3]

• Skin Irritation (Category 2): Causes skin irritation.[1][2][3]

• Eye Irritation (Category 2): Causes serious eye irritation.[1][2][3]

• Specific target organ toxicity — Single exposure (Category 3), Respiratory system: May cause respiratory irritation.[1][2][3]

Signal Word: Warning[1][2][3]

Hazard Statements (H-phrases):

• H302: Harmful if swallowed.[1][2][3]

• H315: Causes skin irritation.[1][2][3]

• H319: Causes serious eye irritation.[1][2][3]

• H335: May cause respiratory irritation.[1][2][3]

Physical and Chemical Properties

A summary of the key physical and chemical properties of 1-Butyl-3-methylimidazolium dicyanamide is provided in the table below.

Property	Value
Molecular Formula	C₁₀H₁₅N₅
Molecular Weight	205.26 g/mol
CAS Number	448245-52-1
Appearance	Liquid
Storage Class	10 - Combustible liquids

Personal Protective Equipment (PPE)

Appropriate personal protective equipment must be worn at all times when handling 1-Butyl-3-methylimidazolium dicyanamide to minimize exposure.

PPE Category	Specification	Rationale
Eye and Face Protection	Chemical safety goggles and a face shield.[4]	Protects against splashes and vapors, preventing serious eye irritation.
Hand Protection	Chemical-resistant gloves (e.g., nitrile, neoprene, or butyl rubber).[4][5]	Prevents skin contact and irritation. The specific glove material should be selected based on breakthrough time data for the specific chemical and task duration. If breakthrough times are unknown, it is recommended to use gloves with known high resistance to a broad range of chemicals and to change them frequently.
Skin and Body Protection	Laboratory coat, long pants, and closed-toe shoes. For larger quantities or where splashing is likely, a chemical-resistant apron or coveralls should be used.[5]	Protects the skin from accidental contact and spills.
Respiratory Protection	A NIOSH-approved respirator with an organic vapor/acid gas (OV/AG) cartridge is recommended, especially when working outside of a fume hood or with poor ventilation.[6]	Prevents inhalation of vapors and potential respiratory irritation.

Operational Plan: Step-by-Step Handling Procedures

This section outlines the procedural steps for the safe handling of 1-Butyl-3-methylimidazolium dicyanamide from receipt to use.

1. Receiving and Storage:

• Upon receipt, inspect the container for any damage or leaks.

• Store the chemical in a cool, dry, and well-ventilated area, away from incompatible materials.

• Keep the container tightly closed when not in use.[7]

• Ensure the storage area is clearly labeled with the chemical name and hazard warnings.

2. General Handling:

• All handling of 1-Butyl-3-methylimidazolium dicyanamide should be conducted in a certified chemical fume hood to minimize inhalation exposure.

• Before starting any work, ensure that an eyewash station and safety shower are readily accessible.

• Do not eat, drink, or smoke in the laboratory area where this chemical is handled.[7]

• Avoid direct contact with skin, eyes, and clothing.

• Use compatible labware (e.g., glass, stainless steel) and avoid materials that may react with the ionic liquid.

3. Weighing and Transferring:

• Perform all weighing and transferring operations within a fume hood.

• Use a dedicated and clearly labeled set of spatulas and weighing boats.

• When transferring, pour slowly and carefully to avoid splashing.

• If the substance is viscous, allow sufficient time for it to drain completely from the original container.

4. Experimental Use:

• Set up all experimental apparatus within the fume hood.

• Ensure all connections in your setup are secure to prevent leaks.

• If heating the substance, use a controlled heating source (e.g., heating mantle, oil bath) and monitor the temperature closely.

• Upon completion of the experiment, allow the apparatus to cool to room temperature before dismantling.

5. Spill Response:

• In the event of a small spill, absorb the material with an inert absorbent (e.g., vermiculite, sand, or commercial spill pillows).

• Wearing appropriate PPE, carefully collect the absorbed material into a labeled, sealable container for hazardous waste disposal.

• For larger spills, evacuate the area and contact your institution's environmental health and safety (EHS) department.

• Ventilate the area and prevent entry until it is safe to do so.

Disposal Plan: Step-by-Step Waste Management

Proper disposal of 1-Butyl-3-methylimidazolium dicyanamide and its contaminated waste is crucial to prevent environmental contamination and ensure regulatory compliance.

1. Waste Collection:

• Collect all waste containing 1-Butyl-3-methylimidazolium dicyanamide in a dedicated, clearly labeled, and chemically resistant waste container.

• Do not mix this waste with other incompatible waste streams.

• The waste container should be kept tightly sealed when not in use and stored in a designated satellite accumulation area within the laboratory.

2. Labeling:

• Label the waste container with "Hazardous Waste," the full chemical name "1-Butyl-3-methylimidazolium dicyanamide," and a clear indication of the hazards (e.g., "Toxic," "Irritant").

• Include the date when the first drop of waste was added to the container.

3. Disposal of Contaminated Materials:

• Any materials that have come into contact with the chemical, such as gloves, weighing boats, and absorbent pads, must be disposed of as hazardous waste.

• Place these contaminated solid materials in a separate, labeled solid hazardous waste container.

4. Rinsing of Empty Containers:

• Empty containers of 1-Butyl-3-methylimidazolium dicyanamide must be triple-rinsed with a suitable solvent (e.g., isopropanol (B130326) or ethanol).[8]

• The first rinseate must be collected and disposed of as hazardous waste.[9] Subsequent rinses may be managed according to your institution's EHS guidelines.[8]

• After rinsing, the container can be disposed of as non-hazardous waste, or as directed by your EHS department.

5. Final Disposal:

• Arrange for the pickup and disposal of the hazardous waste through your institution's EHS department or a licensed hazardous waste disposal company.[3]

• Ensure all necessary paperwork is completed for the waste manifest.

Workflow Visualization

The following diagram illustrates the logical workflow for the safe handling and disposal of 1-Butyl-3-methylimidazolium dicyanamide.

Caption: Workflow for safe handling and disposal of 1-Butyl-3-methylimidazolium dicyanamide.

References

• 1. iolitec.de [iolitec.de]
• 2. 3M Respirator Organic Vapor Replacement Cartridge House Hold Multipurpose Safety | eBay [ebay.com]
• 3. iolitec.de [iolitec.de]
• 4. In-Lab Disposal Methods: Waste Management Guide: Waste Management: Public & Environmental Health: Environmental Health & Safety: Protect IU: Indiana University [protect.iu.edu]
• 5. epfl.ch [epfl.ch]
• 6. 3m.com [3m.com]
• 7. echemi.com [echemi.com]
• 8. olseh.iisc.ac.in [olseh.iisc.ac.in]
• 9. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]